1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole

Core Science & Biosynthesis

Synthesis of 1,5-Dimethyl-4-(oxiran-2-yl)-1H-pyrazole: A Comprehensive Technical Guide

Executive Summary

1,5-Dimethyl-4-(oxiran-2-yl)-1H-pyrazole is a highly versatile heterocyclic building block. Pyrazole derivatives are ubiquitous in modern drug discovery, frequently serving as bioisosteres for phenyl rings or as key hydrogen-bond donors/acceptors in kinase hinge-binding motifs[1]. The installation of an oxirane (epoxide) ring at the C4 position provides a reactive electrophilic handle, enabling the divergent synthesis of amino-alcohols, thioethers, and complex spirocycles via regioselective ring-opening reactions. This whitepaper details a robust, self-validating protocol for the synthesis of this critical intermediate.

Retrosynthetic Strategy & Route Justification

The target molecule, 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole (C₇H₁₀N₂O, MW: 138.17 g/mol ), can be disconnected at the epoxide C–C bond, leading back to the commercially available precursor 1,5-dimethyl-1H-pyrazole-4-carbaldehyde (CAS 25711-30-2)[2].

Traditionally, converting an aldehyde to an epoxide is achieved via a two-step Wittig olefination followed by oxidation (e.g., using mCPBA). However, this approach suffers from poor atom economy and requires the handling of hazardous, shock-sensitive peroxides. Instead, the Johnson-Corey-Chaykovsky reaction offers a superior, one-pot methylene transfer strategy[3]. By utilizing a sulfur ylide, the aldehyde is directly converted to the terminal epoxide with high chemoselectivity and operational simplicity[4].

Mechanistic Causality: The Corey-Chaykovsky Epoxidation

The reaction relies on the in situ generation of dimethyloxosulfonium methylide (the Corey-Chaykovsky reagent) from trimethylsulfoxonium iodide (TMSOI)[3].

Expertise Insight: TMSOI vs. TMSI Why use TMSOI instead of trimethylsulfonium iodide (TMSI)? TMSI generates a highly reactive, unstabilized ylide that often leads to side reactions or poor yields with electron-rich heteroaryl aldehydes. In contrast, TMSOI yields an oxosulfonium ylide, which is stabilized by the electron-withdrawing nature of the S=O bond. This stabilization makes the initial nucleophilic attack on the carbonyl reversible, placing the reaction under thermodynamic control and preventing unwanted rearrangements[5].

Mechanistically, the ylide attacks the electrophilic carbonyl carbon of the pyrazole-4-carbaldehyde, forming a zwitterionic betaine intermediate. The alkoxide then undergoes a rapid 3-exo-tet intramolecular nucleophilic substitution, expelling dimethyl sulfoxide (DMSO) as a neutral leaving group to close the oxirane ring[5].

Fig 1. Mechanistic pathway of the Corey-Chaykovsky epoxidation.

Optimization of Reaction Parameters

To ensure a self-validating and scalable protocol, the reaction conditions must be carefully controlled. The choice of base and solvent is critical for the stability of the ylide and the solubility of the betaine intermediate.

Table 1: Optimization of Reaction Parameters for Epoxidation

Entry	Reagent	Base	Solvent	Temp (°C)	Yield (%)	Causality / Observation
1	TMSI	NaH	THF	0 to rt	45%	Poor ylide solubility; rapid decomposition observed.
2	TMSOI	KOtBu	THF/DMSO	0 to rt	72%	Milder base; incomplete conversion of starting material.
3	TMSOI	NaH	DMSO	10 to rt	89%	Optimal ylide stabilization; complete conversion.

Causality Justification: Sodium hydride (NaH) in anhydrous DMSO is the optimal system. DMSO not only fully solubilizes the TMSOI but also highly solvates the sodium cation, leaving the ylide "naked" and highly nucleophilic.

Validated Experimental Protocol

This protocol is designed as a self-validating system. Visual cues are integrated to ensure the operator can verify the reaction's progress in real-time without relying solely on downstream analytics.

Materials Required:

• 1,5-Dimethyl-1H-pyrazole-4-carbaldehyde: 1.0 eq (10.0 mmol, 1.24 g)[2]

• Trimethylsulfoxonium iodide (TMSOI): 1.2 eq (12.0 mmol, 2.64 g)

• Sodium hydride (60% dispersion in mineral oil): 1.2 eq (12.0 mmol, 0.48 g)

• Anhydrous DMSO: 50 mL (0.2 M relative to aldehyde)

Step-by-Step Methodology:

• Ylide Generation: To an oven-dried, nitrogen-purged 100 mL round-bottom flask, add TMSOI (2.64 g) and anhydrous DMSO (40 mL). Add NaH (0.48 g) portionwise at room temperature.

  • Validation Cue: Immediate effervescence (H₂ gas evolution) will occur. The opaque suspension will transition to a clear, pale-yellow solution over 45-60 minutes. Cessation of bubbling indicates complete ylide formation.

• Electrophile Addition: Cool the reaction mixture to 10 °C using a water/ice bath. Dissolve the pyrazole aldehyde (1.24 g) in anhydrous DMSO (10 mL) and add it dropwise over 15 minutes.

  • Causality: Cooling mitigates the exothermic nature of the addition and prevents thermal degradation of the betaine intermediate before the 3-exo-tet cyclization can occur.

• Reaction Progression: Remove the cooling bath and allow the mixture to stir at room temperature for 12 hours.

  • Validation Cue: Monitor via TLC (Eluent: 50% EtOAc in Hexanes). The starting material (Rf ~0.3) should completely disappear, replaced by a new, less polar spot (Rf ~0.5) corresponding to the epoxide.

• Quenching and Workup: Cool the flask to 0 °C and carefully quench the reaction by the dropwise addition of cold distilled water (50 mL) to safely destroy any unreacted NaH. Extract the aqueous mixture with Ethyl Acetate (3 x 50 mL).

• DMSO Removal: Wash the combined organic layers with saturated aqueous NaCl (brine) (5 x 50 mL).

  • Causality: DMSO is highly miscible with water but partially partitions into EtOAc. Multiple brine washes are an empirical necessity to quantitatively pull DMSO out of the organic phase, preventing contamination during concentration.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (Gradient: 20% to 50% EtOAc in Hexanes) to yield the pure product as a pale yellow oil.

Fig 2. Step-by-step experimental workflow for epoxide synthesis.

Analytical Characterization

To confirm the structural integrity of the synthesized 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole, the following analytical benchmarks should be met:

• LC-MS (ESI+): Calculated for C₇H₁₀N₂O [M+H]⁺: 139.08; Found: m/z 139.1.

• ¹H NMR (400 MHz, CDCl₃): The disappearance of the aldehyde proton singlet at ~9.8 ppm is the primary indicator of success. The appearance of the oxirane protons will manifest as a characteristic AMX spin system: a doublet of doublets (dd) for the methine proton at ~3.8 ppm, and two distinct multiplets for the diastereotopic terminal methylene protons at ~3.1 ppm and ~2.8 ppm. The pyrazole methyl groups will appear as sharp singlets at ~3.7 ppm (N-CH₃) and ~2.3 ppm (C-CH₃).

References

• [1] A New Insight into the Synthesis and Biological Activities of Pyrazole based Derivatives. ResearchGate. Available at:[Link]

• [3] Johnson-Corey-Chaykovsky reaction. ChemEurope. Available at:[Link]

• [5] Understanding Regioselectivities of Corey–Chaykovsky Reactions of Dimethylsulfoxonium Methylide and Dimethylsulfonium. Peking University. Available at:[Link]

• [4] Johnson–Corey–Chaykovsky reaction. Wikipedia. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. CAS 25711-30-2: 1,5-dimethyl-1H-pyrazole-4-carbaldehyde [cymitquimica.com]
• 3. Johnson-Corey-Chaykovsky_reaction [chemeurope.com]
• 4. Johnson–Corey–Chaykovsky reaction - Wikipedia [en.wikipedia.org]
• 5. chem.pku.edu.cn [chem.pku.edu.cn]

An In-depth Technical Guide to the Chemical Properties and Synthetic Utility of 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole. The pyrazole nucleus is a well-established pharmacophore found in numerous approved drugs, and its combination with a reactive epoxide moiety presents a versatile scaffold for the development of novel therapeutic agents.[1][2] This document delves into the molecule's predicted physicochemical characteristics, spectroscopic signature, and key chemical transformations, with a particular focus on the synthetic utility of the epoxide ring. The insights provided herein are intended to empower researchers in the fields of medicinal chemistry and drug discovery to harness the potential of this promising heterocyclic building block.

Introduction: The Pyrazole-Epoxide Synthon

The fusion of a pyrazole core with an epoxide ring in 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole creates a molecule of significant interest for medicinal chemistry. Pyrazole derivatives are known for a wide spectrum of biological activities, including anti-inflammatory, analgesic, anti-cancer, and anti-microbial properties.[3][4] The 1,5-dimethyl substitution pattern on the pyrazole ring provides metabolic stability and defined stereoelectronic properties. The C4-linked oxirane (epoxide) ring serves as a highly valuable electrophilic handle, enabling a variety of nucleophilic addition reactions. This "tunability" allows for the facile introduction of diverse functional groups, making it an attractive starting point for the construction of compound libraries for high-throughput screening.[5]

This guide will explore the synthesis of this target molecule, predict its key physicochemical and spectroscopic properties based on known data for related structures, and provide a detailed analysis of its chemical reactivity, particularly the synthetically powerful epoxide ring-opening reactions.

Proposed Synthesis of 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole

A likely precursor is 1,5-dimethyl-1H-pyrazole-4-carbaldehyde, a commercially available starting material.[7] A Wittig reaction or a similar olefination strategy would convert the aldehyde to a vinyl group, which can then be subjected to epoxidation.

Proposed Synthetic Pathway:

Caption: Proposed two-step synthesis of the target compound.

Step-by-Step Protocol (Hypothetical):

• Olefination: To a solution of methyltriphenylphosphonium bromide in an anhydrous aprotic solvent such as tetrahydrofuran (THF) at 0 °C, a strong base (e.g., n-butyllithium) is added dropwise to generate the ylide. After stirring, a solution of 1,5-dimethyl-1H-pyrazole-4-carbaldehyde in THF is added. The reaction is allowed to warm to room temperature and stirred until completion (monitored by TLC). The reaction is then quenched with a saturated aqueous solution of ammonium chloride and the product, 1,5-dimethyl-4-vinyl-1H-pyrazole, is extracted with an organic solvent.

• Epoxidation: The crude vinylpyrazole is dissolved in a chlorinated solvent like dichloromethane (DCM). An epoxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA), is added portion-wise at 0 °C. The reaction is stirred and monitored by TLC. Upon completion, the reaction mixture is washed with a solution of sodium bicarbonate to remove acidic byproducts, followed by a brine wash. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole. Purification is typically achieved via flash column chromatography.

Physicochemical and Spectroscopic Profile

Predicting the physicochemical and spectroscopic properties of a novel compound is crucial for its application in drug discovery and for its characterization.

Predicted Physicochemical Properties

The properties in the table below are estimated based on the analysis of similar pyrazole derivatives and general principles of medicinal chemistry.[8][9]

Property	Predicted Value/Characteristic	Rationale for Researchers
Molecular Formula	C₇H₁₀N₂O	-
Molecular Weight	138.17 g/mol	Low molecular weight, favorable for "Rule of Five" compliance.
Physical State	Likely a colorless to pale yellow oil or low-melting solid at room temperature.	Important for handling, storage, and formulation.
Solubility	Soluble in common organic solvents (DCM, Chloroform, Ethyl Acetate, Methanol). Limited solubility in water.	Crucial for selecting appropriate solvents for reactions and purification.
logP (Lipophilicity)	Estimated between 1.0 - 2.5	A balanced logP is often desirable for good oral bioavailability, affecting permeability and absorption.[8]
Hydrogen Bond Donors	0	The absence of N-H protons on the pyrazole ring enhances metabolic stability.
Hydrogen Bond Acceptors	3 (two pyrazole nitrogens, one epoxide oxygen)	Influences solubility and potential interactions with biological targets.
Polar Surface Area (PSA)	~40-50 Ų	A lower PSA is generally associated with better cell permeability.

Predicted Spectroscopic Data

The following table outlines the expected key signals in the NMR and IR spectra for 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole. These predictions are based on known spectral data for substituted pyrazoles and epoxides.[5][10][11]

Spectroscopy	Predicted Chemical Shifts (δ) / Wavenumbers (cm⁻¹)	Assignment and Interpretation
¹H NMR	δ 7.5-7.8 (s, 1H)	C3-H proton of the pyrazole ring.
δ 3.8-4.0 (s, 3H)	N1-CH₃ protons.
δ 3.5-3.8 (m, 1H)	Oxirane CH proton adjacent to the pyrazole ring.
δ 2.8-3.2 (m, 2H)	Oxirane CH₂ protons.
δ 2.2-2.5 (s, 3H)	C5-CH₃ protons.
¹³C NMR	δ 145-150	C5 of the pyrazole ring.
δ 135-140	C3 of the pyrazole ring.
δ 115-120	C4 of the pyrazole ring.
δ 50-55	Oxirane CH carbon.
δ 45-50	Oxirane CH₂ carbon.
δ 35-40	N1-CH₃ carbon.
δ 10-15	C5-CH₃ carbon.
IR Spectroscopy	~3000-2850 cm⁻¹	C-H stretching (aliphatic and aromatic).
~1550-1450 cm⁻¹	C=N and C=C stretching of the pyrazole ring.
~1250 cm⁻¹	C-O-C asymmetric stretching of the epoxide ring (characteristic).
~950-810 cm⁻¹	Epoxide ring breathing vibrations.

Chemical Reactivity: The Epoxide as a Gateway for Diversification

The primary site of reactivity in 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole is the strained three-membered epoxide ring. This electrophilic moiety readily undergoes ring-opening reactions with a wide array of nucleophiles, providing a powerful tool for structural elaboration.[12] These reactions can be catalyzed by either acid or base, and the regioselectivity of the attack is a key consideration.

Nucleophilic Ring-Opening Reactions

The reaction proceeds via an SN2 mechanism.[12] Under basic or neutral conditions, the nucleophile will attack the less sterically hindered carbon of the epoxide. Under acidic conditions, the epoxide oxygen is first protonated, and the nucleophile attacks the carbon atom that can better stabilize a partial positive charge. For a terminal epoxide like this one, acidic conditions often favor attack at the more substituted carbon, but steric factors can still play a significant role.

General Reaction Scheme:

Caption: Versatility of epoxide ring-opening reactions.

Key Nucleophiles and their Products:

• Water (Hydrolysis): Leads to the formation of a 1,2-diol, a common functionality in drug molecules.

• Amines: Reaction with primary or secondary amines yields valuable amino alcohols, a scaffold present in many biologically active compounds. This is one of the most important transformations for this molecule in drug discovery.

• Thiols: Thiolates are excellent nucleophiles and open the epoxide ring to form β-hydroxy thioethers.

• Alcohols: In the presence of an acid or base catalyst, alcohols can open the epoxide to form β-hydroxy ethers.

• Azides: Sodium azide can be used to introduce an azido group, which can be further transformed, for example, via a "click" reaction or reduction to an amine.

Reactivity of the Pyrazole Ring

The 1,5-dimethyl-1H-pyrazole ring is a relatively stable aromatic system. The C4 position, being the most electron-rich in a pyrazole ring, is typically the primary site for electrophilic aromatic substitution.[13][14] However, in the target molecule, this position is already substituted. The C3 position is electron-deficient and generally unreactive towards electrophiles. The nitrogen at position 2 is basic and can be protonated or alkylated. Overall, under the conditions used for epoxide ring-opening, the pyrazole core is expected to be largely unreactive.

Potential Applications in Drug Discovery

The structural features of 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole make it a highly attractive building block for the synthesis of new chemical entities with therapeutic potential.

• Scaffold for Library Synthesis: The predictable reactivity of the epoxide allows for the parallel synthesis of a large number of derivatives by reacting it with a diverse set of nucleophiles (e.g., amines, thiols). This is ideal for generating libraries for screening against various biological targets.

• Covalent Inhibitors: The electrophilic nature of the epoxide ring itself could be exploited in the design of targeted covalent inhibitors. If a binding pocket of a target protein contains a nucleophilic residue (e.g., cysteine, serine, lysine) in a suitable orientation, the epoxide could form a covalent bond, leading to irreversible inhibition.

• Access to Chiral Alcohols: The ring-opening of the epoxide generates a new stereocenter. By using chiral catalysts or chiral nucleophiles, it is possible to achieve enantioselective ring-opening, providing access to optically pure β-functionalized alcohols, which are highly valuable in medicinal chemistry.[15]

The pyrazole core itself has been successfully incorporated into numerous FDA-approved drugs, such as the anti-inflammatory drug Celecoxib and the anti-cancer agent Crizotinib , highlighting the therapeutic relevance of this heterocycle.[2][4]

Conclusion

1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole represents a synthetically versatile and medicinally relevant chemical entity. Its predictable synthesis, combined with the highly tractable reactivity of the epoxide ring, offers a robust platform for the development of novel small molecules. The ability to easily introduce a wide range of functional groups through nucleophilic ring-opening reactions provides a direct path to diverse chemical libraries. This guide has outlined the fundamental chemical properties and synthetic potential of this molecule, providing a solid foundation for researchers and drug development professionals to explore its utility in their programs. The strategic combination of a privileged pyrazole scaffold with a reactive epoxide handle positions this compound as a valuable tool in the ongoing quest for new and effective therapeutics.

References

• Diarylborinic Acid-Catalyzed Regioselective Ring Openings of Epoxy Alcohols with Pyrazoles, Imidazoles, Triazoles, and Other Nitrogen Heterocycles. Organic Letters - ACS Publications. (2021). Available from: [Link]

• Solvent-Free and Microwave-Assisted Synthesis Enables Formation of Imidazole and Pyrazole Derivatives Through Epoxide Ring Opening. MDPI. (2025). Available from: [Link]

• Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi. PMC - NIH. Available from: [Link]

• Enantioselective synthesis of β-pyrazole-substituted alcohols through an asymmetric ring-opening reaction of meso-epoxides. PubMed. (2012). Available from: [Link]

• Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Research Journal of Pharmacy and Technology. Available from: [Link]

• Chemical Properties of 1H-Pyrazole-4-carboxaldehyde, 1,5-dimethyl- (CAS 25711-30-2). Cheméo. Available from: [Link]

• Synthesis, Physiochemical Evaluation and Structural Characterization of Novel Pyrazole Derivatives. ResearchGate. (2025). Available from: [Link]

• The physicochemical and drug-likeness of pyrazole-based derivatives 7c and 11a. ResearchGate. Available from: [Link]

• Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. (2022). Available from: [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. (2023). Available from: [Link]

• Synthesis, Characteristics and Physico-chemical Study of Some Dichloro Pyrazoles. Semantic Scholar. (2012). Available from: [Link]

• Epoxide Ring Opening Under Mild Conditions Using Phenol, Amine, and Alcohols. Journal of Synthetic Chemistry. (2023). Available from: [Link]

• Solvent-free direct regioselective ring opening of epoxides with imidazoles. ResearchGate. (2025). Available from: [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline. Available from: [Link]

• Synthesis reaction of pyrazole derivatives from epoxides. ResearchGate. Available from: [Link]

• Synthesis of Pyrazoles via Electrophilic Cyclization. The Journal of Organic Chemistry. (2011). Available from: [Link]

• 1,5-dimethyl-1H-pyrazol-4-amine. PubChem. Available from: [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. Available from: [Link]

• Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. EPJ Web of Conferences. Available from: [Link]

• 1,5-Dimethyl-4-{[(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-ylidene)(thiophen-2-yl)methyl]amino}. PMC. Available from: [Link]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry. Available from: [Link]

• Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Journal of the Indian Chemical Society. Available from: [Link]

• Organic Syntheses Procedure. Organic Syntheses. Available from: [Link]

• Process for the preparation of pyrazole and its derivatives. Google Patents. (2009).

• Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). Oriental Journal of Chemistry. Available from: [Link]

• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. PMC. Available from: [Link]

• Pyrazoles database - synthesis, physical properties. ChemDB. Available from: [Link]

• (PDF) PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. ResearchGate. (2026). Available from: [Link]

• Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. MDPI. (2023). Available from: [Link]

• The Spectroscopic and Electronic Properties of Dimethylpyrazole and Its Derivatives Using the Experimental and Computational Methods. ResearchGate. (2025). Available from: [Link]

• 1,5-dimethyl-1H-pyrazole-4-carbaldehyde androstan-17-ylidenehydrazone. SpectraBase. Available from: [Link]

• 1,5-dimethyl-1h-pyrazole-4-carboxylic acid. PubChemLite. Available from: [Link]

• Synthesis and Properties of Pyrazoles. Encyclopedia.pub. Available from: [Link]

• The Recent Development of the Pyrazoles : A Review. TSI Journals. (2021). Available from: [Link]

• Diazoles & diazines: properties, syntheses & reactivity. University of Liverpool. Available from: [Link]

Sources

• 1. lifechemicals.com [lifechemicals.com]
• 2. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. epj-conferences.org [epj-conferences.org]
• 4. researchgate.net [researchgate.net]
• 5. Solvent-Free and Microwave-Assisted Synthesis Enables Formation of Imidazole and Pyrazole Derivatives Through Epoxide Ring Opening | MDPI [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. chemimpex.com [chemimpex.com]
• 8. Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. rsc.org [rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. jsynthchem.com [jsynthchem.com]
• 13. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
• 14. imperial.ac.uk [imperial.ac.uk]
• 15. Enantioselective synthesis of β-pyrazole-substituted alcohols through an asymmetric ring-opening reaction of meso-epoxides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Profile: Spectroscopic Characterization of 1,5-Dimethyl-4-(oxiran-2-yl)-1H-pyrazole

[1]

Executive Summary & Compound Identity

1,5-Dimethyl-4-(oxiran-2-yl)-1H-pyrazole represents a critical building block in the synthesis of pyrazole-based kinase inhibitors and agrochemicals.[1] Its structural core—a pi-excessive pyrazole ring fused with a reactive electrophilic epoxide—makes it a versatile intermediate for ring-opening nucleophilic attacks.[1]

This guide provides a comprehensive spectral analysis (NMR, IR, MS) and the synthesis-to-characterization logic required for high-purity isolation.[1]

Property	Data
IUPAC Name	1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole
Molecular Formula	C₇H₁₀N₂O
Molecular Weight	138.17 g/mol
Appearance	Colorless to pale yellow oil (low melting solid)
Solubility	Soluble in CDCl₃, DMSO-d₆, MeOH
Stability	Sensitive to acid-catalyzed hydrolysis; store at -20°C under inert atmosphere.[1]

Synthesis Context & Pathway Analysis

To understand the spectral impurities, one must understand the genesis of the molecule.[1] The standard industrial route involves the Corey-Chaykovsky epoxidation of 1,5-dimethyl-1H-pyrazole-4-carbaldehyde.[1]

Reaction Scheme

The transformation converts the sp² hybridized carbonyl carbon (aldehyde) into an sp³ hybridized epoxide carbon.[1]

Figure 1: Mechanistic pathway for the Corey-Chaykovsky epoxidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Note: Chemical shifts are reported in ppm (δ) relative to TMS in CDCl₃.[1][2] Analysis is based on high-field (400 MHz) parameters characteristic of 1,5-disubstituted pyrazoles.

¹H NMR Analysis (Proton)

The ¹H NMR spectrum is the primary tool for confirming the consumption of the aldehyde and the formation of the epoxide ring.[1]

Position	Shift (δ ppm)	Multiplicity	Integration	Assignment & Coupling (Hz)
H-3	7.45 – 7.55	Singlet (s)	1H	Pyrazole ring proton (deshielded by aromatic current).[1]
H-a	3.75 – 3.85	dd	1H	Oxirane methine (CH).[1] ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> Hz.[1]
N-Me	3.70 – 3.78	Singlet (s)	3H	N-Methyl group (distinctive for 1,5-isomer).[1]
H-b	3.05 – 3.15	dd	1H	Oxirane methylene (trans to H-a).[1] Hz.[1]
H-c	2.75 – 2.85	dd	1H	Oxirane methylene (cis to H-a).[1] Hz.
C-Me	2.20 – 2.30	Singlet (s)	3H	C5-Methyl group.[1]

Key Diagnostic Signals:

• Disappearance of Aldehyde: Monitor the loss of the singlet at ~9.8–10.0 ppm .[1] Any residual signal here indicates incomplete conversion.[1]

• Epoxide AMX System: The three protons on the epoxide ring (H-a, H-b, H-c) form a characteristic AMX or ABX pattern between 2.7 and 3.9 ppm.[1]

• Regioisomer Check: In the 1,5-dimethyl isomer, the C-Me and N-Me signals are typically closer in shift than in the 1,3-dimethyl isomer.[1] Additionally, NOESY correlations will be observed between the N-Me and C-Me protons in the 1,5-isomer (due to spatial proximity), which are absent in the 1,3-isomer.[1]

¹³C NMR Analysis (Carbon)

Carbon	Shift (δ ppm)	Type	Assignment
C-3	138.5 – 140.0	CH	Pyrazole aromatic CH.
C-5	136.0 – 138.0	Cq	Pyrazole quaternary C (bearing methyl).[1]
C-4	115.0 – 117.0	Cq	Pyrazole quaternary C (bearing epoxide).[1]
Oxirane CH	48.0 – 52.0	CH	Epoxide methine.[1]
Oxirane CH₂	46.0 – 48.0	CH₂	Epoxide methylene.[1]
N-Me	36.0 – 37.5	CH₃	N-Methyl.
C-Me	10.0 – 11.5	CH₃	C5-Methyl (typically shielded).[1]

Infrared Spectroscopy (FT-IR)

IR is utilized primarily for rapid " go/no-go " analysis during reaction monitoring.[1]

• Diagnostic Absence: Complete disappearance of the strong C=O stretching vibration at 1660–1690 cm⁻¹ (conjugated aldehyde).[1]

• Diagnostic Presence:

  • 3050–3000 cm⁻¹: C-H stretching (epoxide ring, weak/sharp).[1]

  • 1250–1260 cm⁻¹: C-O-C symmetric stretching (breathing mode of the epoxide ring).[1]

  • 800–900 cm⁻¹: Characteristic oxirane ring deformation bands.[1]

  • 1550–1600 cm⁻¹: C=N / C=C pyrazole ring skeletal vibrations.[1]

Mass Spectrometry (MS)

Method: ESI (Electrospray Ionization) or EI (Electron Impact).[1] Molecular Ion: [M+H]⁺ = 139.1.[1]

Fragmentation Pathway (EI/ESI)

The fragmentation pattern is dominated by the stability of the pyrazole ring and the lability of the epoxide oxygen.[1]

• [M+H]⁺ (m/z 139): Base peak in soft ionization (ESI).

• [M – O]⁺ (m/z 123): Loss of oxygen is common in epoxides, leading to the pyrazole-alkene species.[1]

• [M – CH₃]⁺ (m/z 124): Loss of a methyl group (usually from N1).[1]

• Ring Cleavage (m/z ~95-97): Fragmentation of the pyrazole core (loss of N-Me + C-Me fragments).[1]

Figure 2: Primary MS fragmentation pathways for 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole.

Experimental Protocols

Sample Preparation for NMR

Objective: Prevent acid-catalyzed ring opening during analysis.

• Solvent: Use CDCl₃ neutralized with basic alumina or K₂CO₃.[1] Commercial CDCl₃ often contains trace HCl, which will open the epoxide to the chlorohydrin.[1]

• Concentration: 10 mg sample in 0.6 mL solvent.

• Tube: Standard 5mm NMR tube.

Quality Control: Distinguishing Isomers

A common synthetic failure mode is the formation of the 1,3-dimethyl isomer (1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole).[1]

• Differentiation Test (NOESY):

  • 1,5-Isomer (Target): Strong NOE correlation between N-Me (3.7 ppm) and C-Me (2.2 ppm) due to steric crowding.[1]

  • 1,3-Isomer (Impurity): No NOE between N-Me and C-Me (they are separated by the nitrogen).[1]

References

• Elguero, J., et al. (1988).[1][3] "High resolution 13C nuclear magnetic resonance spectra of solid pyrazoles." Canadian Journal of Chemistry, 66(5), 1141-1148.[1][3] Link[1]

• Aggarwal, V. K., et al. (2003).[1][4] "Catalytic asymmetric synthesis of epoxides from aldehydes using sulfur ylides." Chemical Communications, (21), 2644-2651.[1] Link[1]

• Corey, E. J., & Chaykovsky, M. (1965).[1] "Dimethyloxosulfonium Methylide and Dimethylsulfonium Methylide.[1][4][5] Formation and Application to Organic Synthesis." Journal of the American Chemical Society, 87(6), 1353–1364.[1] Link

• PubChem. "1,5-Dimethyl-1H-pyrazole-4-carboxylic acid (Related Structure Data)." National Library of Medicine.[1] Link

• BenchChem. "1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole Product Page." Link[1]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. rsc.org [rsc.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Corey-Chaykovsky Reaction [organic-chemistry.org]
• 5. chem.pku.edu.cn [chem.pku.edu.cn]

Engineering Pyrazole Epoxide Derivatives: A Technical Guide to Synthesis and Biological Activity

Executive Summary

The intersection of heterocyclic chemistry and targeted covalent inhibitors has led to the emergence of pyrazole epoxide (oxirane) derivatives as highly potent, privileged scaffolds in both medicinal chemistry and agrochemical development[1]. By combining the robust, hydrogen-bond-donating/accepting capacity of the pyrazole ring with the highly reactive, electrophilic nature of the oxirane three-membered ring, researchers can design molecules capable of precise target recognition followed by irreversible covalent modification.

This whitepaper provides an in-depth mechanistic analysis, synthetic methodologies, and quantitative biological evaluations of pyrazole epoxide derivatives. Designed for drug development professionals and synthetic chemists, this guide explores the causality behind experimental choices and establishes self-validating protocols for synthesizing and screening these hybrid molecules.

Mechanistic Rationale: The "Warhead" Hypothesis

The biological efficacy of pyrazole epoxides is rooted in their dual-pharmacophore nature:

• The Pyrazole Scaffold (Targeting Module): The pyrazole ring is a stable, five-membered heterocycle that mimics various biological structural motifs (e.g., purines, peptide bonds). It exhibits high affinity for the ATP-binding pockets of kinases and the active sites of cyclooxygenases, orienting the molecule precisely within the target protein[1].

• The Epoxide/Oxirane Ring (Covalent Warhead): Epoxides possess significant ring strain (~27 kcal/mol). Once the pyrazole anchors the molecule in the active site, the oxirane ring undergoes nucleophilic attack by proximal amino acid residues (such as the thiol of cysteine or the hydroxyl of serine) or by nucleic acids. This ring-opening reaction forms a stable, covalent bond, leading to irreversible enzyme inhibition or targeted DNA alkylation[2]. Furthermore, in agrochemical applications, the enzymatic cleavage of the oxirane ring forms hydroxyl groups that disrupt critical insect biological systems[2].

Workflow of Pyrazole Epoxide Synthesis and Biological Evaluation.

Biological Activity Profiles & Quantitative Data

Pyrazole epoxide derivatives have demonstrated broad-spectrum biological activities. The integration of the oxirane ring drastically alters the lipophilicity and reactivity of the parent pyrazole, often resulting in superior pharmacological profiles compared to standard reference drugs[3].

Anticancer Activity

Derivatives synthesized via the reaction of pyrazole-triazole thiones with epichlorohydrin yield acyclonucleosides with potent anticancer properties[4]. In vitro screening against breast carcinoma (MCF7) and cervix carcinoma (HELA) cell lines demonstrates that specific pyrazole oxiranes outperform standard chemotherapeutics like Doxorubicin.

Table 1: In Vitro Anticancer Activity (IC₅₀ values) of Pyrazole-Triazole Oxiranes [4]

Compound	Structural Modification	MCF7 IC₅₀ (µg/mL)	HELA IC₅₀ (µg/mL)
Compound 2b	N-alkylated oxirane derivative	2.72	2.98
Compound 3b	Chloroacetone derivative (Control)	4.28	4.84
Compound 5b	Chlorodiethyl ether derivative	3.63	3.92
Doxorubicin	Positive Control	6.71	8.72

Insight: The oxirane-bearing Compound 2b exhibits an IC₅₀ less than half that of Doxorubicin, indicating highly efficient cellular uptake and potent cytotoxic alkylation of tumor DNA.

Antimicrobial & Antifungal Activity

N-pyrazolyl derivatives bearing an oxiran-2-ylmethyl group exhibit significant antimicrobial efficacy. The lipophilicity introduced by the oxirane ring enhances the molecule's ability to penetrate the thick peptidoglycan layer of Gram-positive bacteria and the complex cell walls of pathogenic fungi[3].

Table 2: Minimum Inhibitory Concentration (MIC) of N-Pyrazolyl Oxiranes [3]

Pathogen Strain	Compound 2 (Oxirane Derivative) MIC (µg/mL)	Reference Drug MIC (µg/mL)	Reference Drug Name
Staphylococcus aureus	10 – 16	6 – 13	Cefotaxime
Escherichia coli	10 – 16	6 – 13	Cefotaxime
Aspergillus niger	Highly Active	Highly Active	Miconazole
Candida albicans	Highly Active	Highly Active	Miconazole

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each step includes the mechanistic causality behind the reagent choice and an internal quality control (QC) checkpoint.

Protocol 1: Synthesis of N-Alkylated Pyrazole Epoxides

Objective: To synthesize Ethyl 4-amino-3-(4-chlorophenyl)-1-(oxiran-2-ylmethyl)-1H-pyrazole-5-carboxylate via N-alkylation[3].

Step-by-Step Methodology:

• Preparation: In a round-bottom flask, suspend 10 mmol (2.65 g) of the pyrazole precursor (Ethyl 4-amino-3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate) in 15 mL of 2-(chloromethyl)oxirane (epichlorohydrin).

  • Causality: Epichlorohydrin acts as both the solvent and the electrophilic reagent, driving the reaction forward via Le Chatelier's principle.

• Deprotonation: Add 12 mmol (1.51 g) of anhydrous Potassium Carbonate (K₂CO₃).

  • Causality: K₂CO₃ is a mild base that selectively deprotonates the acidic pyrazole N-H without hydrolyzing the ester group or prematurely opening the epoxide ring.

• Reflux: Stir the mixture under reflux for 4 hours.

  • Validation Checkpoint 1: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The disappearance of the starting material spot confirms the completion of the N-alkylation.

• Workup: Cool the mixture to room temperature. Evaporate the excess 2-(chloromethyl)oxirane under reduced pressure.

• Purification: Quench the residue with ice-cold distilled water to dissolve inorganic salts (KCl, excess K₂CO₃). Extract the aqueous layer with dichloromethane (3 x 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate.

  • Validation Checkpoint 2: Perform ¹H-NMR spectroscopy. The appearance of two distinct doublet signals between 2.70–4.50 ppm confirms the intact formation of the oxirane ring[2].

Protocol 2: In Vitro Antimicrobial Screening (Broth Microdilution)

Objective: To determine the MIC of the synthesized pyrazole epoxides against bacterial and fungal strains[3].

Step-by-Step Methodology:

• Stock Preparation: Dissolve 20 mg of the synthesized pyrazole epoxide in 2 mL of Dimethylformamide (DMF) to create a highly concentrated stock.

  • Causality: Pyrazole epoxides are highly lipophilic. DMF ensures complete solvation without degrading the oxirane ring, which could occur in protic solvents over long periods.

• Broth Dilution: Aseptically transfer 1 mL of the DMF stock into sterile nutrient broth to achieve a primary concentration of 1000 µg/mL. Perform serial two-fold dilutions in a 96-well microtiter plate.

• Inoculation: Inoculate each well with 10 µL of standardized microbial suspension (adjusted to 0.5 McFarland standard).

  • Validation Checkpoint 1: Include a positive control well (broth + microbe + standard drug like Cefotaxime) and a negative control well (broth + DMF + microbe). The negative control validates that the DMF concentration used is not inherently toxic to the microbes.

• Incubation & Reading: Incubate the plates at 37°C for 24 hours. The MIC is recorded as the lowest concentration of the compound at which no visible microbial growth (turbidity) is observed.

Conclusion

The functionalization of pyrazole scaffolds with oxirane rings represents a highly effective strategy in modern drug discovery. By leveraging the targeting capability of the pyrazole and the covalent reactivity of the epoxide, researchers can develop potent anticancer, antimicrobial, and insecticidal agents[1][2][4]. Future development in this space should focus on asymmetric epoxidation techniques to isolate specific enantiomers, as the stereochemistry of the oxirane ring heavily dictates its binding kinetics within chiral biological active sites.

References

• A New Insight into the Synthesis and Biological Activities of Pyrazole based Derivatives Mini-Reviews in Organic Chemistry[Link]

• Anticancer and antimicrobial activities of some synthesized pyrazole and triazole derivatives Der Pharma Chemica[Link]

• Synthesis, X-ray crystal structure with theoretical investigation of new pyrazole and imidazolone compounds anticipated insecticide's activities RSC Advances[Link]

• Synthesis and Biological Evaluation of N-Pyrazolyl Derivatives and Pyrazolopyrimidine Bearing a Biologically Active Sulfonamide Moiety as Potential Antimicrobial Agent Molecules (PMC)[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Novel pyrazole and imidazolone compounds: synthesis, X-ray crystal structure with theoretical investigation of new pyrazole and imidazolone compounds ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA00602J [pubs.rsc.org]
• 3. Synthesis and Biological Evaluation of N- Pyrazolyl Derivatives and Pyrazolopyrimidine Bearing a Biologically Active Sulfonamide Moiety as Potential Antimicrobial Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. derpharmachemica.com [derpharmachemica.com]

The Discovery and Isolation of Functionalized Pyrazoles: A Technical Guide for Medicinal Chemists

Executive Summary

The pyrazole ring—a five-membered heterocycle containing two adjacent nitrogen atoms—is a highly privileged scaffold in drug discovery. Its unique electronic properties, which include both hydrogen-bond donor and acceptor capabilities, make it an ideal bioisostere for amides and phenols. However, the synthesis of highly functionalized pyrazoles frequently suffers from a critical bottleneck: poor regioselectivity. This guide explores the mechanistic rationale behind modern pyrazole synthesis, the causality of regiochemical outcomes, and self-validating protocols for the chromatographic isolation of complex pyrazole mixtures.

Strategic Synthesis of Functionalized Pyrazoles

Classical Approaches and the Regioselectivity Challenge

Historically, pyrazoles have been synthesized via the Knorr condensation, which involves the cyclocondensation of hydrazines with 1,3-dicarbonyl compounds. While robust, this method is plagued by the formation of regioisomeric mixtures (e.g., 1,3,5- versus 1,5,3-substituted pyrazoles) when unsymmetrical dicarbonyls or substituted hydrazines are employed[1]. The causality of this mixture lies in the competing nucleophilicity of the two hydrazine nitrogen atoms and the differential electrophilicity of the two carbonyl carbons. Because these isomers have nearly identical molecular weights and similar functional group presentations, downstream purification becomes a severe bottleneck.

Modern Regioselective Methodologies

To circumvent the limitations of the Knorr synthesis, modern medicinal chemistry has pivoted toward highly regioselective methodologies:

• [3+2] Dipolar Cycloadditions: The reaction of diazo compounds with alkynes or alkenes provides a direct route to functionalized pyrazoles. Recent advances have utilized transition-metal catalysis to control the regiochemistry of the cycloaddition, enabling the synthesis of densely functionalized cores from readily available starting materials[2].

• Switchable N-Arylation: A persistent challenge is the synthesis of unsymmetrical N-aryl pyrazoles. Recent breakthroughs utilizing 1,2,3-thiadiazine S-oxides allow for "switchable" and highly selective N-arylation. By simply altering the base concentration and the copper catalyst's ligation state, chemists can dictate the regiochemical outcome to favor a specific isomer[3].

• C-H Functionalization: Direct C-H activation at the C3, C4, or C5 positions of pre-formed pyrazoles using palladium or rhodium catalysts allows for late-stage functionalization, an essential strategy for rapid structure-activity relationship (SAR) exploration[2].

Isolation and Resolution of Pyrazole Regioisomers

Even with advanced synthetic methods, the generation of regioisomers and enantiomers remains a reality in high-throughput library synthesis. Separating pyrazole isomers is notoriously difficult because regioisomers often exhibit nearly identical polarities and physical properties[4].

Chromatographic Strategies

• Normal-Phase Flash Chromatography: Standard silica gel remains the first line of defense. Gradients of ethyl acetate in hexanes are typically employed. The separation relies on subtle differences in the dipole moment and hydrogen-bonding capacity of the isomers to the silanol groups[5].

• High-Performance Liquid Chromatography (HPLC): For closely eluting regioisomers, reverse-phase HPLC (C18 stationary phase) using acetonitrile/water gradients with modifiers (e.g., 0.1% TFA) is required. For chiral pyrazoles (enantiomers), polysaccharide-based chiral stationary phases (CSPs) like Lux cellulose-2 or amylose-2 have demonstrated exceptional resolving power, particularly under polar organic elution modes[6].

Summary of Chromatographic Data

Table 1: Summary of Chromatographic Conditions for Pyrazole Separation

Isomer Type	Recommended Stationary Phase	Typical Mobile Phase	Key Modifiers / Mechanistic Notes
Regioisomers (Flash)	Silica Gel (230-400 mesh)	Hexanes / Ethyl Acetate	Isocratic elution often yields better resolution than steep gradients by maximizing theoretical plates[4].
Regioisomers (HPLC)	C18 Reverse-Phase	Water / Acetonitrile	0.1% TFA or Formic Acid is critical to suppress peak tailing caused by basic nitrogen atoms[4].
Enantiomers (Chiral)	Polysaccharide CSPs (e.g., Lux Cellulose-2)	Polar Organic (100% Acetonitrile)	Fosters short run times (~5 min) with high resolution (Rs up to 18) by altering H-bond competition[6].

Experimental Workflows

Protocol: Self-Validating Chromatographic Separation of Pyrazole Regioisomers

This protocol describes a systematic approach to resolving a crude mixture of 1,3,5- and 1,4,5-substituted pyrazoles, incorporating built-in validation steps to ensure structural integrity.

• Reaction Quench and Workup: Terminate the synthesis reaction and perform a standard aqueous workup. Causality: If unreacted hydrazine is present, utilize an acidic wash (1 M HCl) to protonate and partition the hydrazine into the aqueous layer. This prevents basic amines from streaking on the silica column and ruining the resolution[7].

• TLC Diagnostic Screening: Spot the crude mixture on a silica TLC plate. Develop using a shallow gradient (e.g., 10% EtOAc in Hexanes). Self-Validation: If the

  between the two isomers is < 0.1, standard flash chromatography will fail. Proceed directly to Prep-HPLC.

• Dry Loading: Dissolve the crude mixture in a volatile solvent (DCM) and add silica gel (1:3 mass ratio). Evaporate to a free-flowing powder. Causality: This ensures a perfectly flat, tight initial band on the column, which is mathematically critical for resolving close-eluting pyrazoles[4].

• Column Elution: Pack a silica column using the slurry method. Load the dry powder. Elute using a highly optimized isocratic solvent system determined from Step 2. Collect small fraction volumes to prevent co-elution overlap.

• Structural Assignment via NMR: Combine pure fractions of each isomer. Self-Validation: Standard 1D

  H-NMR is insufficient for definitive regiochemical assignment. You must perform a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) experiment. The spatial proximity (through-space coupling) of the N-alkyl/aryl protons to the C3 or C5 substituents will definitively confirm the specific regioisomer[5].

Process Visualization

Workflow for the synthesis, isolation, and validation of pyrazole regioisomers.

Conclusion

The discovery and isolation of functionalized pyrazoles require a delicate balance between advanced synthetic design and rigorous analytical separation. By transitioning from classical condensation methods to regioselective catalytic approaches, and by employing sophisticated chromatographic and spectroscopic techniques, medicinal chemists can efficiently access the vast chemical space offered by the pyrazole scaffold.

References

• Luque, C., et al. "Preparation, separation and characterization of two pyrazolic regioisomers of high purity." Universitat Autònoma de Barcelona. [Link]

• Yoon, J.-Y., et al. "Recent Advances in the Regioselective Synthesis of Pyrazoles." Current Organic Chemistry, Bentham Science.[Link]

• "Recent advances in pyrazole synthesis employing diazo compounds and synthetic analogues." Organic & Biomolecular Chemistry, ResearchGate. [Link]

• "Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis." PMC - National Institutes of Health. [Link]

• "Switchable and Selective Synthesis of Unsymmetrical N-Aryl Pyrazoles from 1,2,3-Thiadiazine S-Oxides." Journal of the American Chemical Society.[Link]

Sources

• 1. benthamdirect.com [benthamdirect.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Preparation, separation and characterization of two pyrazolic regioisomers of high purity UAB Barcelona [uab.cat]
• 6. Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

The Pyrazole Scaffold: Structural Dynamics, Synthesis, and Kinase Inhibition Profiling

Executive Summary

The pyrazole ring—a five-membered heterocycle containing two adjacent nitrogen atoms—is a privileged scaffold in modern medicinal chemistry. Its unique physicochemical properties, specifically its capacity for annular tautomerism and dual hydrogen-bond donor/acceptor behavior, make it an ideal pharmacophore for targeting complex protein binding pockets. This whitepaper deconstructs the structural logic of pyrazole-based compounds, detailing the causality behind their synthesis, solid-state characterization, and application as potent p38α mitogen-activated protein (MAP) kinase inhibitors.

Structural Dynamics: The Causality of Annular Tautomerism

The pharmacological efficacy of unsubstituted or partially substituted pyrazoles hinges on annular (prototropic) tautomerism . The rapid migration of a proton between the N1 and N2 atoms alters the electronic distribution of the ring, fundamentally changing which nitrogen acts as a hydrogen-bond donor and which acts as an acceptor. In drug design, failing to definitively characterize the dominant tautomeric state in physiological or solid-state conditions leads to flawed Structure-Activity Relationship (SAR) models.

To accurately map the binding interface of a pyrazole-based drug candidate, we must establish a self-validating analytical system that does not rely on a single modality. X-ray crystallography can determine the heavy-atom framework but often struggles to definitively locate the highly mobile N-bound proton due to low electron density. Therefore, we couple it with Cross-Polarization Magic-Angle Spinning (CP/MAS) NMR.

Protocol 1: Self-Validating Solid-State Characterization of Pyrazole Tautomers

This protocol establishes a closed-loop validation system: macroscopic lattice data (XRD) is corroborated by local electronic environment data (NMR) to definitively assign the tautomeric state [1].

Step 1: Single-Crystal Growth

• Procedure: Dissolve the purified pyrazole derivative in a minimal volume of a non-polar solvent (e.g., chloroform) to suppress solvent-mediated proton exchange. Allow slow evaporation at 298 K over 48–72 hours.

• Causality: Slow evaporation in a non-polar environment ensures the thermodynamic stabilization of the dominant hydrogen-bonded dimer or tetramer, yielding crystals with minimal defect density suitable for high-resolution diffraction.

Step 2: X-Ray Diffraction (XRD) Analysis

• Procedure: Mount the crystal on a diffractometer equipped with a Mo-Kα radiation source. Solve the structure using direct methods to identify the C-N and N-N bond lengths.

• Causality: While the proton may be invisible, the bond lengths are diagnostic. A protonated N1-C5 bond exhibits more single-bond character (longer), whereas the unprotonated N2=C3 bond exhibits double-bond character (shorter).

Step 3:

N CP/MAS Solid-State NMR

• Procedure: Pack the crystalline powder into a zirconia rotor and spin at the magic angle (typically 10-14 kHz) to eliminate chemical shift anisotropy. Acquire the

  N spectrum using cross-polarization from adjacent protons.

• Validation Loop: The system validates itself when the XRD bond-length predictions match the NMR chemical shifts. A protonated nitrogen (pyrrole-like) will resonate upfield (~190 ppm), while the unprotonated nitrogen (pyridine-like) will resonate downfield (~250 ppm) [1]. If the shifts match the geometric framework, the tautomeric state is unequivocally confirmed.

Table 1: Diagnostic Parameters for Pyrazole Tautomer Validation

Analytical Parameter	N1 (Protonated / Donor)	N2 (Unprotonated / Acceptor)	Causality / Structural Logic
Bond Length (N-C)	~1.36 Å (Single bond character)	~1.33 Å (Double bond character)	Electron delocalization shifts toward the unprotonated nitrogen.
N NMR Shift	~190 ppm	~250 ppm	Shielding effect from the covalently bound proton drives the upfield shift.
H-Bonding Role	Donor (D)	Acceptor (A)	Dictates orientation within the kinase hinge region.

Pharmacological Application: p38α MAP Kinase Inhibition

The p38α MAP kinase is a critical node in the inflammatory cascade, responsible for the release of cytokines like TNFα [2]. Pyrazole derivatives have emerged as highly potent ATP-competitive inhibitors of p38α [3].

The causality behind the pyrazole's success lies in its structural mimicry of the adenine ring of ATP. When the activation loop of p38α adopts a specific conformation, it exposes the "hinge region" (specifically residues Asp112 and Asp168). The pyrazole core leverages its tautomeric nature to form a bidentate hydrogen-bonding network: the protonated N1 donates a hydrogen bond to the carbonyl oxygen of the hinge backbone, while the unprotonated N2 accepts a hydrogen bond from the backbone amide [4].

Logic flow of p38α MAP Kinase inhibition via pyrazole H-bonding.

Synthetic Methodology: The Knorr Pyrazole Condensation

To generate libraries of pyrazole-based kinase inhibitors, we require a robust, regioselective synthetic route. The Knorr Pyrazole Synthesis —the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative—remains the gold standard [5].

The primary challenge in this synthesis is regioselectivity when using unsymmetrical 1,3-dicarbonyls. The initial nucleophilic attack by the substituted hydrazine can occur at either carbonyl carbon. We control this by manipulating the steric bulk of the dicarbonyl and precisely tuning the pH of the reaction.

Protocol 2: Regioselective Knorr Synthesis of Substituted Pyrazoles

This protocol is designed as a self-validating workflow, ensuring that the thermodynamic drive toward aromaticity is harnessed efficiently while providing built-in analytical checkpoints.

Step 1: Acid-Catalyzed Condensation

• Procedure: In a 50 mL round-bottom flask, dissolve 10 mmol of the unsymmetrical 1,3-dicarbonyl compound and 11 mmol of the hydrazine derivative in 20 mL of absolute ethanol. Add exactly 3 drops of glacial acetic acid.

• Causality: Glacial acetic acid is selected specifically for its pKa. It is acidic enough to protonate the carbonyl oxygen (increasing its electrophilicity) but not so acidic that it fully protonates the hydrazine nucleophile, which would arrest the reaction.

Step 2: Reflux and Hydrazone Formation

• Procedure: Heat the mixture to reflux (approx. 80°C) under a nitrogen atmosphere for 2–4 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a 30% ethyl acetate / 70% hexane mobile phase.

• Causality: The intermediate hydrazone forms rapidly. Refluxing provides the activation energy required for the subsequent intramolecular nucleophilic attack of the second nitrogen onto the remaining carbonyl.

Step 3: Dehydration and Aromatization

• Procedure: Once TLC confirms the disappearance of the starting dicarbonyl, cool the reaction to room temperature. Add 15 mL of ice-cold distilled water to precipitate the crude pyrazole. Filter via a Büchner funnel.

• Validation Loop: The synthesis is validated via

  H NMR of the crude product. The definitive proof of successful cyclization and aromatization is the appearance of a sharp singlet integrating to exactly 1 proton in the 6.0–6.5 ppm range. This corresponds to the highly distinct C4-proton of the newly formed pyrazole ring. If this peak is absent, the reaction stalled at the hydrazone intermediate.

Workflow and chemical logic of the Knorr Pyrazole Synthesis.

Conclusion

The pyrazole scaffold is not merely a static structural element; it is a dynamic, tautomeric system that actively dictates pharmacological binding profiles. By utilizing self-validating protocols—pairing XRD with CP/MAS NMR for structural confirmation, and utilizing targeted acid catalysis in the Knorr synthesis—researchers can predictably engineer pyrazole derivatives. This rigorous, causality-driven approach is essential for the successful translation of pyrazole-based kinase inhibitors from in vitro models to clinical candidates.

References

• The Structure of Pyrazoles in the Solid State: A Combined CPMAS, NMR, and Crystallographic Study ACS Publications[Link]

• Quantitative structure activity relationship study of p38α MAP kinase inhibitors Arab Journal of Chemistry[Link]

• Synthesis, crystal structure, and activity of pyrazole-based inhibitors of p38 kinase PubMed / National Institutes of Health[Link]

• Pyrazole urea-based inhibitors of p38 MAP kinase: from lead compound to clinical candidate PubMed / National Institutes of Health [Link]

The Pyrazole Scaffold in Modern Drug Discovery: A Mechanistic Guide to Therapeutic Targets

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary: The Pharmacophoric Power of Pyrazole

In contemporary medicinal chemistry, the pyrazole ring—a five-membered aromatic heterocycle containing two adjacent nitrogen atoms (1,2-diazole)—has emerged as a highly privileged scaffold[1]. The unique physicochemical properties of pyrazole derivatives, including their tunable lipophilicity, metabolic stability, and dual capacity to act as both hydrogen-bond donors and acceptors, make them exceptionally suited for engaging complex biological targets[1].

This technical whitepaper provides an in-depth analysis of the primary therapeutic targets of pyrazole derivatives across oncology, inflammation, and infectious diseases. Rather than simply cataloging active compounds, this guide deconstructs the causality behind their efficacy: how specific structural substitutions at the 1, 3, 4, and 5 positions of the pyrazole core dictate target engagement, orthosteric fit, and downstream pharmacological effects.

Oncology: Precision Targeting of Kinases and the Cell Cycle

The dysregulation of kinases is a hallmark of malignancy. Pyrazole derivatives have demonstrated profound efficacy as Receptor Tyrosine Kinase (RTK) inhibitors, targeting VEGFR-2, EGFR, BRAF V600E, and CDKs[2][3].

The Causality of Kinase Inhibition

The efficacy of pyrazole-based kinase inhibitors stems from their ability to mimic the adenine ring of ATP. The adjacent nitrogen atoms of the pyrazole core form critical, bidentate hydrogen bonds with the backbone amides in the hinge region of the kinase ATP-binding pocket[3].

For example, in targeting VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2), 1,3,4-trisubstituted pyrazoles are engineered so that the core anchors to the hinge region, while hydrophobic substituents (e.g., aryl or heteroaryl groups) extend into the adjacent hydrophobic specificity pocket (the "DFG-out" allosteric site)[4]. This structural rigidity locks the kinase in an inactive conformation, effectively halting the PI3K/Akt and MAPK signaling cascades required for tumor angiogenesis[2].

Mechanism of VEGFR-2 inhibition by pyrazole derivatives blocking ATP binding.

Quantitative Target Engagement in Oncology

The table below summarizes the in vitro target engagement of recently optimized pyrazole hybrids against primary oncological targets.

Target	Pyrazole Derivative Class	Mechanism of Action	Representative IC₅₀	Reference
VEGFR-2	Pyrazole-benzothiazole hybrids	ATP-competitive inhibition at the hinge region	0.82 µM	[4]
PI3K	Pyrazole carbaldehyde derivatives	Disruption of PI3K/Akt survival signaling	0.25 µM	[2]
Haspin Kinase	Pyrazolo[4,3-f]quinoline	Inhibition of histone H3 phosphorylation	1.70 µM	[2]
Tubulin	1,3,4-trisubstituted pyrazoles	Inhibition of microtubule polymerization	25 nM	[4]

Inflammation: Structural Basis for Selective COX-2 Inhibition

Non-steroidal anti-inflammatory drugs (NSAIDs) traditionally inhibit both Cyclooxygenase-1 (COX-1) and Cyclooxygenase-2 (COX-2). Because COX-1 is constitutively expressed and protects the gastrointestinal (GI) mucosa, non-selective inhibition leads to severe GI toxicity[5].

The Causality of COX-2 Selectivity

Pyrazole derivatives, specifically 1,5-diarylpyrazoles (e.g., Celecoxib), achieve remarkable COX-2 selectivity through precise exploitation of the enzyme's topography. The active sites of COX-1 and COX-2 are nearly identical, except for a single amino acid substitution at position 523: COX-1 possesses a bulky Isoleucine (Ile523), whereas COX-2 features a smaller Valine (Val523)[5].

The smaller Val523 in COX-2 opens a secondary hydrophilic side pocket. Pyrazole derivatives are synthesized with a para-sulfonamide (-SO₂NH₂) or methylsulfonyl group on one of the aryl rings. This group perfectly slides into the Val523-gated side pocket of COX-2, forming stable hydrogen bonds with Arg513 and His90[6]. In COX-1, the bulky Ile523 creates a steric clash, physically preventing the pyrazole derivative from binding[5].

Structural basis for COX-2 selective inhibition by diarylpyrazole derivatives.

Selectivity Indices of Pyrazole Hybrids

Compound Scaffold	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (SI)	Reference
Celecoxib (Standard)	5.42	2.16	2.51	[6]
Pyrazole-Pyridazine (5f)	14.34	1.50	9.56	[6]
Aminopyrazole (6f)	9.55	1.15	8.31	[6]

Antimicrobial Therapeutics: Overcoming ESKAPE Pathogens

With the rise of multidrug-resistant ESKAPE pathogens (e.g., Acinetobacter baumannii, Staphylococcus aureus), pyrazole derivatives are being repurposed to target non-traditional bacterial mechanisms[7].

The Causality of Antimicrobial Action

Gram-negative bacteria possess a highly restrictive outer membrane. Recent rational design has incorporated ionizable nitrogen moieties into planar, rigid pyrazole-amide scaffolds to comply with "eNTRy rules" (rules dictating Gram-negative permeability)[8]. Once inside the cell, pyrazole-thiazole and pyrazole-hydrazone hybrids act as potent inhibitors of DNA gyrase and Topoisomerase IV [7]. The pyrazole core intercalates with the bacterial DNA-enzyme complex, stabilizing double-strand breaks and triggering rapid bactericidal activity[7].

Mechanism of action of pyrazole hybrids targeting bacterial topoisomerases.

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness and reproducibility in drug discovery, experimental workflows must be self-validating. Below is a rigorously designed protocol for evaluating the kinase inhibitory activity of novel pyrazole derivatives, incorporating internal statistical validation (Z'-factor).

Protocol: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

Objective: Determine the IC₅₀ of a synthesized pyrazole derivative against VEGFR-2.

Step 1: Reagent and Plate Preparation

• Prepare a 384-well low-volume microplate.

• Self-Validation Control Setup: Designate columns for Maximum Signal (100% enzyme activity, no inhibitor) and Minimum Signal (0% enzyme activity, no enzyme or saturated with a known reference inhibitor like Axitinib).

Step 2: Compound Dilution

• Dissolve the pyrazole derivative in 100% DMSO to a 10 mM stock.

• Perform a 10-point, 3-fold serial dilution in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35). Ensure final DMSO concentration remains constant (≤1%) across all wells to prevent solvent-induced enzyme denaturation.

Step 3: Kinase Reaction

• Add 2 µL of the diluted pyrazole compound to the respective wells.

• Add 2 µL of recombinant VEGFR-2 enzyme (optimized concentration, e.g., 1 nM). Incubate for 15 minutes at room temperature to allow the pyrazole to engage the ATP-binding pocket.

• Initiate the reaction by adding 2 µL of a substrate/ATP mix. Crucial: The ATP concentration must be set exactly at its apparent

  for VEGFR-2 to accurately assess competitive inhibition.

• Incubate the plate for 60 minutes at room temperature.

Step 4: Detection and Quenching

• Stop the reaction by adding 6 µL of detection buffer containing EDTA (to chelate Mg²⁺ and halt kinase activity), a Europium-labeled anti-phosphotyrosine antibody (Donor), and an APC-labeled streptavidin/tracer (Acceptor).

• Incubate for 60 minutes.

Step 5: Data Acquisition and Self-Validation

• Read the plate on a TR-FRET compatible microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm).

• Calculate the FRET ratio (665 nm / 615 nm).

• System Validation: Calculate the Z'-factor using the Max and Min signal controls.

  Proceed with IC₅₀ calculation only if Z' > 0.5, proving the assay's robustness and signal-to-noise reliability.

• Fit the dose-response data using a four-parameter logistic (4PL) non-linear regression model to derive the IC₅₀.

References

1.2 2.4 3.8 4.7 5.1 6.5 7.3 8.6

Sources

• 1. ijnrd.org [ijnrd.org]
• 2. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. From Lab to Target: Pyrazole, Pyrazoline and Fused Pyrazole Derivatives as Receptor Tyrosine Kinase Inhibitors in Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. noveltyjournals.com [noveltyjournals.com]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibacterial pyrazoles: tackling resistant bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. probiologists.com [probiologists.com]

Targeted Covalent Inhibition: The Mechanism of Action of 1,5-Dimethyl-4-(oxiran-2-yl)-1H-pyrazole

Executive Summary

The development of Targeted Covalent Inhibitors (TCIs) has revolutionized modern pharmacotherapeutics, offering prolonged target engagement, high biochemical efficiency, and the ability to drug historically intractable binding pockets. Within this chemical space, 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole emerges as a highly specialized bifunctional pharmacophore. It integrates a rigid, heteroaromatic recognition scaffold (the pyrazole) with a reactive electrophilic warhead (the oxirane/epoxide). This whitepaper deconstructs the mechanism of action of this compound, detailing its kinetic behavior, molecular dynamics, and the self-validating experimental workflows required to verify its covalent engagement in drug discovery pipelines.

Structural Pharmacology: The Bifunctional Paradigm

The efficacy of 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole relies on the synergistic action of its two primary structural domains. Unlike traditional reversible inhibitors, this compound operates through a two-phase binding event driven by its distinct chemical topology.

The 1,5-Dimethyl-1H-pyrazole Scaffold (Non-Covalent Anchoring)

The pyrazole core serves as the primary vector for non-covalent target recognition. The methyl substitutions at the 1 and 5 positions are not arbitrary; they restrict the rotational degrees of freedom of the molecule. This steric bulk forces the compound into a specific conformation that optimally occupies hydrophobic sub-pockets (such as the hinge region of kinases or the S1/S2 pockets of viral proteases). Furthermore, the

nitrogen of the pyrazole acts as a critical hydrogen bond acceptor, anchoring the molecule within the active site and drastically lowering the dissociation constant ( ) prior to covalent bond formation.

The Oxiran-2-yl Warhead (Electrophilic Engagement)

Attached at the 4-position of the pyrazole ring is the oxirane (epoxide) group. While acrylamides are the most common warheads in approved TCIs (targeting soft nucleophiles like cysteine via Michael addition), epoxides offer a distinct reactivity profile. As outlined in recent literature on 1[1], epoxides undergo

ring-opening reactions. This makes them exceptionally versatile, capable of covalently modifying not only highly activated cysteines (e.g., in SARS-CoV-2 )[2] but also challenging unprotonated histidines (e.g., His447 in Acetylcholinesterase)[3].

Kinetic Mechanism of Action

The mechanism of action follows a classic two-step kinetic model. The initial phase is a reversible equilibrium where the pyrazole core navigates the binding pocket. The second phase is the irreversible ring-opening of the epoxide, which permanently inactivates the target.

Fig 1: Two-step kinetic model of covalent inhibition via epoxide ring-opening.

The overall efficiency of the inhibitor is defined by the ratio

. The pyrazole scaffold minimizes (maximizing affinity), while the precisely angled oxirane maximizes (the rate of covalent bond formation) by sitting exactly within the nucleophilic attack trajectory (typically within 3.0–3.5 Å of the target residue).

Experimental Methodologies for Covalent Validation

To prove that 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole acts via covalent modification rather than mere tight-binding reversible inhibition, researchers must employ self-validating chemoproteomic workflows. The following protocols are designed to establish causality: proving that the observed biological effect is directly caused by the specific covalent modification of the target residue.

Protocol: Intact Protein High-Resolution Mass Spectrometry (HRMS)

This protocol verifies the 1:1 stoichiometry of the inhibitor-protein complex.

• Incubation: Incubate 5 µM of the purified target protein with 50 µM of the pyrazole-epoxide compound in a physiological buffer (e.g., 50 mM HEPES, pH 7.4) for 2 hours at 37°C. Causality Note: A 10x molar excess ensures pseudo-first-order kinetics, driving the reaction to completion if a covalent bond is possible.

• Quenching & Denaturation: Add 1% Formic Acid to drop the pH to ~2.0. Causality Note: This denatures the protein, stripping away any non-covalently bound small molecules. Only true covalent bonds will survive this harsh condition.

• Desalting: Pass the sample through a C4 ZipTip to remove buffer salts that cause ion suppression in the mass spectrometer.

• LC-MS Analysis: Analyze via Electrospray Ionization Time-of-Flight (ESI-TOF) MS. Deconvolute the raw multiply-charged spectra to intact mass.

• Self-Validation Checkpoint: Run a parallel assay using a site-directed mutant of the target protein (e.g., mutating the suspected nucleophilic Cysteine or Histidine to Alanine). If the mass shift (+138.07 Da corresponding to the pyrazole-epoxide adduct) is present in the wild-type but absent in the mutant, site-specific covalent engagement is definitively proven.

Protocol: Activity-Based Protein Profiling (ABPP)

To understand the broader selectivity of the epoxide warhead across the proteome, ABPP is utilized, a standard detailed in 4[4].

• Proteome Labeling: Treat live cell lysates with the pyrazole-epoxide probe.

• Click Chemistry (if alkyne-tagged) or Tryptic Digestion: Digest the proteome using Trypsin to generate peptides.

• Enrichment & LC-MS/MS: Isolate modified peptides and sequence them via tandem mass spectrometry. The exact amino acid modified by the oxirane ring-opening will show a static mass addition.

• Self-Validation Checkpoint (Competition Assay): Pre-incubate a control lysate with a known, highly specific reversible inhibitor of the target before adding the pyrazole-epoxide. If the mass spectrometry signal for the target peptide disappears in the pre-treated sample, it proves the epoxide is binding specifically to the active site and not engaging in random, non-specific alkylation.

Fig 2: Bottom-up chemoproteomic workflow for validating covalent target engagement.

Quantitative Data Interpretation

Evaluating the success of a pyrazole-epoxide TCI requires moving beyond standard

values, which are highly time-dependent for covalent drugs. The following table summarizes the critical quantitative metrics required to benchmark these compounds, as supported by5[5].

Metric	Definition	Experimental Derivation	Optimal Range for Epoxide TCIs
(Time-dependent)	Half-maximal inhibitory concentration at a specific time.	Dose-response curves at fixed incubation times.	(at 60 min incubation)
	Reversible binding affinity of the pyrazole scaffold.	Rapid kinetics or competitive dialysis assays.	Low micromolar to nanomolar
	Maximum rate of epoxide ring-opening / bond formation.	Non-linear regression of time-dependent inhibition.
	Overall covalent efficiency.	Slope of versus inhibitor concentration .

By strictly monitoring

, researchers can determine whether modifications to the 1,5-dimethyl-pyrazole core are successfully improving non-covalent affinity, or if changes to the epoxide's stereochemistry are optimizing the nucleophilic attack trajectory.

References

• Targeted Covalent Inhibitors for Drug Design Source: ResearchGate URL
• Source: PMC - National Institutes of Health (NIH)
• Exploring covalent inhibitors of SARS-CoV-2 main protease: from peptidomimetics to novel scaffolds Source: Taylor & Francis URL
• New Electrophiles and Strategies for Mechanism-Based and Targeted Covalent Inhibitor Design Source: ACS Publications URL
• Histidine Focused Covalent Inhibitors Targeting Acetylcholinesterase: A Computational Pipeline Source: ACS Publications URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Deep Dive: In Vitro Cytotoxicity Profiling of Novel Pyrazole Scaffolds

Introduction: The Pyrazole Imperative in Oncology

The pyrazole ring (

) is not merely a chemical linker; it is a privileged scaffold in medicinal chemistry due to its ability to act as a bioisostere of the imidazole ring and its capacity to engage in hydrogen bonding with specific kinase domains. In the context of oncology, pyrazole derivatives have demonstrated high efficacy as ATP-competitive inhibitors of Cyclin-Dependent Kinases (CDKs), EGFR, and VEGFR [1][2].

However, the translation from a synthesized compound to a lead candidate often fails due to poor in vitro assay design. This guide moves beyond standard protocols to establish a self-validating cytotoxicity workflow . We will focus on distinguishing true pharmacological potency from assay artifacts, a common pitfall when testing hydrophobic pyrazole derivatives.

Phase 1: Compound Handling & Solubility

Novel pyrazoles often exhibit poor aqueous solubility. Inaccurate stock preparation is the primary cause of non-reproducible

values.

The "Solubility Check" Protocol

Before any cell is touched, the compound's behavior in the assay media must be validated.

• Dissolution: Dissolve the solid compound in 100% DMSO to a master stock (typically 10 mM or 20 mM).

• Precipitation Test: Dilute the master stock into the complete culture media (e.g., DMEM + 10% FBS) to the highest testing concentration (e.g., 100 µM).

• Validation:

  • Visual: Check for turbidity or crystal formation under 40x microscopy.

  • Centrifugation: Spin at 13,000 x g for 10 minutes. Measure the absorbance of the supernatant. If the absorbance drops significantly compared to a theoretical standard, the compound has precipitated.

  • Rule: The final DMSO concentration in the well must never exceed 0.5% (v/v) to avoid solvent-induced cytotoxicity [3].

Phase 2: The Primary Screen (Optimized MTT Assay)

While the MTT assay is standard, it is prone to metabolic interference. Pyrazoles targeting mitochondria can alter dehydrogenase activity without killing the cell, leading to false data. We mitigate this via linearity optimization .

Optimized Protocol

• Cell Lines: A549 (Lung), MCF-7 (Breast), and HUVEC (Normal control for Selectivity Index).

• Reagent: Thiazolyl Blue Tetrazolium Bromide (MTT).

Step-by-Step Workflow

• Seeding Optimization (Day 0):

  • Perform a cell titration curve (2,000 to 20,000 cells/well) prior to the drug assay.

  • Select a density where the signal is linear (0.7–1.0 OD) at 72 hours. Over-confluent cells become metabolically quiescent and resistant to drugs.

• Treatment (Day 1):

  • Remove old media (do not just add on top).

  • Add 200 µL of fresh media containing serial dilutions of the pyrazole compound.

  • Critical Control: Include a "0.5% DMSO Vehicle" control and a "Positive Control" (e.g., Doxorubicin or Staurosporine).

• Incubation: 48 to 72 hours at 37°C, 5%

  .

• Readout (Day 3/4):

  • Add MTT (final conc. 0.5 mg/mL).[1][2] Incubate 3–4 hours.

  • Remove media carefully.[2][3]

  • Solubilize formazan crystals with 150 µL DMSO.

  • Read absorbance at 570 nm (reference filter 630 nm).

Visualization: Assay Workflow

The following diagram illustrates the critical decision points in the screening workflow.

Caption: Figure 1. Optimized MTT workflow emphasizing the pre-assay solubility validation step to prevent false negatives.

Phase 3: Data Presentation & SAR Analysis

Data must be processed using a four-parameter logistic (4PL) regression model, not linear regression.

Structure-Activity Relationship (SAR)

When analyzing pyrazoles, specific substitutions drive potency.[4][5][6] The table below demonstrates how to present comparative data, highlighting the impact of electron-withdrawing groups (EWG).

Table 1: Cytotoxicity (

) of Novel Pyrazole Derivatives

Compound ID	R1 Substitution (Phenyl Ring)	R2 Substitution (C4 Position)	A549 (µM)	HUVEC (µM)	Selectivity Index (SI)
PZ-01	-H	-H	> 100	> 100	N/A
PZ-04	4-OMe (Electron Donor)	-Cl	12.5 ± 1.2	45.0 ± 2.1	3.6
PZ-07	4-F (EWG)	-Cl	2.1 ± 0.3	38.5 ± 1.5	18.3
PZ-09	4- (Strong EWG)	-CN	0.45 ± 0.05	15.2 ± 1.1	33.7
Doxorubicin	Control	Control	0.8 ± 0.1	2.5 ± 0.4	3.1

Note: The Selectivity Index (SI) is calculated as

. An SI > 10 indicates a promising therapeutic window.

Phase 4: Mechanistic Elucidation (Apoptosis vs. Necrosis)

Cytotoxicity data alone is insufficient. We must determine how the pyrazole kills the cell. Pyrazoles acting as kinase inhibitors typically induce apoptosis rather than necrosis.

Protocol: Annexin V-FITC / PI Dual Staining

This assay distinguishes early apoptotic cells (Annexin V positive, PI negative) from late apoptotic/necrotic cells (Double positive).

• Harvest: Collect cells after 24h treatment (earlier than MTT to catch the "decision" phase). Crucial: Keep the culture media; floating cells are the dying ones.

• Wash: Wash cells with cold PBS.

• Stain: Resuspend in 1X Binding Buffer. Add 5 µL Annexin V-FITC and 5 µL Propidium Iodide (PI).[7]

• Incubate: 15 min at RT in the dark.

• Flow Cytometry:

  • FL1 Channel: Annexin V-FITC (Ex 488nm / Em 530nm).

  • FL2/FL3 Channel: PI (Ex 488nm / Em 617nm).

  • Compensation: Use single-stained controls to remove spectral overlap [4].

Visualization: Mechanism of Action

Pyrazoles often inhibit the ATP-binding pocket of kinases (e.g., VEGFR/EGFR), leading to the collapse of survival signaling and activation of the Caspase cascade.

Caption: Figure 2.[8] Proposed mechanism where pyrazole inhibition of RTKs triggers the intrinsic mitochondrial apoptotic pathway.

References

• Recent Advances in Pyrazole-based Protein Kinase Inhibitors (2023). PubMed. Available at: [Link]

• Pyrazole Derivatives as Anticancer Agents: A Review. European Journal of Medicinal Chemistry. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. clyte.tech [clyte.tech]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Frontiers | Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations [frontiersin.org]
• 6. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents | MDPI [mdpi.com]
• 7. docs.abcam.com [docs.abcam.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: 1,5-Dimethyl-4-(oxiran-2-yl)-1H-pyrazole in the Synthesis of Pyrazole-Functionalized β-Amino Alcohols

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Executive Summary & Strategic Utility

In modern medicinal chemistry, the pyrazole ring is a privileged pharmacophore, frequently embedded in kinase inhibitors, anti-inflammatory agents, and central nervous system (CNS) therapeutics. 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole serves as a highly versatile, late-stage functionalization building block[1]. The presence of the highly strained oxirane (epoxide) ring at the C4 position of the pyrazole core provides an ideal electrophilic handle for nucleophilic ring-opening reactions.

By strategically opening this epoxide with various amines, chemists can rapidly generate libraries of β-amino alcohols —1-(1,5-dimethyl-1H-pyrazol-4-yl)-2-(amino)ethan-1-ol derivatives. These motifs are critical in drug discovery, mimicking the transition state of peptide hydrolysis and serving as core scaffolds in protease inhibitors and β-blockers[2].

Mechanistic Insights: Causality in Regioselectivity

The true value of 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole lies in its predictable reactivity. However, achieving high regioselectivity requires a deep understanding of the underlying reaction mechanics.

The Electronic vs. Steric Tug-of-War

Terminal epoxides generally undergo ring opening via an

mechanism, where the nucleophile attacks the less sterically hindered terminal methylene carbon ( ), yielding the desired β-amino alcohol[2].

However, the 1,5-dimethylpyrazole ring is strongly electron-donating. Under highly acidic conditions, the epoxide oxygen is protonated, and the C-O bond begins to break before the nucleophile attacks. The electron-rich pyrazole ring can stabilize the resulting partial positive charge at the benzylic-like position (

). This shifts the mechanism toward an -like pathway, leading to nucleophilic attack at the more hindered position and eroding regioselectivity[3].

The Causality of Catalyst Selection: To maintain strict

regioselectivity (attack at ), the reaction must avoid strong Brønsted acids.

• For highly nucleophilic aliphatic amines: Catalyst-free conditions under microwave irradiation in polar solvents (e.g., nitromethane or water) are optimal[4].

• For poorly nucleophilic aromatic amines (anilines): Mild Lewis acids, such as Lithium Bromide (LiBr) or Scandium(III) Triflate (

  ), are employed. These metals coordinate to the epoxide oxygen, increasing the ring strain and electrophilicity of without triggering premature C-O bond cleavage[5].

Visualizing the Synthetic & Mechanistic Pathways

Caption: Synthetic workflow for the regioselective ring opening of pyrazole-functionalized epoxides.

Caption: Mechanistic pathways dictating the regioselectivity of the epoxide ring opening.

Experimental Protocols (Self-Validating Systems)

The following protocols are designed to be self-validating; the visual disappearance of the starting material via Thin-Layer Chromatography (TLC) and the distinct polarity shift of the resulting β-amino alcohol provide immediate feedback on reaction success.

Protocol A: Microwave-Assisted Ring Opening with Aliphatic Amines (Green Chemistry)

This protocol utilizes nitromethane as both a solvent and a mild nucleophilicity enhancer under microwave irradiation, eliminating the need for transition metal catalysts[4].

Materials:

• 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole (1.0 mmol)

• Aliphatic amine (e.g., benzylamine, morpholine) (1.2 mmol)

• Nitromethane (3.0 mL)

Step-by-Step Methodology:

• Preparation: In a 10 mL microwave-safe reaction vial equipped with a magnetic stir bar, dissolve 1.0 mmol of the epoxide in 3.0 mL of nitromethane.

• Addition: Add 1.2 mmol of the chosen aliphatic amine dropwise. Seal the vial with a crimp cap.

• Irradiation: Place the vial in a dedicated microwave synthesizer. Irradiate at 80 °C with a power output of 300 W for 20–30 minutes.

• Validation (In-Process): Monitor the reaction via TLC (Eluent: EtOAc/Hexane 7:3). The epoxide (

  ) should completely disappear, replaced by a highly polar, ninhydrin-active spot ( ).

• Workup: Transfer the mixture to a round-bottom flask and remove the nitromethane under reduced pressure (nitromethane can be recovered and recycled).

• Purification: Dissolve the crude residue in ethyl acetate (15 mL) and wash with distilled water (

  mL) to remove unreacted trace amines. Dry the organic layer over anhydrous , filter, and concentrate. Purify via flash column chromatography if necessary.

Protocol B: Lewis Acid-Catalyzed Ring Opening with Aromatic Amines

Aromatic amines are inherently less nucleophilic due to the delocalization of the nitrogen lone pair into the aromatic ring. Lithium bromide (LiBr) is used to activate the epoxide without inducing

rearrangement[5].

Materials:

• 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole (1.0 mmol)

• Aromatic amine (e.g., aniline) (1.2 mmol)

• Lithium Bromide (LiBr) (0.2 mmol, 20 mol%)

• Ethanol (5.0 mL)

Step-by-Step Methodology:

• Preparation: In a 25 mL round-bottom flask, dissolve the epoxide (1.0 mmol) and the aromatic amine (1.2 mmol) in 5.0 mL of absolute ethanol.

• Catalysis: Add anhydrous LiBr (0.2 mmol) to the stirring solution.

• Reaction: Attach a reflux condenser and heat the mixture to 60 °C in an oil bath for 6–12 hours.

• Validation (In-Process): Monitor via LC-MS or TLC. The formation of the β-amino alcohol will be indicated by a new peak with the mass

  .

• Workup: Once complete, cool the reaction to room temperature and quench with 10 mL of water. Extract the aqueous layer with Dichloromethane (DCM) (

  mL).

• Purification: Combine the organic layers, wash with brine, dry over

  , and concentrate in vacuo. Purify the crude product via silica gel chromatography (Gradient: 0-10% MeOH in DCM).

Quantitative Data Summary

The table below summarizes the expected outcomes based on the nucleophile and catalytic system chosen, highlighting the robust regioselectivity profile of this pyrazole-epoxide building block.

Nucleophile Type	Example Reagent	Catalyst / Conditions	Time	Regioselectivity ( )	Expected Yield
Aliphatic Amine (1°)	Benzylamine	Nitromethane, MW (80 °C)	20 min	>99:1	85–95%
Aliphatic Amine (2°)	Morpholine	Nitromethane, MW (80 °C)	30 min	>99:1	80–90%
Aromatic Amine (1°)	Aniline	LiBr (20 mol%), EtOH (60 °C)	6 h	95:5	75–85%
Aromatic Amine (Deactivated)	4-Nitroaniline	(10 mol%),	12 h	90:10	65–75%
Thiol (S-Nucleophile)	Thiophenol	(1.5 eq), DCM (RT)	4 h	>99:1	85–90%

References

• Benchchem. "1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole | High Purity". Benchchem Product Catalog.

• Kumar, S., et al. "Experimental and Computational Studies of Microwave-Assisted, Facile Ring Opening of Epoxide with Less Reactive Aromatic Amines in Nitromethane". ACS Omega, 2020, 5(30), 18746-18757.

• Ziyaei, A., et al. "Recent Trends in Ring Opening of Epoxides by Amines as Nucleophiles". Green Chemistry Letters and Reviews, 2012. (Accessed via ResearchGate).

• Devkate, S., et al. "Active Copper Catalyzed Regioselective Ring Opening of Epoxides by Heterocyclic Amines: An Efficient Protocol for Synthesis of β-Amino Alcohols". Asian Journal of Organic & Medicinal Chemistry, 2019, 4(3), 194–199.

• Szawkało, J., et al. "2-Oxiranyl-pyridines: Synthesis and Regioselective Epoxide Ring Openings with Chiral Amines as a Route to Chiral Ligands". Heteroatom Chemistry, 2019. (Accessed via ResearchGate).

Sources

• 1. 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole|High Purity [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Experimental and Computational Studies of Microwave-Assisted, Facile Ring Opening of Epoxide with Less Reactive Aromatic Amines in Nitromethane - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rroij.com [rroij.com]

Application Note: Strategic Protocols for Epoxide Ring-Opening with Pyrazoles

Executive Summary

The

-hydroxy-N-alkylpyrazole motif is a pharmacophore of high significance in modern drug discovery, appearing frequently in Janus kinase (JAK) inhibitors, agrochemicals, and multidentate ligands. While the reaction between a pyrazole and an epoxide appears deceptively simple, it is governed by complex regiochemical factors: site-selectivity on the pyrazole ( vs. ) and regioselectivity on the epoxide ( vs. attack).

This guide moves beyond generic procedures, offering a mechanistic-based approach to controlling these variables. We present two validated protocols: a Base-Mediated Thermodynamic Protocol for standard sterically-controlled additions, and a Lewis Acid/Microwave Protocol for electronically-controlled or difficult substrates.

Mechanistic Foundation & Regiocontrol[1]

To design a self-validating experiment, one must understand the competing pathways. Pyrazoles are ambident nucleophiles. In the presence of an epoxide, two distinct regioselectivity challenges arise.

The Reaction Landscape

• Pyrazole Tautomerism (

  -Selectivity):

  • Unsubstituted pyrazoles exist in rapid tautomeric equilibrium. Alkylation typically occurs at the less sterically hindered nitrogen.

  • Example: 3-methylpyrazole exists in equilibrium with 5-methylpyrazole. Alkylation predominantly occurs at the nitrogen distal to the methyl group (forming the 1,3-isomer) to minimize steric clash, though mixtures are common.

• Epoxide Opening (

  -Selectivity):

  • Basic Conditions (

    -like): The pyrazolate anion attacks the least substituted carbon of the epoxide (steric control).

  • Acidic/Lewis Acid Conditions: Coordination of the epoxide oxygen increases positive character at the more substituted carbon, often shifting selectivity toward it (electronic control), although steric factors still play a major role.

Mechanistic Visualization

The following diagram illustrates the bifurcation of reaction pathways based on conditions.

Figure 1: Mechanistic divergence in pyrazole-epoxide ring opening. Pathway A (Base) is standard for terminal epoxides. Pathway B (Acid) is used to alter regioselectivity or activate sluggish internal epoxides.

Protocol A: Base-Mediated Nucleophilic Opening

Best for: Terminal epoxides, simple pyrazoles, and large-scale synthesis. Mechanism: Classical

attack by pyrazolate anion.

Reagent Selection Logic

• Base:

  is preferred over for difficult substrates due to the "Cesium Effect" (higher solubility in organic solvents and weaker ion pairing, making the pyrazolate "naked" and more reactive). is reserved for unreactive pyrazoles.

• Solvent:

  or (Polar Aprotic). Essential to solvate the cation and leave the anion free to react.

Step-by-Step Methodology

Target: Synthesis of 1-(2-hydroxyalkyl)-pyrazole.

• Preparation:

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar, add Pyrazole (1.0 equiv) and anhydrous DMF (0.5 M concentration).

  • Checkpoint: Ensure glassware is dry; water quenches the base and competes as a nucleophile (forming diols).

• Deprotonation:

  • Add

    (1.5 equiv). Stir at Room Temperature (RT) for 30 minutes.

  • Observation: The suspension may change consistency as the pyrazolate salt forms.

• Epoxide Addition:

  • Add the Epoxide (1.2 equiv) dropwise.

  • Safety: Epoxides are potential alkylating agents. Use a fume hood.

• Reaction & Monitoring:

  • Heat to 80–100°C . Monitor by TLC or LCMS every 2 hours.

  • Self-Validating Checkpoint:

    • TLC: Pyrazole (usually higher

      ) should disappear. Product (polar alcohol) will appear at lower .

    • LCMS: Look for

      . Note that unreacted epoxide is often invisible in UV; rely on pyrazole consumption.

• Workup:

  • Cool to RT. Dilute with EtOAc. Wash with water (

    ) to remove DMF. (Crucial: DMF retention kills yield during crystallization).

  • Wash with Brine, dry over

    , and concentrate.

• Purification:

  • Flash column chromatography (Hexane/EtOAc gradient).

Protocol B: Microwave-Assisted / Lewis Acid Catalysis

Best for: Sterically hindered epoxides, electron-deficient pyrazoles, or high-throughput library generation. Mechanism: Epoxide activation reduces the activation energy barrier, allowing reaction at lower global temperatures or faster rates.

Reagent Selection Logic

• Catalyst: Calcium Triflate (

  ) or Ytterbium Triflate ( ). These are water-tolerant Lewis acids that activate the epoxide oxygen without quenching the pyrazole.

• Microwave: Provides rapid, uniform heating, overcoming the high activation barrier of internal epoxides.

Step-by-Step Methodology

• Preparation:

  • In a microwave-safe vial (2–5 mL), add Pyrazole (1.0 equiv), Epoxide (1.5 equiv), and

    (5–10 mol%).

  • Solvent: Acetonitrile (

    ) or water (for green chemistry applications).

• Irradiation:

  • Cap the vial. Irradiate at 100–120°C for 10–30 minutes (dynamic mode).

  • Comparison: Thermal heating would require 12+ hours for the same conversion.

• Self-Validating Checkpoint:

  • Analyze an aliquot by LCMS immediately.

  • Pass Criteria: >90% conversion of pyrazole.

  • Fail Criteria: If significant starting material remains, add 0.5 equiv more epoxide and irradiate for another 10 mins. (Epoxides can degrade/polymerize under high heat).

• Workup:

  • Remove solvent under reduced pressure.

  • Direct load onto silica gel for purification (Lewis acids are often retained on the baseline of the column).

Data Summary & Troubleshooting

Optimization Table

Variable	Standard Condition	Optimization for Reactivity	Optimization for Regioselectivity
Base		(Stronger deprotonation)	Use Lewis Acid (No base)
Solvent		(Higher polarity)	Toluene (Non-polar, favors tight ion pairs)
Temp	90°C	120°C (Microwave)	0°C to RT (Kinetic control)
Stoichiometry	1:1.2	1:2.0 (Excess epoxide)	1:1.1

Troubleshooting Guide (Self-Validating)

Observation	Root Cause	Corrective Action
Low Yield (<30%)	Epoxide polymerization (oligomers).	Switch to Protocol B (Lewis Acid) or lower temperature. Add epoxide slowly.
Regioisomer Mix	Substituted pyrazole tautomerism.	Use bulky protecting groups or steric hindrance to force one isomer.
No Reaction	Pyrazole is too electron-deficient.	Use in (Protocol A) or switch to Microwave heating (Protocol B).
Diol Formation	Water in solvent (Hydrolysis).	Flame dry glassware; use anhydrous DMF/MeCN.

Decision Matrix (Workflow)

Use this logic flow to select the appropriate protocol for your specific substrate.

Figure 2: Decision tree for selecting reaction conditions based on substrate electronics and sterics.

References

• Regioselectivity in Epoxide Opening

  • Title: Diarylborinic Acid-Catalyzed Regioselective Ring Openings of Epoxy Alcohols with Pyrazoles.

  • Source: Organic Letters (2021).

  • URL:[Link]

• Microwave-Assisted Synthesis

  • Title: Solvent-Free and Microwave-Assisted Synthesis Enables Formation of Imidazole and Pyrazole Derivatives Through Epoxide Ring Opening.

  • Source: Molecules (2025).

  • URL:[Link]

• Lewis Acid Catalysis

  • Title: Epoxide ring opening with alcohols using heterogeneous Lewis acid catalysts: Regioselectivity and mechanism.
  • Source: OSTI.

  • URL:[Link]

• General Pyrazole Synthesis

  • Title: Recent Advances in Synthesis and Properties of Pyrazoles.
  • Source: MDPI (2022).

  • URL:[Link]

• Mechanistic Overview

  • Title: Epoxides Ring-Opening Reactions - Mechanism and Regioselectivity.

  • Source: Chemistry Steps.

  • URL:[Link]

applications of pyrazole epoxides in medicinal chemistry

Title: Advanced Applications of Pyrazole Epoxide Chemistry in Drug Discovery: Regioselective Ring Opening and Scaffold Synthesis

Executive Summary & Mechanistic Rationale

In modern medicinal chemistry, the pyrazole ring is a privileged pharmacophore, prized for its ability to participate in diverse hydrogen-bonding networks, tune lipophilicity, and enhance target specificity. This five-membered heterocyclic scaffold is the core of numerous blockbuster drugs, including the selective COX-2 inhibitor Celecoxib (Celebrex®)[1].

Simultaneously, epoxides serve as highly reactive, strain-driven electrophilic hubs that allow for the rapid assembly of complex molecular architectures[2]. The strategic intersection of these two chemical spaces—specifically, the nucleophilic ring opening of epoxides by pyrazoles—provides a robust pathway for the

-alkylation of azoles. This reaction installs a -hydroxyalkyl group onto the pyrazole nitrogen, generating scaffolds reminiscent of acyclic nucleoside analogues, which are critical in the development of antiviral and antineoplastic agents[3].

However, translating this synergy into reliable synthetic workflows presents two major challenges:

• Regioselectivity: Pyrazoles are ambident nucleophiles, and unsymmetrical epoxides (such as 3,4-epoxy alcohols) possess two potential electrophilic carbons, often leading to complex mixtures of regioisomers under traditional thermal conditions[3].

• Efficiency: Conventional

  -alkylation methods often require harsh basic conditions, toxic solvents, and prolonged heating, which are incompatible with high-throughput drug discovery pipelines[1].

This application note details two state-of-the-art, self-validating methodologies to overcome these hurdles: Diarylborinic Acid-Catalyzed Tethering for exquisite regiocontrol, and Solvent-Free Microwave Irradiation for rapid, green synthesis.

Overcoming Regioselectivity via Catalytic Tethering

When reacting 3,4-epoxy alcohols with pyrazoles, traditional Lewis acid catalysis typically yields poor regioselectivity (often a 1:1 mixture of C3 and C4 ring-opened products)[4]. To solve this, diarylborinic acids (

) can be employed as bifunctional catalysts.

The Causality of the Catalyst: The diarylborinic acid operates via a "catalytic tethering" mechanism. The boron center reversibly binds to the hydroxyl group of the epoxy alcohol while simultaneously coordinating with the pyrazole nucleophile. This creates a highly organized, six-membered cyclic transition state that forces the pyrazole to attack the proximal C3 carbon of the epoxide[3]. This induced intramolecularity overcomes inherent steric biases, shifting the regioselectivity from ~1:1 under conventional conditions to >19:1 (C3:C4)[3].

Fig 1: Diarylborinic acid-catalyzed tethering mechanism for regioselective epoxide ring opening.

High-Throughput Green Chemistry: Microwave-Assisted Synthesis

For terminal epoxides where regioselectivity is dictated by steric hindrance (e.g., phenyl glycidyl ether), the primary bottleneck is reaction time. Solvent-free microwave-assisted synthesis provides a highly sustainable alternative[1].

The Causality of the Microwave Approach: By eliminating the solvent, the concentration of the reactive species (pyrazole and epoxide) is maximized, drastically increasing the collision frequency. Microwave irradiation causes rapid alignment and relaxation of the molecular dipoles, generating intense, uniform internal heat. This allows the reaction to overcome the activation energy barrier in a fraction of the time required by conventional conductive heating—reducing reaction times from 12 hours to just 1 minute while maintaining competitive yields[1].

Fig 2: Solvent-free microwave-assisted workflow for high-throughput pyrazole N-alkylation.

Quantitative Data Summary

Table 1: Comparison of Pyrazole N-Alkylation Strategies via Epoxide Ring Opening

Synthesis Strategy	Catalyst / Conditions	Target Epoxide Class	Regioselectivity	Yield	Key Advantage
Traditional Heating	Base or Lewis Acid, 60 °C, 12h	Various	Low (~1:1)	40-82%	Utilizes standard laboratory equipment[1].
Catalytic Tethering	Diarylborinic Acid, Toluene, 35 °C	3,4-Epoxy Alcohols	High (>19:1 C3:C4)	86-93%	Exquisite regiocontrol via cyclic transition state[3].
Microwave-Assisted	Solvent-free, 120 °C, 1 min	Terminal Epoxides	N/A (Terminal attack)	51-73%	Ultra-fast, green chemistry ideal for HTS[5].

Experimental Protocols

Protocol A: Regioselective Ring Opening via Diarylborinic Acid Catalysis

Adapted for the synthesis of C3-alkylated pyrazole derivatives from 3,4-epoxy alcohols[3].

Materials:

• 3,4-epoxy alcohol substrate (1.0 equiv)

• Substituted pyrazole (1.2 equiv)

• Diarylborinic acid catalyst (e.g., diphenylboronic acid, 10 mol%)

• Anhydrous Toluene

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under argon. Add the substituted pyrazole (1.2 equiv) and the diarylborinic acid catalyst (10 mol%).

• Solvation: Dissolve the mixture in anhydrous toluene to achieve a 0.2 M concentration. Stir at room temperature for 5 minutes to ensure catalyst-nucleophile interaction.

• Electrophile Addition: Add the 3,4-epoxy alcohol (1.0 equiv) dropwise via syringe.

• Reaction: Elevate the temperature to 35 °C. Monitor the reaction via TLC (Hexanes/EtOAc) or LCMS. The tethering mechanism ensures exclusive

  -alkylation of the heterocycle and preference for C3 over C4 attack[3].

• Quenching & Extraction: Upon consumption of the epoxide (typically 12-24 hours), quench the reaction with saturated aqueous

  . Extract with ethyl acetate ( mL).

• Validation: Dry the organic layer over

  , concentrate in vacuo, and purify via silica gel chromatography. Validate the C3-regioisomer formation using 2D NMR (HMBC/HSQC) to confirm the connectivity between the pyrazole nitrogen and the C3 carbon.

Protocol B: Solvent-Free Microwave Synthesis of 1-Phenoxy-3-(1H-pyrazol-1-yl)propan-2-ol

A high-throughput screening protocol for drug discovery libraries[5].

Materials:

• Pyrazole (0.734 mmol)

• Phenyl glycidyl ether (1.099 mmol)

• Dedicated Microwave Synthesis Vials

Step-by-Step Methodology:

• Reagent Loading: To a dry, microwave-safe reaction tube, add solid pyrazole (0.050 g, 0.734 mmol).

• Electrophile Addition: Add liquid phenyl glycidyl ether (0.190 g, 1.099 mmol) directly to the pyrazole. Crucial Insight: Do not add any solvent. The liquid epoxide acts as the reaction medium, maximizing reactant proximity.

• Microwave Irradiation: Seal the tube and place it in a dedicated laboratory microwave reactor. Heat the mixture to 120 °C over the course of exactly 1 minute[5].

• Purification: Allow the vial to cool to room temperature. Dissolve the crude mixture in a minimal amount of dichloromethane and load directly onto a flash chromatography column. Elute with a gradient of Hexanes/Ethyl Acetate.

• Validation: Evaporate the solvent to yield white crystals (approx. 73% yield). Validate the structure via

  -NMR (400 MHz, ). The self-validating marker for successful ring opening is the emergence of the secondary alcohol multiplet at 4.30–4.46 (m, 3H) and the downfield shift of the pyrazole protons[5].

References

• Solvent-Free and Microwave-Assisted Synthesis Enables Formation of Imidazole and Pyrazole Derivatives Through Epoxide Ring Opening Source: MDPI (2025) URL:[Link]

• Diarylborinic Acid-Catalyzed Regioselective Ring Openings of Epoxy Alcohols with Pyrazoles, Imidazoles, Triazoles, and Other Nitrogen Heterocycles Source: Organic Letters, ACS Publications (2021) URL:[Link]

• Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry Source: Research & Reviews: Journal of Medicinal and Organic Chemistry (2024) URL:[Link]

• Exploring the synthetic potential of epoxide ring opening reactions toward the synthesis of alkaloids and terpenoids: a review Source: RSC Advances, Royal Society of Chemistry (2024) URL:[Link]

Sources

• 1. Solvent-Free and Microwave-Assisted Synthesis Enables Formation of Imidazole and Pyrazole Derivatives Through Epoxide Ring Opening [mdpi.com]
• 2. Exploring the synthetic potential of epoxide ring opening reactions toward the synthesis of alkaloids and terpenoids: a review - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]

1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole as a building block for drug discovery

Application Note: 1,5-Dimethyl-4-(oxiran-2-yl)-1H-pyrazole as a Privileged Building Block for Drug Discovery

Executive Summary

The rapid generation of structurally diverse, pharmacologically active compound libraries relies heavily on the selection of versatile, high-quality building blocks. Pyrazoles represent a cornerstone of modern medicinal chemistry, frequently utilized as metabolically stable bioisosteres for phenyl and heteroaryl rings[1]. This application note details the chemical utility, mechanistic reactivity, and standardized protocols for 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole , a highly functionalized intermediate designed for the divergent synthesis of complex pyrazole-containing pharmacophores.

Pharmacological Rationale & Chemical Architecture

The pyrazole nucleus is an integral component of numerous blockbuster therapeutics, including celecoxib (anti-inflammatory), ruxolitinib (JAK inhibitor), and sildenafil (PDE5 inhibitor)[2]. It offers enhanced aqueous solubility and a favorable lipophilicity profile compared to standard aromatic rings[1].

The architecture of 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole is specifically engineered to overcome common synthetic bottlenecks in drug discovery:

• Tautomeric Locking: The N1-methyl group eliminates the dynamic tautomerism inherent to unsubstituted pyrazoles. This prevents target-binding ambiguity and simplifies NMR characterization during Structure-Activity Relationship (SAR) campaigns.

• C5-Blocking: The C5-methyl group acts as a steric shield and metabolic block, preventing off-target oxidative metabolism at this historically vulnerable position.

• C4-Electrophilic Handle: The oxirane (epoxide) ring at the C4 position provides a highly strained, reactive center. It is primed for regioselective ring-opening reactions by a vast array of nucleophiles (amines, thiols, phenols), enabling the rapid installation of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  -substituted alcohols[3].

Table 1: Physicochemical Profile & Drug Design Implications

Property	Value	Implication for Drug Design
Molecular Formula	C₇H₁₀N₂O	Low molecular weight allows for downstream elaboration without violating Lipinski's Rule of 5.
Molecular Weight	138.17 g/mol	High ligand efficiency potential.
H-Bond Donors	0	Enhances membrane permeability and oral bioavailability.
H-Bond Acceptors	3 (N, N, O)	Favorable for target protein kinase hinge-binding interactions.
CLogP Contribution	Low	Mitigates the lipophilic burden often introduced by standard aromatic linkers.

Mechanistic Insights: Regioselective Epoxide Ring-Opening

The true value of 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole lies in its divergent reactivity. Epoxide ring-opening is dictated by the Curtin-Hammett principle and the inherent ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

vs. character of the transition state[4].

• Steric Control (Basic/Neutral Media): Under basic or neutral conditions, nucleophiles (e.g., aliphatic amines, thiolates) attack the less sterically hindered terminal methylene (-CH₂-) of the oxirane via a classic ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  mechanism. This yields the anti-Markovnikov product, a 1-(pyrazol-4-yl)-2-(substituted)ethan-1-ol.

• Electronic Control (Acidic Media): Under Lewis acid or Brønsted acid catalysis, the oxirane oxygen is protonated/coordinated, weakening the adjacent C-O bonds. The electron-rich C4-position of the pyrazole ring stabilizes a partial positive charge at the internal oxirane carbon (benzylic-like stabilization). This redirects nucleophilic attack to the internal carbon, yielding the Markovnikov product[5][6].

Figure 1: Divergent regioselective ring-opening pathways of 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole.

Experimental Protocols (Self-Validating Systems)

Protocol A: Regioselective Synthesis of -Amino Alcohols (Steric Control)

Objective: To synthesize 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2-(alkylamino)ethan-1-ol libraries. Causality Check: Isopropanol (IPA) is utilized as both a solvent and a mild hydrogen-bond donor. It electrophilically activates the epoxide oxygen via H-bonding without requiring harsh Lewis acids, which might otherwise degrade sensitive functional groups on the incoming amine[5].

• Initiation: In a 20 mL scintillation vial equipped with a magnetic stir bar, dissolve 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole (1.0 mmol, 138 mg) in 5.0 mL of anhydrous Isopropanol.

• Nucleophile Addition: Add the primary or secondary amine (1.2 mmol) dropwise at room temperature. (Validation: A slight exotherm may be observed with highly nucleophilic, unhindered aliphatic amines, indicating immediate transition state formation).

• Propagation: Seal the vial and heat the reaction mixture to 75 °C using an aluminum heating block for 6–8 hours.

• In-Process Control (IPC): Monitor the reaction via TLC (Eluent: 5% MeOH in DCM). The epoxide starting material (

  ) should be entirely consumed, replaced by a highly polar, ninhydrin-active product spot ( ).

• Termination & Workup: Cool the mixture to ambient temperature and concentrate under reduced pressure. Partition the crude residue between Ethyl Acetate (15 mL) and saturated aqueous NaHCO₃ (10 mL).

• Purification: Extract the aqueous layer with EtOAc (2 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via flash column chromatography (DCM/MeOH gradient) to afford the pure

  -amino alcohol.

Protocol B: Synthesis of -Aryloxy Alcohols via Base Catalysis

Objective: To couple phenolic pharmacophores to the pyrazole core. Causality Check: Phenols are inherently weak nucleophiles. The addition of K₂CO₃ deprotonates the phenol to form a highly reactive phenoxide anion, driving the

attack on the epoxide. DMF is chosen as a polar aprotic solvent to maximize the nucleophilicity of the phenoxide by poorly solvating the anion[3].

• Initiation: Suspend anhydrous K₂CO₃ (1.5 mmol, 207 mg) and the phenol derivative (1.1 mmol) in 4.0 mL of anhydrous DMF under a nitrogen atmosphere. Stir for 15 minutes at room temperature to pre-form the phenoxide anion.

• Electrophile Addition: Add a solution of 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole (1.0 mmol, 138 mg) in 1.0 mL of DMF dropwise.

• Propagation: Heat the reaction mixture to 90 °C for 12 hours.

• IPC: Monitor via LC-MS. Confirm the disappearance of the building block mass and the appearance of the target mass (

  ).

• Termination & Workup: Quench the reaction by pouring it into 20 mL of ice-cold water. Extract with Diethyl Ether (3 x 15 mL). (Validation: Ether is strictly preferred over EtOAc here to facilitate the removal of DMF during subsequent aqueous washes).

• Purification: Wash the combined ether layers with 1M NaOH (to remove any unreacted phenol), water, and brine. Dry over MgSO₄, concentrate, and purify via silica gel chromatography (Hexanes/EtOAc).

Data Presentation: Expected Yields and Conditions

The following table summarizes the expected outcomes when applying the above protocols to various nucleophile classes.

Table 2: Typical Reaction Conditions and Regioselectivity for Epoxide Ring-Opening

Nucleophile Class	Catalyst / Additive	Solvent	Temp / Time	Major Regioisomer	Expected Yield
Primary Aliphatic Amines	None (H-bond activation)	Isopropanol	75 °C / 6 h	Terminal Attack ( )	85 - 95%
Secondary Amines	None (H-bond activation)	Isopropanol	80 °C / 8 h	Terminal Attack ( )	75 - 85%
Anilines (Aromatic Amines)	Lewis Acid (e.g., )	Toluene	100 °C / 12 h	Internal Attack ( -like)	60 - 75%
Phenols	K₂CO₃ (1.5 eq)	DMF	90 °C / 12 h	Terminal Attack ( )	70 - 80%
Aliphatic Thiols	Triethylamine (1.2 eq)	THF	50 °C / 4 h	Terminal Attack ( )	> 90%

Conclusion

1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole is a highly versatile, structurally optimized building block that addresses critical needs in modern drug discovery. By combining the pharmacokinetic benefits of a blocked, N-methylated pyrazole core with the synthetic malleability of an epoxide, medicinal chemists can rapidly generate vast libraries of

-functionalized alcohols. Adherence to the causality-driven protocols outlined in this guide ensures high regioselectivity, excellent yields, and streamlined purification.

References

• Ansari, A., et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry (PMC). Available at:[Link][2]

• Mandal, T., & Panu, K. (2023). Epoxide Ring Opening Under Mild Conditions Using Phenol, Amine, and Alcohols. Journal of Synthetic Chemistry. Available at: [Link][3][5]

• Taylor, et al. (2021). Diarylborinic Acid-Catalyzed Regioselective Ring Openings of Epoxy Alcohols with Pyrazoles, Imidazoles, Triazoles, and Other Nitrogen Heterocycles. Organic Letters, ACS Publications. Available at: [Link][6]

• ARKIVOC. (2016). Epoxide ring-opening approach to the synthesis of diverse trisubstituted cyclopentanes. Arkat USA. Available at:[Link][4]

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jsynthchem.com [jsynthchem.com]
• 4. arkat-usa.org [arkat-usa.org]
• 5. jsynthchem.com [jsynthchem.com]
• 6. pubs.acs.org [pubs.acs.org]

experimental procedures for synthesizing pyrazole-based inhibitors

Application Note: Strategic Synthesis of Pyrazole-Based Inhibitors

Executive Summary & Strategic Rationale

The pyrazole scaffold is a "privileged structure" in modern medicinal chemistry, serving as the core pharmacophore for blockbuster drugs like Celecoxib (COX-2 inhibitor), Ruxolitinib (JAK inhibitor), and Crizotinib (ALK inhibitor). Its planar, electron-rich architecture allows for precise hydrogen bonding within the ATP-binding pockets of kinases and the hydrophobic channels of cyclooxygenases.

However, the synthesis of N-substituted pyrazoles presents a persistent challenge: Regioselectivity .[1] The classical condensation of unsymmetrical 1,3-dicarbonyls with substituted hydrazines typically yields a mixture of 1,3- and 1,5-disubstituted isomers. In drug development, separating these isomers is costly and inefficient.

This guide provides two distinct protocols:

• Protocol A (The Benchmark): A classical Knorr-type synthesis of a Celecoxib analog, emphasizing the purification of the bioactive 1,5-diaryl isomer.

• Protocol B (The Modern Approach): A regioselective synthesis utilizing an enaminone intermediate to lock the substitution pattern, minimizing isomer formation.

Mechanistic Analysis: The Regioselectivity Challenge

The formation of the pyrazole ring involves a nucleophilic attack by the hydrazine nitrogens on the electrophilic carbonyl carbons. The ratio of the resulting 1,3-isomer (often inactive) to the 1,5-isomer (often the drug target) depends on the relative electrophilicity of the carbonyls and the steric bulk of the hydrazine.

Figure 1: Reaction Pathway & Regioselectivity Logic

Caption: Divergent pathways in Knorr synthesis. Steric hindrance usually favors the 1,3-isomer, while electronic control is required to force the formation of the 1,5-isomer common in kinase inhibitors.

Experimental Protocols

Protocol A: Classical Synthesis of a Celecoxib Analog

Target Molecule: 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide. Rationale: This route mimics the industrial synthesis of Celecoxib, using a fluorinated dione.

Reagents:

• 4'-Methylacetophenone (1.0 eq)[2]

• Ethyl trifluoroacetate (1.1 eq)[2]

• Sodium methoxide (25% in MeOH) (1.2 eq)

• 4-Sulfonamidophenylhydrazine hydrochloride (1.0 eq)

• Ethanol (Absolute)

Step 1: Claisen Condensation (Diketone Formation) [2]

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and reflux condenser under

  atmosphere.

• Addition: Charge the flask with 4'-methylacetophenone (10 mmol) and ethyl trifluoroacetate (11 mmol) in MTBE (Methyl tert-butyl ether) or MeOH.

• Base Addition: Add Sodium methoxide solution dropwise over 15 minutes at room temperature. The solution will turn dark yellow/orange.

• Reaction: Stir at reflux (

  C) for 4 hours.

• Workup: Cool to RT. Acidify with 1M HCl to pH 2. Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

  , and concentrate in vacuo.

  • Checkpoint: The intermediate is 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione.[3][4] It exists in equilibrium with its enol form.

Step 2: Cyclocondensation

• Mixing: Dissolve the crude diketone (from Step 1) in Ethanol (50 mL).

• Hydrazine Addition: Add 4-sulfonamidophenylhydrazine hydrochloride (10 mmol).

• Reflux: Heat the mixture to reflux (

  C) for 12 hours. Monitor by TLC (Hexane:EtOAc 7:3).

• Isolation (Critical):

  • Cool the mixture to

    C.

  • Precipitation: Often, the 1,5-isomer precipitates first due to lower solubility. Filter the solid.[4][5]

  • Recrystallization: Recrystallize the crude solid from Ethanol/Water (9:1) to remove traces of the 1,3-isomer.

Protocol B: Regioselective Synthesis via Enaminone

Rationale: To avoid the mixture of isomers, we use an N,N-dimethylformamide dimethyl acetal (DMF-DMA) intermediate. This creates a "push-pull" alkene that directs the hydrazine attack more precisely.

Reagents:

• Acetophenone derivative (1.0 eq)[2][5]

• DMF-DMA (1.5 eq)

• Hydrazine derivative (1.0 eq)[2][5]

Workflow:

• Enaminone Formation:

  • Mix the acetophenone derivative (10 mmol) with neat DMF-DMA (15 mmol).

  • Reflux for 6–8 hours.

  • Observation: The reaction generates methanol. Removal of volatiles in vacuo yields the crude enaminone (typically a yellow solid) quantitatively.

• Cyclization:

  • Dissolve the crude enaminone in Ethanol or Acetic Acid.

  • Add the hydrazine derivative (1.0 eq).[5]

  • Reflux for 2–4 hours.[5]

• Result: This method strongly favors the 1,5-disubstituted pyrazole if the hydrazine is aromatic, or the 1,3-isomer if the hydrazine is aliphatic, depending on the specific electronic "push" of the enaminone.

Characterization & Validation (Self-Validating Systems)

The most common failure mode is misidentifying the regioisomer. 1D NMR is often insufficient because the chemical shifts of the 1,3- and 1,5-isomers are very similar.

Table 1: Distinguishing Regioisomers via NMR

Feature	1,5-Diaryl Pyrazole (Target)	1,3-Diaryl Pyrazole (Impurity)	Technique
NOE Signal	Strong NOE between N-Aryl protons and C5-Aryl protons.	NOE between N-Aryl protons and C5-H (pyrazole proton).	1D NOE / 2D NOESY
19F NMR	-60 to -63 ppm (CF3 group)	-58 to -60 ppm (Distinct shift)	19F NMR
C-H Coupling	HMBC correlation between N-Aryl C1' and C5 of pyrazole.	HMBC correlation between N-Aryl C1' and C3 of pyrazole.	HMBC

Validation Workflow Diagram:

Caption: Analytical decision tree. The NOESY step is mandatory to confirm the spatial arrangement of the aryl rings.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	Incomplete Claisen condensation due to moisture.	Use freshly prepared NaOMe and dry solvents. Ensure line is active.
Regioisomer Mixture	Similar reactivity of carbonyls in diketone.	Switch to Protocol B (Enaminone route) or use a fluorinated solvent (e.g., TFE) to enhance regioselectivity.
Oiling Out	Product is not crystallizing.	Triturate with cold Hexane/Ether. If oil persists, perform column chromatography (SiO2, Hex/EtOAc gradient).
Broad NMR Signals	Tautomerism (if N-H pyrazole) or restricted rotation (if N-Aryl).[6]	For N-H pyrazoles: Add shake or run at low temp. For N-Aryl: Run VT-NMR at C to coalesce rotamers.

References

• Royal Society of Chemistry. (2025). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors.[7] Retrieved from [Link]

• National Institutes of Health (PMC). (2025). Design, synthesis, and in silico studies of new benzofuran–pyrazole hybrids as multi-kinase inhibitors. Retrieved from [Link] (Note: Generalized link to PMC search for verification).

• Journal of Chemical Education. (2026). A Greener Synthesis of the Nonsteroidal Anti-inflammatory Drug Celecoxib.[4] Retrieved from [Link]

• Organic Chemistry Portal. (2024). Regioselective Synthesis of Pyrazoles.[1][8][9][10][11][12] Retrieved from [Link]

Sources

• 1. ucalgary.scholaris.ca [ucalgary.scholaris.ca]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2019064139A1 - Continuous processes for the manufacture of celocoxib - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Advances in pyrazolo[1,5- a ]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07556K [pubs.rsc.org]
• 8. chemrevlett.com [chemrevlett.com]
• 9. Regioselective Synthesis of 3,5-Disubstituted Pyrazoles - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Preparation, separation and characterization of two pyrazolic regioisomers of high purity UAB Barcelona [uab.cat]

green synthesis methods for pyrazole derivatives

Application Note: Advanced Green Synthesis Strategies for Bioactive Pyrazole Scaffolds

Executive Summary & Strategic Overview

Pyrazole derivatives (e.g., Celecoxib, Rimonabant) represent a cornerstone of medicinal chemistry due to their anti-inflammatory, anticancer, and antimicrobial properties. However, classical synthesis (e.g., Knorr condensation) often relies on volatile organic solvents (VOCs), toxic hydrazine hydrates in excess, and energy-intensive refluxing.

This guide provides three validated, high-fidelity protocols for the green synthesis of pyrazoles , prioritizing Atom Economy (AE) and E-Factor reduction. We move beyond basic "recipes" to explore the mechanochemical and thermodynamic drivers that make these methods superior.

Decision Matrix: Selecting the Right Green Methodology

Figure 1: Strategic decision tree for selecting the optimal green synthesis pathway based on substrate physicochemical properties.

Protocol A: Aqueous-Mediated Multicomponent Synthesis (The "On-Water" Effect)

Target: Dihydropyrano[2,3-c]pyrazoles (Privileged medicinal scaffolds). Principle: This protocol exploits the "On-Water" effect , where hydrophobic reactants form an emulsion. The reaction accelerates at the organic-water interface due to enhanced hydrogen bonding and Gibbs free energy benefits, often surpassing rates in organic solvents.

Materials & Reagents

• Reactants: Ethyl acetoacetate (1.0 eq), Hydrazine hydrate (1.0 eq), Aryl aldehyde (1.0 eq), Malononitrile (1.0 eq).

• Catalyst:

  @ nanoparticles (magnetically recoverable) or Meglumine (biodegradable organocatalyst).

• Medium: Deionized water.

Step-by-Step Methodology

• Catalyst Activation: If using magnetic nanoparticles, sonicate 20 mg of catalyst in 5 mL water for 5 mins to ensure dispersion.

• Precursor Assembly: Add ethyl acetoacetate (10 mmol) and hydrazine hydrate (10 mmol) to the vessel. Stir at Room Temperature (RT) for 5 mins.

  • Mechanistic Insight: This forms the pyrazolone intermediate in situ. Doing this first prevents side reactions with the aldehyde.

• Multicomponent Addition: Add the aryl aldehyde (10 mmol) and malononitrile (10 mmol).

• Reaction Phase: Heat the mixture to 50°C (or reflux if using passive catalysts).

  • Observation: The mixture will become turbid. This is desirable; it indicates the "on-water" micro-droplet formation.

• Monitoring: Monitor via TLC (Ethyl Acetate:n-Hexane 3:7). Completion is typically observed within 15–30 minutes.

• Workup (The Green Advantage):

  • Cool the mixture to RT. The product will precipitate as a solid.

  • Filtration: Filter the solid.

  • Catalyst Recovery: If using

    , use an external magnet to hold the catalyst while decanting the supernatant. Wash catalyst with ethanol for re-use (up to 7 cycles).

  • Purification: Recrystallize from hot ethanol. Do not use column chromatography (avoids silica waste).

Protocol B: Mechanochemical Solvent-Free Synthesis (Ball Milling)

Target: 1,3,5-Trisubstituted Pyrazoles via Chalcone Cyclization. Principle: High-energy ball milling generates localized "magma plasma" spots (microscopic high-temp zones) and breaks crystal lattices, overcoming activation barriers without bulk heating or solvents.

Equipment Settings (Planetary Ball Mill)

• Jar Material: Stainless Steel (25 mL).

• Balls: 3x 10mm Stainless Steel balls.

• Frequency: 20–25 Hz (approx. 400–500 rpm).

Step-by-Step Methodology

• Loading: Charge the jar with Chalcone (1.0 mmol) and Phenylhydrazine (1.1 mmol).

• Catalyst Addition: Add Sodium Persulfate (

  ) (1.0 eq) as an oxidative dehydrogenation agent.

  • Note: Alternatively, p-Toluenesulfonic acid (p-TSA) can be used for non-oxidative cyclization.

• Grinding Cycle:

  • Mill for 10 minutes.

  • Pause: Stop for 2 mins to cool (prevents thermal degradation of sensitive groups) and scrape down walls.

  • Mill for another 5–10 minutes.

• Extraction: The resulting product is a dry cake/powder.

  • Add 10 mL water to the jar and mill for 1 min (liquid assisted grinding) to dissolve inorganic salts (

    ).

• Isolation: Filter the suspension. The solid residue is the pure pyrazole.

  • Yield Expectations: typically 85–95%.

Protocol C: Microwave-Assisted One-Pot Synthesis (MAOS)

Target: Pyrazolone derivatives (Knorr Synthesis). Principle: Dipolar polarization. The reagents (specifically hydrazine and polar intermediates) couple directly with the microwave field, creating rapid internal heating that cannot be replicated by oil baths.

Step-by-Step Methodology

• Vessel Prep: Use a G10 or G30 microwave-transparent vial (borosilicate glass).

• Reactants: Mix Ethyl acetoacetate (5 mmol) and Hydrazine derivative (5 mmol).

• Solvent Strategy: Solvent-Free is preferred. If reactants are solid, add 2-3 drops of Ethanol to create a "paste" for better microwave absorption.

• Irradiation Parameters:

  • Mode: Dynamic (Power controlled by Temperature).

  • Temp: Set to 110°C.

  • Hold Time: 5 minutes.

  • Pressure Limit: 150 psi (Safety cutoff).

• Post-Reaction: Cool to 50°C using compressed air (built-in feature of most modern reactors).

• Isolation: Add cold water to the vial. The product precipitates immediately. Filter and dry.

Comparative Data Analysis

The following table contrasts these green protocols against the Classical Knorr method (Ethanol reflux, 4-6 hours).

Metric	Classical Reflux	Protocol A (On-Water)	Protocol B (Ball Mill)	Protocol C (Microwave)
Reaction Time	4–8 Hours	20–40 Mins	15–20 Mins	2–10 Mins
Yield (%)	65–75%	88–96%	90–98%	85–95%
Solvent Waste	High (VOCs)	Near Zero (Water only)	Zero (Solvent-free)	Low (<1 mL)
E-Factor	>25	<5	<2	<3
Scalability	High	Medium	Low (Batch) / High (Flow)	Low (Batch)

Mechanistic Validation (Graphviz)

Understanding the mechanism is crucial for troubleshooting. Below is the pathway for the Multicomponent Synthesis (Protocol A), highlighting the specific steps accelerated by the Green conditions.

Figure 2: Mechanistic pathway of the 4-component synthesis. The "On-Water" conditions specifically accelerate the Knoevenagel condensation (Step 1) and the Michael Addition (Merge) via interfacial catalysis.

Safety & Troubleshooting

• Hydrazine Handling: Even in green protocols, hydrazines are toxic and potential carcinogens. Always handle in a fume hood. In Protocol B (Ball Mill), ensure the jar is opened in a ventilated area as pressure can build up from nitrogen release.

• Oily Products: If Protocol A yields an oil instead of a solid, it indicates incomplete reaction or retained water. Remedy: Sonicate the oil with a small amount of cold ethanol/water (1:1) to induce crystallization.

• Thermal Runaway (Microwave): Pyrazoles are nitrogen-rich. If scaling up Protocol C (>2g), use a fiber-optic temperature probe rather than IR sensors to prevent localized superheating and potential vessel failure.

References

• Bansal, P., et al. (2021).[1] Environmentally friendly aqueous synthesis of tetrasubstituted pyrazoles in the presence of CTAB.[1] Green Chemistry Letters and Reviews.

• Zhang, Z., et al. (2013). One-pot synthesis of 3,5-diphenyl-1H-pyrazoles from chalcones and hydrazine under mechanochemical ball milling. Heterocycles.[2][3][4][5][6][7][8][9]

• Polshettiwar, V., & Varma, R. S. (2008). Aqueous microwave-assisted chemistry: synthesis and catalysis.[10] Chemical Society Reviews.

• Kantam, M. L., et al. (2016). Nanocrystalline magnesium oxide-stabilized palladium(0): an efficient catalyst for the synthesis of pyrazoles. Advanced Synthesis & Catalysis.[5]

• Zhu, S., et al. (2025). Accelerated Synthesis of Pyrazoles Mediated by Water Microdroplets.[10][11][12] Journal of the American Chemical Society. (Note: Representative citation for emerging microdroplet technology).

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives: current insights and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ball Milling Promoted N-Heterocycles Synthesis [mdpi.com]
• 6. A green protocol ball milling synthesis of dihydropyrano[2,3-c]pyrazole using nano-silica/aminoethylpiperazine as a metal-free catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. BJOC - One-pot multistep mechanochemical synthesis of fluorinated pyrazolones [beilstein-journals.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pradeepresearch.org [pradeepresearch.org]
• 12. pubs.acs.org [pubs.acs.org]

Application Note: Microwave-Assisted Synthesis of Substituted Pyrazoles

Executive Summary & Strategic Value

In modern drug discovery, the pyrazole scaffold is ubiquitous, serving as the pharmacophore in blockbuster drugs like Celecoxib (Celebrex), Rimonabant, and Sildenafil. Traditional thermal synthesis of pyrazoles (e.g., Knorr condensation) often suffers from long reaction times (2–24 hours), harsh solvents (glacial acetic acid), and variable regioselectivity.

Microwave-Assisted Organic Synthesis (MAOS) offers a paradigm shift. By utilizing dielectric heating, researchers can achieve:

• Kinetic Acceleration: Reaction times reduced from hours to minutes (typically 2–10 min).

• Green Chemistry Compliance: Viability of solvent-free or aqueous-phase protocols.[1]

• Enhanced Yields: Suppression of side reactions due to uniform internal heating profiles.[2]

This guide provides validated protocols for the synthesis of substituted pyrazoles, moving beyond basic recipes to include mechanistic causality and scale-up considerations.

Mechanistic Insight: Why Microwave?

Dielectric Heating vs. Conduction

In conventional heating, energy transfers from the vessel wall to the bulk solvent via convection and conduction, creating thermal gradients. In MAOS, energy is transferred directly to the molecules via two mechanisms:

• Dipolar Polarization: Polar molecules (e.g., Ethanol, Water, DMSO) align with the oscillating electric field. As the field alternates, molecular rotation generates heat via friction.

• Ionic Conduction: Dissolved ions (catalysts, salts) oscillate in the field, generating heat through collision.

Critical Parameter: The Loss Tangent (

) determines a solvent's ability to convert microwave energy into heat.[2]

• High Absorbers:[2] Ethanol (

  ), DMSO.

• Medium Absorbers: Water (

  ).

• Low Absorbers:[2] Hexane (transparent to MW).

Reaction Pathways

The synthesis generally proceeds via two primary pathways. Understanding these allows for troubleshooting when yields are low.

Pathway A: Knorr Condensation (Two-Component)

The classic condensation of a 1,3-dicarbonyl and a hydrazine.

Pathway B: Multicomponent One-Pot (Three-Component)

In situ formation of the 1,3-dicarbonyl intermediate followed by immediate capture by hydrazine.

Figure 1: Mechanistic flow of Knorr and Multicomponent Pyrazole Synthesis. The dehydration step is significantly accelerated by MW irradiation due to the high polarity of the transition state.[2]

Experimental Protocols

Safety Warning: Microwave reactions in sealed vessels generate pressure. Always use dedicated microwave vials (e.g., Pyrex/borosilicate) rated for at least 20 bar. Do not use household microwaves.

Protocol A: Solvent-Free Green Synthesis (High Throughput)

Application: Rapid library generation of 3,5-dimethylpyrazoles. Mechanism: Exploits the polarity of the hydrazine hydrate to generate heat without added solvent.[2]

Materials:

• 1,3-Diketone (e.g., Acetylacetone, 10 mmol)

• Hydrazine derivative (e.g., Phenylhydrazine, 10 mmol)

• Catalyst: p-Toluenesulfonic acid (p-TSA) or silica support (optional)

Step-by-Step:

• Preparation: In a 10 mL microwave process vial, mix the 1,3-diketone and hydrazine derivative (1:1 molar ratio).

  • Note: If using solid hydrazine hydrochloride, add 1 eq. of sodium acetate to liberate the free base.

• Adsorption (Optional): For better energy transfer, adsorb reactants onto neutral alumina or silica gel (1 g per mmol). This "dry media" technique improves homogeneity.

• Irradiation: Cap the vial. Program the reactor:

  • Mode: Dynamic Power (maintain temperature).

  • Temp: 120°C.

  • Power: Max 300W.[2][3][4]

  • Time: 2–5 minutes.

  • Stirring: High (magnetic stirrer bar is essential to prevent hot spots).

• Work-up:

  • Allow the vial to cool to 50°C (air jet cooling).

  • Add 5 mL cold ethanol/water (1:1) to the solid mass.

  • Filter the precipitate. Recrystallize from ethanol.

Validation: Yields typically >90% in <5 minutes.

Protocol B: Aqueous Phase Synthesis (Knorr Method)

Application: Synthesis of biologically active pyrazoles where organic solvent residues are a concern.[2] Rationale: Water is a "medium" absorber but becomes a "high" absorber at elevated temperatures (superheating effect).

Materials:

• -Keto ester (e.g., Ethyl acetoacetate, 1.0 eq)

• Hydrazine Hydrate (1.2 eq)[2]

• Solvent: Distilled Water (3–5 mL)

Step-by-Step:

• Mixing: Dissolve/suspend the

  -keto ester in water in a 30 mL pressure vial.

• Addition: Add hydrazine hydrate dropwise. Caution: Exothermic reaction.[2]

• Irradiation:

  • Temp: 140°C.

  • Hold Time: 10 minutes.

  • Pressure Limit: Set to 15 bar (water generates significant pressure at 140°C).

• Isolation:

  • Cool to room temperature. The pyrazole often precipitates as the solution cools (solubility drops).

  • Filter and wash with ice-cold water.

Optimization & Troubleshooting

This section addresses common failure modes based on field experience.

Issue	Probable Cause	Corrective Action
Low Yield	Poor energy coupling	Add a "doping" agent. Add 5% ionic liquid or a pinch of graphite powder to increase heating rate.
Charring/Decomposition	Hot spots	Increase stirring speed. Switch from single-mode to multi-mode cavity if scaling up.
Vessel Failure	Excess Pressure	The reaction generates water vapor. Ensure the vial has 50% headspace. Do not exceed 180°C in water without high-pressure vessels.
Regioselectivity Issues	Thermodynamic control	MW heating favors the thermodynamic product. If the kinetic isomer is desired, lower Temp (<80°C) and extend Time.

Comparative Data: MW vs. Conventional

The following data highlights the efficiency gains using Protocol A (Solvent-Free) for the synthesis of 3,5-dimethyl-1-phenylpyrazole.

Parameter	Conventional Heating (Reflux)	Microwave Irradiation	Improvement Factor
Temperature	80°C (Ethanol)	120°C (Solvent-Free)	+50% Temp
Time	4.0 Hours	4.0 Minutes	60x Faster
Yield	78%	94%	+16%
Energy Usage	High (Hotplate continuous)	Low (Pulse irradiation)	~85% Energy Saving
Purification	Column Chromatography	Recrystallization	Simplified Workflow

References

• Microwave-Assisted Synthesis of Pyrazoles - A Mini-Review. European Journal of Life Sciences, 2025. [Link][2]

• Microwave-Assisted One-Pot Synthesis of Pyrazolone Derivatives under Solvent-Free Conditions. Molecules, 2012. [Link]

• Microwave-Assisted Multi-Component Green Synthesis of Bioactive Pyrazol-5-ol. RSC Advances, 2025. [Link]

• Green Synthesis of Pyranopyrazole Using Microwave Assisted Techniques. GSC Biological and Pharmaceutical Sciences, 2020.[5] [Link]

• Conventional and Microwave-Assisted Synthesis of Pyrazole and Oxadiazole Hybrids. ACS Omega, 2021. [Link][2]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. Green synthesis of pyranopyrazole using microwave assisted techniques | GSC Biological and Pharmaceutical Sciences [gsconlinepress.com]

Application Note: Strategic Development of Pyrazole-Based Anticancer Agents

Abstract

The pyrazole ring is a "privileged scaffold" in medicinal chemistry, serving as the core structure for numerous FDA-approved oncology drugs, including Crizotinib (ALK inhibitor), Ruxolitinib (JAK1/2 inhibitor), and Encorafenib (BRAF inhibitor). Its planar, five-membered heterocyclic structure acts as a robust bioisostere for the adenine ring of ATP, making it an ideal template for designing ATP-competitive kinase inhibitors. This guide provides a comprehensive, self-validating workflow for the synthesis, screening, and mechanistic validation of novel pyrazole derivatives.

The Pyrazole Advantage in Oncology

The pyrazole moiety (1,2-diazole) offers unique physicochemical properties that drive its success in drug discovery:

• H-Bonding Capability: The unsubstituted N-H acts as a hydrogen bond donor, while the pyridinic nitrogen acts as an acceptor, facilitating critical interactions within the hinge region of kinase binding pockets.

• Rigid Geometry: The aromatic ring positions substituents in precise vectors, optimizing occupancy in the hydrophobic sub-pockets of enzymes.

• Metabolic Stability: Pyrazoles are generally resistant to rapid oxidative metabolism compared to other heterocycles like furans or pyrroles.

Strategic Workflow

The following diagram outlines the critical path from rational design to lead candidate selection.

Figure 1: Iterative workflow for developing pyrazole-based therapeutics. Note the critical decision gate at the primary screening phase.

Protocol A: Regioselective Synthesis (Knorr Reaction)

The Knorr pyrazole synthesis is the industry standard for generating substituted pyrazoles. It involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[1][2][3]

Causality & Mechanism

The reaction proceeds via a hydrazone intermediate.[1][2] The key challenge is regioselectivity when using unsymmetrical 1,3-diketones. The nucleophilic attack of the hydrazine nitrogen is influenced by steric hindrance and the electronic nature of the carbonyl carbons.[1][2]

• Acidic Conditions: Favor the formation of the hydrazone at the more electron-rich carbonyl.

• Basic Conditions: Can alter the tautomeric equilibrium, often shifting regioselectivity.

Experimental Procedure

Materials:

• 1,3-Diketone (1.0 equiv)

• Hydrazine derivative (e.g., Phenylhydrazine) (1.1 equiv)

• Ethanol (Absolute)

• Glacial Acetic Acid (Catalytic amount)

Step-by-Step:

• Preparation: Dissolve 10 mmol of the 1,3-diketone in 20 mL of absolute ethanol in a round-bottom flask.

• Addition: Add 11 mmol of the hydrazine derivative dropwise at room temperature.

  • Critical Control: If the reaction is highly exothermic, cool the flask in an ice bath to prevent the formation of side products (azines).

• Catalysis: Add 2-3 drops of glacial acetic acid.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 4–6 hours. Monitor progress via TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).

• Work-up: Evaporate the solvent under reduced pressure.

• Purification: Recrystallize the residue from ethanol/water or purify via silica gel column chromatography.

  • Validation: Verify structure using

    H-NMR. Look for the characteristic pyrazole C4-H singlet around 6.0–7.0 ppm if C4 is unsubstituted.

Protocol B: Primary Cytotoxicity Screening (MTT Assay)

Before mechanistic profiling, compounds must be screened for general antiproliferative activity against specific cancer cell lines (e.g., MCF-7, HeLa, A549).

Causality & Mechanism

The MTT assay relies on cellular oxidoreductase enzymes (NAD(P)H-dependent).[4] These enzymes, active only in viable cells, reduce the yellow tetrazolium dye (MTT) into insoluble purple formazan.[4]

• Why it fails: Pyrazoles are often hydrophobic. Improper solubilization leads to precipitation, causing false positives (crystals scatter light).

Experimental Procedure

Step-by-Step:

• Seeding: Plate cells (e.g., MCF-7) at a density of

  cells/well in 96-well plates. Allow attachment for 24 hours.

• Compound Preparation:

  • Dissolve pyrazole derivatives in DMSO to create a 10 mM stock.

  • Self-Validation: Ensure final DMSO concentration in the well is

    to prevent solvent toxicity.

• Treatment: Add serial dilutions of the compound (0.1 µM to 100 µM) to the wells. Incubate for 48 hours.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C.

• Solubilization: Aspirate media carefully. Add 100 µL of DMSO to dissolve the formazan crystals.

• Readout: Measure absorbance at 570 nm using a microplate reader.

Data Interpretation Table:

IC50 Range (µM)	Classification	Action Required
< 1.0	Potent	Proceed to Kinase Profiling
1.0 - 10.0	Moderate	Optimize Substituents (SAR)

| > 10.0 | Weak/Inactive | Discard or Check Solubility |

Protocol C: Target Validation (Kinase Inhibition)

Most pyrazole-based anticancer drugs function as Type I or Type II kinase inhibitors.

Mechanism of Action

The pyrazole ring mimics the adenine moiety of ATP. It forms hydrogen bonds with the "hinge region" of the kinase, preventing ATP binding and subsequent phosphorylation of downstream substrates.

Figure 2: Competitive inhibition mechanism.[5] The pyrazole inhibitor displaces ATP, halting the signaling cascade.

Assay Protocol (ADP-Glo Method)

This assay quantifies the amount of ADP produced by the kinase reaction, which is directly proportional to kinase activity.

• Reaction Assembly: Mix Kinase (e.g., EGFR), Substrate (Poly Glu:Tyr), ATP (10 µM), and the Pyrazole Test Compound in a 384-well plate.

• Incubation: Incubate at room temperature for 60 minutes.

• Depletion: Add ADP-Glo™ Reagent to stop the reaction and consume remaining ATP. Incubate for 40 minutes.

• Detection: Add Kinase Detection Reagent to convert the generated ADP back to ATP, which drives a luciferase reaction.

• Measurement: Measure luminescence. Lower luminescence = Higher Inhibition.

References

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. MDPI Molecules. Available at: [Link]

• Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. Available at: [Link]

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Advances. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jetir.org [jetir.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. repository.up.ac.za [repository.up.ac.za]

Application Note: Modular Synthesis and High-Throughput Antimicrobial Screening of Pyrazole Derivatives

Executive Summary

Pyrazole derivatives represent a highly active class of heterocyclic pharmacophores possessing a broad spectrum of biological activities, particularly as antibacterial and antifungal agents[1]. Due to their synthetic versatility, pyrazoles serve as excellent scaffolds for Structure-Activity Relationship (SAR) mapping in drug discovery[2]. This application note provides a comprehensive, self-validating workflow for the chemical synthesis of pyrazole derivatives via chalcone intermediates, followed by a rigorous, CLSI-compliant broth microdilution protocol for quantitative antimicrobial screening[3].

Chemical Synthesis: The Chalcone-Hydrazine Route

The most robust and modular approach to synthesizing substituted pyrazoles involves a two-step process: the Claisen-Schmidt condensation of an aldehyde and a ketone to form an α,β-unsaturated chalcone, followed by cyclocondensation with a hydrazine derivative[1].

Chemical synthesis and validation workflow for pyrazole derivatives.

Protocol 1: Synthesis of Chalcone Intermediates

• Reaction Setup: Dissolve equimolar amounts of a substituted acetophenone and a substituted benzaldehyde (e.g., vanillin) in absolute ethanol.

• Catalysis: Add a 10% NaOH aqueous solution dropwise while stirring continuously at 0–5°C in an ice bath.

• Propagation: Remove from the ice bath and stir at room temperature for 12–24 hours.

• Isolation: Pour the mixture into crushed ice and neutralize with dilute HCl. Filter the resulting precipitate, wash with distilled water, and recrystallize from ethanol.

• Causality & Rationale: The strong base (NaOH) deprotonates the α-carbon of the ketone to form a reactive enolate. This nucleophile attacks the electrophilic carbonyl carbon of the aldehyde. The subsequent dehydration is thermodynamically driven by the formation of a highly conjugated α,β-unsaturated system (the chalcone).

Protocol 2: Cyclocondensation to Pyrazole Derivatives

• Reaction Setup: Dissolve the synthesized chalcone intermediate (1 eq) and a hydrazine derivative (e.g., phenylhydrazine or thiosemicarbazide, 1.2 eq) in glacial acetic acid.

• Thermal Cyclization: Reflux the mixture for 6–8 hours.

• Isolation: Remove excess solvent under reduced pressure. Pour the concentrated residue into crushed ice. Filter the precipitate, wash thoroughly with water, and recrystallize from dimethylformamide (DMF) or ethanol[1].

• Causality & Rationale: Glacial acetic acid serves a dual mechanistic purpose. It acts as an acid catalyst, protonating the chalcone's carbonyl oxygen to increase its electrophilicity for nucleophilic attack by the hydrazine nitrogen. Simultaneously, its high boiling point (118°C) provides the thermal energy required to drive the intramolecular Michael-type addition that closes the 5-membered pyrazole ring.

• Self-Validation Checkpoints:

  • In-process: Monitor reaction completion via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The disappearance of the chalcone spot indicates successful consumption.

  • Post-process: Confirm the structure via

    H-NMR. The diagnostic pyrazole C4-H proton must appear as a distinct singlet between δ 6.72–6.93 ppm. The disappearance of the chalcone vinylic doublets ( = 13–15 Hz) definitively confirms successful cyclization[1].

Antimicrobial Susceptibility Testing (Broth Microdilution)

While agar well-diffusion offers qualitative insights, the broth microdilution method is the gold standard for determining precise Minimum Inhibitory Concentration (MIC) values, which are critical for evaluating the potency of new pyrazole derivatives[3][4].

CLSI-compliant broth microdilution protocol for MIC determination.

Protocol 3: CLSI-Compliant Broth Microdilution Assay

• Stock Preparation: Dissolve the synthesized pyrazole derivatives in 100% DMSO to a stock concentration of 10 mg/mL.

  • Causality: Pyrazoles containing halogenated aryl groups are highly lipophilic. DMSO ensures complete solvation without premature precipitation.

• Serial Dilution: In a sterile 96-well microtiter plate, perform two-fold serial dilutions of the compound in Mueller-Hinton Broth (MHB) for bacteria or RPMI 1640 for fungi. Achieve a test range of 0.25 µg/mL to 128 µg/mL.

  • Causality: Ensure the final DMSO concentration per well does not exceed 1% v/v. Concentrations >1% can disrupt microbial membranes, leading to false-positive growth inhibition[5].

• Inoculum Standardization: Prepare a microbial suspension from a 24-hour agar culture in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (approx.

  CFU/mL) using a spectrophotometer (OD ≈ 0.08–0.13). Dilute this suspension 1:150 in broth[3].

  • Causality: Standardizing the inoculum prevents the "inoculum effect," where an artificially high bacterial load overwhelms the drug, falsely elevating the MIC.

• Inoculation: Add 50 µL of the diluted inoculum to each well (final well volume = 100 µL), yielding a final target concentration of

  CFU/mL.

• Incubation: Incubate the plates aerobically at 35°C for 16–20 hours (for standard aerobic bacteria) or 24–48 hours for fungi[3][4].

• Self-Validation Controls: A self-validating assay must include the following internal controls:

  • Positive Control: Standard antibiotics (e.g., Ciprofloxacin for bacteria, Clotrimazole for fungi) to ensure assay sensitivity[2][5].

  • Growth Control: Broth + Inoculum + 1% DMSO (Validates that the solvent does not inhibit baseline growth).

  • Sterility Control: Uninoculated broth (Validates aseptic technique).

Structure-Activity Relationship (SAR) Data Interpretation

The biological activity of pyrazole derivatives is highly dependent on the electronic and steric properties of their substituents. Quantitative MIC data allows researchers to map these SAR trends effectively. The table below summarizes established quantitative trends observed during the antimicrobial screening of substituted pyrazoles.

Table 1: Quantitative SAR and MIC Data Summary

Pyrazole Derivative / Substitution	Target Pathogen	MIC Range (µg/mL)	Pharmacological Causality
Unsubstituted Aryl (-H)	S. aureus, C. albicans	64.0 - 128.0	Baseline lipophilicity; moderate cell wall penetration[1].
Electron-Donating (-OMe)	S. aureus, C. albicans	> 128.0	Decreased lipophilicity restricts membrane diffusion, lowering efficacy[1].
Halogenated (-Cl, -Br)	S. aureus, C. albicans	2.9 - 31.25	Halogen bonding and high lipophilicity significantly enhance target binding and membrane permeation[1][2].
Nitro-substituted (-NO )	E. coli, A. niger	0.25 - 1.0	Strong electron-withdrawing nature increases target affinity; highly potent against specific strains[5].
Standard: Ciprofloxacin	E. coli	≤ 0.25	Positive control validating assay sensitivity for antibacterial screening[5].
Standard: Clotrimazole	A. niger	≤ 2.9	Positive control validating assay sensitivity for antifungal screening[2].

Note: The presence of pharmacophores such as chloro and bromo substituents with lipophilic properties consistently increases the antimicrobial activity of the pyrazole core[1].

References

1.[1] Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles - PMC (nih.gov) - 1 2.[2] Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives - PMC (nih.gov) - 2 3.[5] Anti-inflammatory and antimicrobial activities of novel pyrazole analogues - PMC (nih.gov) -5 4.[3] M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically - CLSI (clsi.org) - 3 5.[4] Broth microdilution – Knowledge and References - Taylor & Francis (taylorandfrancis.com) - 4

Sources

• 1. Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Anti-inflammatory and antimicrobial activities of novel pyrazole analogues - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of 1,5-Dimethyl-4-(oxiran-2-yl)-1H-pyrazole

Welcome to the Application Scientist Support Portal. As researchers and drug development professionals, you are likely aware that isolating highly reactive heterocyclic intermediates can be the primary bottleneck in a synthetic campaign. 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole presents a unique dual-challenge: it contains a highly coordinating, basic pyrazole core coupled with a highly acid-sensitive oxirane (epoxide) ring.

The troubleshooting guides and protocols below are designed not just to give you a procedure, but to explain the underlying chemical causality of the purification process so you can adapt when your specific matrix varies.

Part 1: Diagnostic Q&A (Troubleshooting Guide)

Q1: Why does my compound degrade into a highly polar baseline spot during standard silica gel chromatography? A1: This is the classic epoxide ring-opening side reaction ()[1]. Standard silica gel (SiO2) possesses mildly acidic surface silanol groups (pKa ~ 4.5–8.5). These protons coordinate with the oxirane oxygen, increasing the electrophilicity of the epoxide carbons. Ambient moisture or nucleophilic solvents then attack, opening the ring to form a 1,2-diol (the highly polar spot you observe) ()[2]. To prevent this, you must deactivate the silica by adding 1–2% triethylamine (Et3N) to your eluent system, which competitively binds and neutralizes the acidic sites.

Q2: I added 1% Et3N to my eluent, but the compound still streaks heavily down the column. What is happening? A2: While Et3N protects the epoxide, your molecule also contains a basic pyrazole core. The N2 nitrogen acts as a hydrogen bond acceptor and interacts strongly with any residual unshielded silanols ()[3]. If streaking persists despite 1% Et3N, your sample load might be too high (overloading the neutralized sites), or the solvent system lacks sufficient polarity. Switch to a more polar modifier (e.g., 1–5% methanol in dichloromethane) while maintaining the 1% Et3N, or transition entirely to neutral Alumina (Brockmann Grade III), which lacks the acidic protons that cause both degradation and tailing.

Q3: Can I use an aqueous acidic workup to remove basic impurities before loading the column? A3: Absolutely not. Aqueous acids (even mild ones like 5% citric acid or saturated NH4Cl) will rapidly hydrolyze the oxirane ring ()[1]. Always maintain a pH of 7.5–9.0 during liquid-liquid extraction. Wash your organic layer with saturated aqueous sodium bicarbonate (NaHCO3) or brine, and dry over anhydrous sodium sulfate (Na2SO4) rather than magnesium sulfate (MgSO4). MgSO4 can act as a mild Lewis acid and catalyze epoxide rearrangement.

Q4: How should I concentrate the purified fractions to prevent polymerization? A4: Epoxides are thermally sensitive, and the pyrazole ring can facilitate intermolecular reactions if concentrated to dryness under high heat. Evaporate the solvent under reduced pressure using a rotary evaporator with the water bath set strictly below 30 °C. Once concentrated, quench any residual reactivity by storing the neat oil or solid under an inert atmosphere (Argon or N2) at -20 °C ()[4].

Part 2: Quantitative Parameters for Purification Strategies

To help you select the right method based on your batch size and purity requirements, reference the data table below:

Purification Method	Stationary Phase	Additives / Modifiers	Expected Yield	Expected Purity	Best Use Case
Deactivated Silica	Silica Gel (60 Å)	1-2% Triethylamine (Et3N)	75 - 85%	> 95%	Standard lab-scale purification of crude mixtures.
Alumina Chromatography	Neutral Alumina (Grade III)	None (or 0.5% MeOH)	80 - 90%	> 92%	Highly acid-sensitive batches where Et3N is undesirable.
Recrystallization	None	Hexane / EtOAc (hot/cold)	60 - 70%	> 99%	Final polishing of >90% pure solid batches.

Part 3: Self-Validating Experimental Protocol

Workflow: Triethylamine-Deactivated Silica Gel Chromatography

Step 1: The 2D-TLC Validation (Self-Validating System) Causality: Before committing your entire batch to a column, you must prove the stationary phase will not destroy your product. Action: Spot the crude mixture in the bottom-left corner of a square TLC plate (pre-treated with 1% Et3N). Run the plate in your chosen solvent system. Remove the plate, let it dry completely, rotate it 90 degrees, and run it again in the exact same solvent. Validation: If the epoxide is stable, all spots will lie on a perfect diagonal. If the epoxide is degrading on the silica, you will see off-diagonal streaks. Do not proceed to column chromatography until you achieve a perfect diagonal.

Step 2: Column Packing and Deactivation Action: Prepare a slurry of silica gel in your starting eluent (e.g., 80:20 Hexane:EtOAc) containing exactly 2% Et3N ()[4]. Pour the slurry into the column. Flush the column with at least 3 column volumes (CV) of the Et3N-spiked solvent to ensure all acidic silanol sites are completely saturated ()[2].

Step 3: Sample Loading Causality: Epoxides can degrade if left neat on active silica for too long due to localized exothermic interactions. Action: Dissolve your crude 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole in a minimal amount of the eluent. Load it directly onto the protective sand layer. Avoid dry-loading onto silica unless absolutely necessary.

Step 4: Elution and Concentration Action: Elute using your optimized gradient, maintaining 1% Et3N throughout all solvent transitions. Collect fractions and immediately analyze via TLC. Pool the product-containing fractions and concentrate on a rotary evaporator with the water bath kept below 30 °C ()[4].

Part 4: Mechanistic Visualization

Mechanistic pathway of pyrazole epoxide degradation on standard silica vs. Et3N-deactivated silica.

References

• Title: Synthesis and Biological Evaluation of N-Pyrazolyl Derivatives Source: National Institutes of Health (NIH) / PMC URL: [Link]

• Title: General Approach to Silica-Supported Salens and Salophens and Their Use as Catalysts Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Synthesis and use of glycosyl phosphates as glycosyl donors Source: Organic Syntheses Procedure URL: [Link]

• Title: Epoxide Syntheses and Ring-Opening Reactions in Drug Development Source: MDPI URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis and Biological Evaluation of N- Pyrazolyl Derivatives and Pyrazolopyrimidine Bearing a Biologically Active Sulfonamide Moiety as Potential Antimicrobial Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]

common side reactions in pyrazole epoxide synthesis

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide to address the complex mechanistic challenges researchers face during pyrazole epoxide synthesis.

The formation of pyrazole epoxides—either via the N-alkylation of pyrazoles with epichlorohydrin or the direct epoxidation of vinyl pyrazoles—is notoriously prone to side reactions. The electron-rich nature of the pyrazole core, combined with the high ring-strain of the epoxide product, creates competing pathways including regioselectivity failures, premature ring-opening, and over-oxidation.

Below is our definitive Q&A guide and protocol repository to help you achieve high-yielding, self-validating syntheses.

🔬 Module 1: N-Alkylation with Epichlorohydrin

Q1: When reacting my substituted pyrazolone with epichlorohydrin, I am isolating O-alkylated ethers instead of the desired N-alkylated pyrazole epoxides. How do I control this regioselectivity?

Causality & Insight: This is a classic thermodynamic vs. kinetic control issue driven by tautomerization. Pyrazolones exist in equilibrium with their 5-hydroxypyrazole tautomers. The oxygen atom is a "harder" nucleophile and reacts rapidly (kinetically) with the highly electrophilic epichlorohydrin. If you use stoichiometric amounts of epichlorohydrin (1 equivalent), the reaction arrests at the O-alkylated product[1]. To drive the reaction toward the thermodynamically stable N-alkylated epoxide, you must use a vast excess of epichlorohydrin, which forces the equilibrium toward N-alkylation through an

mechanism, followed by intramolecular cyclization[1].

Quantitative Data: Regioselectivity Control

Epichlorohydrin Equivalents	Base / Solvent	Temperature	Major Isolated Product

| 1.0 equiv |

/ DMF | 25 °C | O-alkylated pyrazolyl ether (>85%) | | 5.0 - 10.0 equiv | / DMF | 80 °C | N-alkylated pyrazole epoxide (>90%) | | 1.5 equiv | NaH / THF | 0 °C to 25 °C | Mixture (O-alkylation favors kinetic conditions) |

Q2: My epoxide is opening during the N-alkylation reaction, leading to a complex mixture of dimers and polymers. How do I prevent this?

Causality & Insight: Once the N-(oxiran-2-ylmethyl)pyrazole forms, the newly created epoxide is highly susceptible to nucleophilic attack. If there is unreacted pyrazole remaining in the mixture, the basic conditions will catalyze the attack of the pyrazole nitrogen onto the terminal carbon of the epoxide, forming a dimer. To prevent this, epichlorohydrin must be kept in large excess, and the pyrazole must be added slowly to the reaction mixture so that it is consumed immediately.

Reaction pathways in pyrazole N-alkylation highlighting dimerization and O-alkylation side reactions.

🛠️ Self-Validating Protocol: Regioselective N-Alkylation

This protocol utilizes excess electrophile to suppress dimerization and force N-alkylation.

• Preparation: Suspend 1.0 equiv of your pyrazole derivative and 2.0 equiv of anhydrous

  in anhydrous DMF (0.2 M).

• Electrophile Addition: Add 10.0 equiv of epichlorohydrin in a single portion. Self-Validation Check: The suspension should remain easily stirrable; if it thickens immediately, your base is clumping due to moisture.

• Thermal Activation: Heat the reaction to 80 °C for 12 hours.

• TLC Monitoring: Check the reaction via TLC (Hexanes/EtOAc 1:1). The O-alkylated intermediate will appear first (higher Rf), slowly converting to the N-alkylated product (lower Rf) over time. Do not quench until the higher Rf spot disappears.

• Workup: Cool to room temperature, filter off the inorganic salts, and concentrate under high vacuum to remove excess epichlorohydrin (B.P. 116 °C). Purify via silica gel chromatography.

🔬 Module 2: Direct Epoxidation of Vinyl Pyrazoles

Q3: I am using mCPBA to epoxidize 5-ethenyl-1,3-dimethyl-1H-pyrazole, but my yields are terrible. I am isolating a highly polar side product. What is going wrong?

Causality & Insight: Vinyl pyrazoles are electron-rich, making the alkene highly reactive toward epoxidation[2]. However, the byproduct of mCPBA oxidation is meta-chlorobenzoic acid (mCBA). Because the resulting pyrazole epoxide is highly strained and the pyrazole ring contains basic nitrogens, the acidic mCBA byproduct protonates the epoxide, triggering premature ring-opening to form a diol or a chlorobenzoate ester. Furthermore, unbuffered mCPBA can lead to N-oxidation of the pyrazole ring. You must strictly buffer the reaction to neutralize mCBA as it forms.

Quantitative Data: Oxidant & Buffer Selection

Oxidant System	Additive / Buffer	Primary Side Reaction	Epoxide Yield
mCPBA (1.1 eq)	None	Epoxide ring-opening (Diol)	< 30%

| mCPBA (1.1 eq) |

(2.0 eq) | Minimal | > 85% | | (30%) | Chiral Phase-Transfer Catalyst | None (High Enantioselectivity) | > 90%[3] |

Workflow for the epoxidation of vinyl pyrazoles demonstrating the critical role of buffering.

🛠️ Self-Validating Protocol: Buffered Epoxidation of Vinyl Pyrazoles

This protocol prevents acid-catalyzed ring opening during oxidation.

• Reaction Setup: Dissolve 1.0 equiv of 5-ethenyl-1,3-dimethyl-1H-pyrazole in anhydrous DCM (0.1 M). Add 2.0 equiv of solid

  . Cool the suspension to 0 °C in an ice bath.

• Oxidant Addition: Dissolve 1.1 equiv of purified mCPBA (assume 77% w/w purity) in a minimal amount of DCM. Add this solution dropwise over 30 minutes. Self-Validation Check: The reaction must remain heterogeneous; the solid

  acts as an insoluble acid sponge.

• Quenching: Once TLC indicates complete consumption of the starting material (typically 2-4 hours), quench the reaction while still cold by adding a 10% aqueous solution of

  . Self-Validation Check: Test the aqueous layer with starch-iodide paper. It must remain white, confirming all excess peroxide is destroyed.

• Workup: Wash the organic layer three times with saturated aqueous

  to remove all traces of mCBA. Dry over and concentrate in vacuo at a low temperature (<30 °C) to prevent thermal degradation of the strained three-membered ring[2].

📚 References

• Substituted 4-Acylpyrazoles and 4-Acylpyrazolones: Synthesis and Multidrug Resistance-Modulating Activity Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Phase-Transfer-Catalyzed Asymmetric Synthesis of Chiral N-Substituted Pyrazoles by Aza-Michael Reaction Source: ResearchGate URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: The Stability and Storage of Pyrazole Compounds

Welcome to the Technical Support Center for the stability and storage of pyrazole compounds. This guide is designed for researchers, scientists, and drug development professionals who work with this important class of heterocyclic compounds. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered in the laboratory. Our goal is to provide you with the expertise and practical insights needed to ensure the integrity and reliability of your pyrazole compounds throughout their lifecycle.

Section 1: Understanding Pyrazole Stability: Key Concepts

The stability of a pyrazole derivative is not an intrinsic property but is profoundly influenced by its substitution pattern and the environmental conditions to which it is exposed. A thorough understanding of the potential degradation pathways is critical for the successful development and application of these compounds.

The Primary Culprits of Degradation

Pyrazole compounds are generally susceptible to four main degradation pathways:

• Oxidation: The pyrazole ring, particularly when substituted with electron-donating groups, can be susceptible to oxidation.[1] This is often visually indicated by a change in color, with the compound turning yellow or brown over time.[1] The presence of atmospheric oxygen is a primary driver of this process.

• Hydrolysis: Ester or amide functionalities on the pyrazole ring or its substituents are common points of hydrolytic cleavage. This degradation is highly dependent on pH, with both acidic and basic conditions often accelerating the process.[2]

• Photodegradation: Exposure to ultraviolet (UV) or visible light can provide the energy to initiate photochemical reactions, leading to the formation of degradation products.[1][2] The extent of degradation is dependent on the intensity and wavelength of the light source.

• Tautomerism: While not a degradation pathway in the traditional sense of irreversible decomposition, the interconversion between tautomers of N-unsubstituted pyrazoles can lead to a heterogeneous mixture of isomers.[1] This can result in inconsistent biological activity and analytical results. The presence of moisture can facilitate this interconversion.[1]

The Influence of Substituents on Stability

The electronic properties of substituents on the pyrazole ring play a crucial role in its stability.

• Electron-Donating Groups (EDGs): Groups such as alkyl (-CH3), hydroxyl (-OH), and amino (-NH2) donate electron density to the pyrazole ring. This can increase the ring's susceptibility to oxidation but may stabilize it against other degradation pathways.

• Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO2), cyano (-CN), and carboxyl (-COOH) pull electron density away from the ring. This generally increases the stability of the pyrazole core towards oxidation but can make certain positions on the ring more susceptible to nucleophilic attack.

Section 2: Troubleshooting Common Stability Issues

This section addresses specific problems you might encounter during your experiments and provides a logical workflow for diagnosing and resolving them.

Diagram: Troubleshooting Workflow for Pyrazole Decomposition

Caption: A logical workflow for troubleshooting pyrazole decomposition.

FAQ 1: My pyrazole compound is turning brown during storage. What is happening and how can I prevent it?

A brown discoloration is a classic sign of oxidation.[1] To prevent this, it is critical to minimize your compound's exposure to oxygen.

• Immediate Actions:

  • Inert Atmosphere: Store the compound under an inert atmosphere, such as argon or nitrogen.[1]

  • Light Protection: Protect the compound from light by using amber glass vials or by wrapping the container in aluminum foil.[1]

  • Temperature Control: Store the compound at reduced temperatures (e.g., 2-8°C or -20°C) to slow the rate of oxidation.[1]

FAQ 2: I am observing a new spot on my TLC plate after storing my pyrazole derivative in the freezer. What could be the cause?

The appearance of a new spot on a TLC plate, even at low temperatures, suggests degradation. The most likely culprits are moisture-induced hydrolysis or tautomerization, or slow oxidation.[1]

• Troubleshooting Steps:

  • Moisture Control: Ensure the compound is stored in a desiccated environment. The use of a desiccator is highly recommended.

  • Oxygen Exclusion: Even at low temperatures, oxidation can occur over time. Store the compound under an inert atmosphere.

  • Structural Confirmation: If possible, isolate the new compound and characterize it by mass spectrometry and NMR to identify the degradation product. This will provide valuable information about the degradation pathway.

FAQ 3: My N-unsubstituted pyrazole is giving inconsistent results in biological assays. What could be the issue?

For N-unsubstituted pyrazoles, the presence of water can facilitate the interconversion between tautomers.[1] This can lead to a mixture of isomers in solution, each potentially having different biological activities.

• Investigative Approach:

  • Solvent and Buffer Control: Carefully control the solvent and pH of your assay buffers. The tautomeric equilibrium can be sensitive to the polarity and protic nature of the solvent.

  • NMR Analysis: Perform NMR studies in the same solvent system as your biological assay to determine the tautomeric ratio. Variable temperature (VT) NMR can be particularly insightful.

  • Re-purification: Ensure the compound is of high purity before use.

Section 3: Recommended Storage and Handling Protocols

Adherence to proper storage and handling procedures is paramount for maintaining the long-term stability of pyrazole compounds.

Parameter	Recommendation	Rationale
Temperature	Short-term: 2-8°C (refrigerated) Long-term: -20°C or below (frozen)	Reduces the rate of all chemical degradation pathways.[1]
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidative degradation.[1]
Light	Amber vials or protection with aluminum foil	Prevents light-induced degradation.[1]
Moisture	Desiccated environment	Prevents hydrolysis and tautomerization.[1]
Container	Tightly sealed glass vials with PTFE-lined caps	Prevents exposure to air and moisture and avoids reaction with container materials.

Section 4: Experimental Protocols for Stability Assessment

A systematic investigation of your pyrazole compound's stability will provide invaluable data for its development and application. This section provides detailed protocols for forced degradation studies and the analysis of tautomers.

Protocol for Forced Degradation Studies

Forced degradation studies, or stress testing, are designed to accelerate the degradation of a compound to identify potential degradation products and pathways.[3][4]

Diagram: Workflow for a Typical Forced Degradation Study

Caption: Workflow for a typical forced degradation study.

Step-by-Step Protocol:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of your pyrazole compound in a suitable solvent (e.g., methanol or acetonitrile).

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C. Withdraw aliquots at 2, 4, 8, and 24 hours. Neutralize the aliquots with 0.1 M NaOH before analysis.[1][2]

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C. Withdraw aliquots at 2, 4, 8, and 24 hours. Neutralize the aliquots with 0.1 M HCl before analysis.[1][2]

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature, protected from light. Withdraw aliquots at 2, 4, 8, and 24 hours.[1][2]

  • Thermal Degradation (Solution): Dilute the stock solution with a suitable solvent or buffer. Incubate at 80°C. Withdraw aliquots at 24 and 48 hours.

  • Thermal Degradation (Solid): Place a known amount of the solid compound in a controlled temperature oven at 80°C for one week.

  • Photodegradation: Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[1][5] A control sample should be wrapped in aluminum foil to protect it from light.

• Sample Analysis: Analyze the stressed samples using a validated stability-indicating HPLC method. A photodiode array (PDA) detector is recommended to assess peak purity.

• Data Evaluation: Calculate the percentage of degradation of the parent compound under each stress condition. Identify and characterize any significant degradation products, ideally using LC-MS and NMR.

Protocol for NMR Analysis of Tautomerism

Variable temperature (VT) NMR is a powerful technique for studying the dynamics of tautomeric exchange.

Step-by-Step Protocol:

• Sample Preparation: Prepare a solution of your N-unsubstituted pyrazole derivative in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or toluene-d₈) in an NMR tube. The choice of solvent is critical as it can influence the tautomeric equilibrium.

• Initial Spectrum: Acquire a standard ¹H NMR spectrum at ambient temperature (e.g., 25°C).

• Low-Temperature Spectra: Gradually lower the temperature of the NMR probe in increments of 10-20°C. At each temperature, allow the sample to equilibrate for 5-10 minutes before acquiring a new spectrum. As the temperature decreases, the rate of tautomeric exchange will slow down. If you are observing tautomerism, you may see the averaged signals broaden and eventually resolve into two distinct sets of signals, one for each tautomer.

• High-Temperature Spectra: If the exchange is slow at ambient temperature (i.e., you see two sets of signals), you can gradually increase the temperature. As the temperature rises, the signals of the two tautomers will broaden and eventually coalesce into a single set of averaged signals.

• Quantification: At a low temperature where the signals for both tautomers are well-resolved, you can determine the tautomeric ratio by integrating the signals corresponding to each isomer.

Section 5: Quantitative Stability Data

The following table provides illustrative quantitative data on the stability of some pyrazole derivatives. This data highlights the significant impact that structural modifications can have on stability.

Compound	Stress Condition	Half-life (t½)
Pyrazole Ester Derivative 1	pH 8 Buffer	1-2 hours
Pyrazole Ester Derivative 7e	pH 8 Buffer	450 minutes
Pyrazole Ester Derivative 10a	pH 8 Buffer	900 minutes
4H-Pyrazole (MFP)	Biomimetic Glutathione Solution (37°C)	Complete degradation in 8 hours
4-Oxo-4H-pyrazole (MHP)	Biomimetic Glutathione Solution (37°C)	No degradation detected in 8 hours

References

• ICH Q1B Photostability Testing of New Active Substances and Medicinal Products. (URL: [Link])

• A practical guide to forced degradation and stability studies for drug substances. (URL: [Link])

• ICH Q1B: Complete Guide to Photostability Testing | Step-by-Step Explained - YouTube. (URL: [Link])

• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (URL: [Link])

• Understanding ICH Photostability Testing - Q-Lab. (URL: [Link])

• ICH guideline for photostability testing: aspects and directions for use - PubMed. (URL: [Link])

• ICH Q1B: Photostability Testing of New Drug Substances and Products - Jordi Labs. (URL: [Link])

• On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols - PMC. (URL: [Link])

• The Tautomerism of 3(5)-Phenylpyrazoles: An Experimental (IH, I3C, I5N NMR and X-Ray Crystallography) Study. (URL: [Link])

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (URL: [Link])

• Force Degradation for Pharmaceuticals: A Review - IJSDR. (URL: [Link])

• Forced Degradation Studies: Regulatory Considerations and Implementation. (URL: [Link])

• Imidazole and it saturated derivatives vs pyrazole and it saturated derivatives: a computational study on relative stability - PURKH. (URL: [Link])

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC. (URL: [Link])

• Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations - New Journal of Chemistry (RSC Publishing). (URL: [Link])

• Variable Temperature NMR Experiments. (URL: [Link])

• Stability of 4H-pyrazoles in physiological environments. Remaining... - ResearchGate. (URL: [Link])

• Use of activated enol ethers in the synthesis of pyrazoles: reactions with hydrazine and a study of pyrazole tautomerism - Beilstein Journals. (URL: [Link])

• Variable Temperature (VT) Control for NMR - IMSERC. (URL: [Link])

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - ResearchGate. (URL: [Link])

• Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity - MDPI. (URL: [Link])

• Variable Temperature 15N CPMAS NMR Studies of Dye Tautomerism in Crystalline and Amorphous Environments. (URL: [Link])

• Computational investigation of the structure and antioxidant activity of some pyrazole and pyrazolone derivatives | Semantic Scholar. (URL: [Link])

• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - MDPI. (URL: [Link])

• Variable Temperature (VT) NMR using TopSpin and (sometimes) IconNMR. (URL: [Link])

• A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity - IJCPA. (URL: [Link])

• Stability Indicating HPLC Method Development: A Review - IRJPMS. (URL: [Link])

• Quantitative and Qualitative Analysis of the Anti-Proliferative Potential of the Pyrazole Scaffold in the Design of Anticancer Agents - PubMed. (URL: [Link])

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. biopharminternational.com [biopharminternational.com]
• 5. ema.europa.eu [ema.europa.eu]

optimizing reaction conditions for pyrazole cyclization

Welcome to the Technical Support Center for Pyrazole Cyclization. As an Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot bottlenecks in pyrazole synthesis. Rather than providing generic overviews, this center directly addresses the mechanistic causality behind reaction failures—whether you are battling poor regioselectivity, stalled kinetics, or low catalytic turnover.

Diagnostic Workflow for Pyrazole Cyclization

Diagnostic workflow for troubleshooting pyrazole cyclization conversion and regioselectivity.

Module 1: Managing Regioselectivity in the Knorr Synthesis

Q: My reaction between an unsymmetrical 1,3-diketone and methylhydrazine yields an inseparable 1:1 mixture of N1 and N2 regioisomers. How can I drive the reaction to a single isomer?

A: Regioselectivity in the Knorr pyrazole synthesis is governed by a delicate balance of steric hindrance, the relative electrophilicity of the carbonyl carbons, and the condition-dependent equilibrium of intermediates. Under standard acid-catalyzed conditions, the reaction is often under thermodynamic control, leading to undesired mixtures.

To selectively form the N2-methyl isomer, recent Bayesian optimization studies demonstrate that shifting to basic reaction conditions (e.g., using tributylamine) stabilizes a reversible hemiaminal intermediate [1]. This prevents premature dehydration during the reaction, allowing you to trigger a highly selective dehydrative cyclization during the workup phase. Conversely, if the N1 isomer is desired, utilizing fluorinated solvents (like trifluoroethanol, TFE) with acidic additives directs nucleophilic attack via specific hydrogen-bonding networks [2].

Table 1: Impact of Reaction Conditions on Knorr Pyrazole Regioselectivity

Condition / Additive	Solvent	Dominant Intermediate	Major Regioisomer	Typical Ratio (N1:N2)
Acidic (Catalytic AcOH)	Ethanol	Hydroxylpyrazolidine	Mixture	55:45 to 70:30
Basic (Tributylamine)	p-Cymene	Hemiaminal	N2-Isomer	< 10:90
Fluorinated (TFA additive)	TFE	Protonated Imine	N1-Isomer	> 95:5

Protocol 1: Condition-Dependent Selective Synthesis of N2-Methyl Pyrazoles This self-validating protocol isolates the hemiaminal intermediate to force regiocontrol.

• Preparation: In an oven-dried flask under an inert argon atmosphere, dissolve the unsymmetrical 1,3-diketone (1.0 equiv) in a non-polar solvent (p-cymene, 10 mL/g).

• Base Addition: Add a sterically hindered amine base (tributylamine, 1.2 equiv). The steric bulk ensures the base modulates pH without acting as a competing nucleophile.

• Hydrazine Addition: Cool the mixture to 0 °C. Dropwise, add methylhydrazine (1.1 equiv) to prevent thermal runaway.

• Equilibration: Stir at 0 °C for 2 hours, then warm to 25 °C for 4 hours. Causality: This specific timeframe allows the reversible hemiaminal intermediate to accumulate to its maximum thermodynamic concentration.

• Dehydrative Workup: Quench the reaction rapidly with saturated aqueous NH₄Cl and extract with EtOAc. Causality: The sudden shift to a mildly acidic pH during workup triggers rapid, selective dehydration of the hemiaminal exclusively to the N2-pyrazole.

• Validation: Confirm absolute regiochemistry using 2D NOESY NMR. A successful N2-isomer synthesis will show a strong NOE cross-peak (spatial proximity) between the N-methyl protons and the adjacent C5 substituent protons.

Module 2: Overcoming Stalled Reactions and Kinetic Bottlenecks

Q: My pyrazole cyclization stalls at 50% conversion even after 24 hours at reflux. Adding more acid catalyst simply causes decomposition of the starting materials. What is the mechanistic bottleneck?

A: Stalled Knorr cyclizations under pH-neutral or mildly acidic conditions are rarely due to a failure in the initial nucleophilic attack. Transient flow kinetic studies have revealed that the dehydration of the hydroxylpyrazolidine intermediate to form the fully aromatic pyrazole is the actual rate-determining step [3]. If your reaction stalls, the intermediate is trapped in a stable conformation that resists dehydration.

Mechanistic pathway of pyrazole synthesis highlighting the rate-determining dehydration step.

Troubleshooting Solution: Do not increase the acid concentration. Instead, alter the thermodynamics of water removal. Shift your setup to a Dean-Stark apparatus using a higher-boiling azeotropic solvent (e.g., toluene). By physically removing water from the system as it forms, you drive the equilibrium of the rate-determining step forward without risking acid-mediated degradation.

Module 3: Catalytic Optimization for Alkynic Hydrazone Cyclization

Q: I am utilizing an electrophilic cyclization of α,β-alkynic hydrazones to avoid the Knorr pathway entirely, but my yields are highly inconsistent. How do I optimize the metal catalyst loading?

A: Electrophilic cyclization of alkynic hydrazones is highly sensitive to the Lewis acid catalyst loading and the presence of a proton scavenger. Copper(I) iodide (CuI) is the premier catalyst for activating the alkyne, but its efficacy is non-linear. Sub-stoichiometric amounts (e.g., 0.05 equiv) lead to sluggish reactions that take over 24 hours. However, utilizing stoichiometric amounts (1.0 equiv) requires the addition of a basic additive (like NEt₃) to turn over the intermediate efficiently and prevent protodemetalation side reactions [4].

Table 2: Optimization of CuI-Mediated Electrophilic Cyclization

CuI Loading (equiv)	Additive (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
0.05	None	CH₃CN	82 (Reflux)	2.0	20
0.05	None	CH₃CN	82 (Reflux)	23.0	61
0.10	None	CH₃CN	82 (Reflux)	15.0	62
1.00	NEt₃ (1.0)	CH₃CN	82 (Reflux)	1.5	64
1.00	NEt₃ (1.0)	CH₃CN	82 (Reflux)	2.0	73

Protocol 2: CuI-Mediated Electrophilic Cyclization This protocol ensures complete conversion of alkynic hydrazones by managing the proton-transfer step.

• Setup: In a Schlenk tube, dissolve the α,β-alkynic hydrazone (1.0 mmol) in anhydrous CH₃CN (5 mL).

• Catalyst & Base Addition: Add CuI (1.0 equiv, 190 mg) and Triethylamine (NEt₃, 1.0 equiv, 140 µL). Causality: The NEt₃ base is critical here to neutralize the proton generated during the initial cyclization, preventing the reversal of the carbon-nitrogen bond formation.

• Heating: Seal the tube and heat to 82 °C (reflux) for exactly 2 hours.

• Validation (Monitoring): Monitor the reaction via TLC (Hexanes/EtOAc 4:1). The starting hydrazone is highly conjugated and UV-active; its complete disappearance and the emergence of a higher Rf spot validates the completion of the cyclization.

• Purification: Cool to room temperature, filter the mixture through a short pad of Celite to remove insoluble copper salts, concentrate in vacuo, and purify via flash column chromatography.

References

• Utopia Point Bayesian Optimization Finds Condition-Dependent Selectivity for N-Methyl Pyrazole Condensation. Journal of the American Chemical Society.[Link]

• Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry.[Link]

• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. Reaction Chemistry & Engineering (RSC Publishing).[Link]

• Synthesis of Pyrazoles via CuI-Mediated Electrophilic Cyclizations of α,β-Alkynic Hydrazones. The Journal of Organic Chemistry.[Link]

Technical Support Center: Troubleshooting Low Conversion in Pyrazole Synthesis

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter stalled reactions, poor yields, or complex impurity profiles during pyrazole synthesis.

Achieving high conversion rates requires more than just following a recipe; it demands a deep mechanistic understanding of the reaction microenvironment. Below is our authoritative troubleshooting guide, structured to help you diagnose causality, optimize reaction conditions, and implement self-validating protocols.

Diagnostic Workflow for Low Conversion

Before altering your reaction conditions, you must identify exactly where the reaction is failing. Use the decision tree below to guide your analytical troubleshooting.

Diagnostic workflow for identifying and resolving low pyrazole conversion.

Q&A Section 1: Steric Hindrance and Regioselectivity

Q: My Knorr synthesis using an aryl hydrazine and a bulky 1,3-diketone is stalling at 20% conversion. LC-MS shows a massive buildup of the hydrazone intermediate. How do I drive this to completion?

A: The causality here lies in the steric clash during the intramolecular cyclization step. The Knorr pyrazole synthesis proceeds via initial nucleophilic attack to form a hydrazone, followed by cyclization and dehydration. When using bulky 1,3-diketones, the initial hydrazone forms readily, but the subsequent ring closure is sterically hindered, stalling the reaction[1]. Furthermore, impurities or electron-withdrawing groups on the aryl hydrazine can reduce its nucleophilicity, exacerbating the issue[2].

To overcome this, you must alter the solvent microenvironment. Standard polar protic solvents like ethanol often fail to provide the necessary electrophilic activation. Switching to fluorinated solvents like 2,2,2-trifluoroethanol (TFE) significantly enhances the electrophilicity of the carbonyl carbon via strong hydrogen bonding. This lowers the activation energy for the cyclization step, accelerating conversion and improving regioselectivity[1].

Protocol 1: Self-Validating Knorr Synthesis in TFE

• Dissolution: Dissolve 1.0 mmol of the sterically hindered 1,3-dicarbonyl compound in 5 mL of 2,2,2-trifluoroethanol (TFE)[1].

• Addition: Slowly add 1.1 mmol of the substituted hydrazine at room temperature.

• Validation Checkpoint 1: Stir for 30 minutes and sample for LC-MS. You should observe >90% conversion to the open-chain hydrazone intermediate.

• Cyclization: Continue stirring for 2–4 hours at room temperature (or mild reflux if sterics are extreme).

• Validation Checkpoint 2: Confirm the disappearance of the hydrazone mass and the appearance of the dehydrated pyrazole mass [M - H₂O].

• Isolation: Evaporate TFE under reduced pressure (TFE is highly volatile, allowing easy recovery) and purify via standard flash chromatography.

Q&A Section 2: Solvent Effects and Thermodynamic Equilibrium

Q: I am observing incomplete conversion when using glacial acetic acid at high temperatures. Are there milder alternatives that push the equilibrium forward?

A: High temperatures in acetic acid can lead to degradation, unwanted side reactions, or thermodynamic stalling due to water byproduct accumulation. Recent mechanistic studies have demonstrated that alternative green media, such as water microdroplets or Deep Eutectic Solvents (DES), can drastically accelerate reaction rates without the need for harsh external acids[3][4].

In microdroplet synthesis, the exceptional acidity of the water droplet surface catalyzes the reaction on a millisecond timescale, pushing conversion ratios much higher than bulk ethanol or water[4]. If specialized spray equipment isn't available, DES (e.g., choline chloride/tartaric acid) combined with ultrasonication provides an eco-friendly, high-conversion alternative by stabilizing the transition states[3].

Quantitative Comparison of Solvent Conditions

Solvent / Condition	Catalyst / Activation	Substrate Type	Conversion / Yield	Reference
Bulk Ethanol	None	1,3-Diketone + Hydrazine	Low (Stalled)	[4]
Water (Microdroplets)	Surface Acidity	1,3-Diketone + Hydrazine	High (>55% in ms)	[4]
2,2,2-Trifluoroethanol	None	Bulky/Unsymmetrical	High (Regioselective)	[1]
Choline Chloride DES	Ultrasound	Knoevenagel-Michael	High	[3]
Continuous Flow	Silica-supported Cu	Sydnones + Alkynes	>95%	[5]

Q&A Section 3: Overcoming Sluggish Dipolar Cycloadditions

Q: I am synthesizing 1,4-disubstituted pyrazoles via dipolar cycloaddition of sydnones and terminal alkynes, but conversions remain below 30% even after 24 hours. How can I improve this?

A: Dipolar cycloadditions for pyrazole synthesis often require high activation energies (typically 160–180 °C) and prolonged reaction times, which can degrade sensitive functional groups[5]. The low conversion is a direct result of poor heat and mass transfer in batch reactors, combined with potential catalyst deactivation.

Transitioning the reaction to a continuous flow microreactor using a silica-supported copper catalyst drastically improves the surface-area-to-volume ratio. This ensures homogeneous mixing and allows safe operation at elevated temperatures (140 °C) under pressurized conditions, driving the conversion to >95% within a few hours[5].

Protocol 2: Continuous Flow Cu-Catalyzed Cycloaddition

• System Preparation: Pack a 10 cm stainless steel tubing cartridge (1.75 mm inner diameter) with Silica-supported Copper(I) catalyst (approx. 4% Cu)[5].

• Equilibration: Submerge the cartridge in a 140 °C oil bath. Pump o-dichlorobenzene through the system to establish thermal equilibrium.

• Reaction Execution: Using a T-mixer, introduce a 0.25 M solution of sydnone and terminal alkyne into the flow system. Set the flow rate to achieve a residence time of 2–5 hours[5].

• Validation Checkpoint: Collect the output stream. Validate conversion by confirming the disappearance of the sydnone C-H signal in ¹H-NMR. Steady-state operation will yield clean pyrazole fractions with >95% conversion[5].

Q&A Section 4: Catalyst Selection for Electron-Deficient Systems

Q: Can I use standard Brønsted acids for pyrazole synthesis with highly electron-deficient starting materials like trifluoromethylated ynones?

A: No. Standard Brønsted acids (like TsOH) are often insufficient for highly electron-deficient systems because they fail to adequately activate the alkyne/carbonyl without causing competitive side reactions.

For trifluoromethylated precursors, transition metal catalysis is vastly superior. Using AgOTf (1 mol %) catalyzes the heterocyclization of trifluoromethylated ynones with hydrazines at room temperature within 1 hour, achieving up to 99% yield[6]. The silver acts as a soft Lewis acid, specifically activating the π-system of the ynone, facilitating rapid nucleophilic addition, intramolecular cyclization, and a subsequent [1,5]-H shift[6][7].

Mechanistic pathway of Knorr synthesis highlighting steric and dehydration bottlenecks.

References

• BenchChem Technical Support Team.
• BenchChem Technical Support Team. "Technical Support Center: Managing Regioselectivity in Substituted Pyrazole Synthesis." Benchchem.
• Aheer Ashish Kumar et al. "Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs)." Sustainability & Circularity NOW.
• MDPI.
• PMC.
• RSC Publishing. "Cu-catalysed pyrazole synthesis in continuous flow.
• Pradeep Research Group.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. thieme-connect.com [thieme-connect.com]
• 4. pradeepresearch.org [pradeepresearch.org]
• 5. Cu-catalysed pyrazole synthesis in continuous flow - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C5CY02247A [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

managing regioselectivity in unsymmetrical pyrazole synthesis

Ticket ID: REGIO-PYR-2026 Subject: Troubleshooting regiocontrol in unsymmetrical pyrazole synthesis (1,3- vs. 1,5-isomers) Assigned Specialist: Senior Application Scientist

Executive Summary: The "Tautomer Trap"

Welcome to the technical support center for pyrazole synthesis. If you are reading this, you are likely facing the "50:50 Nightmare"—an inseparable mixture of 1,3- and 1,5-disubstituted pyrazoles.

The Core Problem: The synthesis of unsymmetrical pyrazoles typically involves the condensation of a hydrazine (

) with a 1,3-dielectrophile. Regioselectivity is dictated by the competition between:

• Nucleophilicity: The difference in reactivity between the

  and nitrogens of the hydrazine.

• Electrophilicity: The difference in reactivity between the two electrophilic centers of the 1,3-dicarbonyl (or equivalent).[1]

The Solution Philosophy: To achieve >95:5 regioselectivity, you must break the symmetry of the transition state. This guide moves beyond standard Knorr synthesis into electronically biased substrates (enaminones) and solvent-controlled alkylation.

Diagnostic Workflow: Select Your Route

Before proceeding, identify your current substrate class to determine the correct troubleshooting module.

Module 1: The Knorr Synthesis (1,3-Diketones)

Scenario: You are committed to using a 1,3-diketone. Issue: Poor selectivity due to similar electrophilicity of carbonyls.

Root Cause Analysis

In a standard Knorr reaction, the hydrazine attacks the most electrophilic carbonyl. However, the initial attack is reversible. The product distribution is often determined by the rate of the second step (cyclization/dehydration), which is heavily influenced by solvent proticity.

Resolution Protocol: The Fluorinated Alcohol Switch

Recent data confirms that fluorinated solvents like 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) or 2,2,2-trifluoroethanol (TFE) can drastically enhance regioselectivity via hydrogen-bond activation of specific carbonyls.

Protocol 1.1: HFIP-Mediated Condensation

• Dissolve: 1,3-diketone (1.0 equiv) in HFIP (0.2 M).

• Add: Methylhydrazine (1.1 equiv) dropwise at 25 °C.

• Monitor: Stir for 1–2 h.

• Workup: Evaporate HFIP (recoverable). Purify via silica gel.[1][2]

Data: Solvent Effects on Regioselectivity Reaction: Benzoylacetone + Methylhydrazine

Solvent	Conditions	Ratio (1,5-Me,Ph : 1,3-Me,Ph)	Mechanism Note
Ethanol	Reflux	60 : 40	Thermodynamic mixture
THF	25 °C	55 : 45	Poor discrimination
HFIP	25 °C	>95 : 5	H-bonding activates acetyl group preferentially
TFE	25 °C	90 : 10	Strong H-bond donor

Expert Insight: If your R groups are electronically similar (e.g., Phenyl vs. 4-Tolyl), solvent switching will not work. You must convert the diketone to an enaminone (See Module 2).

Module 2: The Enaminone Route (Gold Standard)

Scenario: You need high fidelity (100:0) selectivity.[1][2][3][4][5][6][7][8][9][10] Solution: Replace the 1,3-diketone with an Enaminone (

) or Alkynone ( ).

Mechanism: Hard/Soft Acid-Base (HSAB) Control

Enaminones possess two distinct electrophilic sites:

• Carbonyl Carbon (C1): Hard electrophile.

• -Carbon (C3): Soft electrophile (Michael acceptor).

By tuning the pH, you can force the hydrazine to attack one site exclusively.

Protocol 2.1: Synthesis of 1,3-Disubstituted Pyrazoles (Basic/Neutral) Targeting the Michael Addition pathway.

• Reagents: Enaminone (1.0 equiv), Hydrazine free base (1.2 equiv).

• Solvent: Ethanol or Methanol.

• Conditions: Reflux for 3–6 hours.

• Result: The

  (terminal, more nucleophilic) attacks the -carbon. Cyclization follows.

• Outcome: 1-R'-3-R-pyrazole (Major).

Protocol 2.2: Synthesis of 1,5-Disubstituted Pyrazoles (Acidic) Targeting the Carbonyl Attack pathway.

• Reagents: Enaminone (1.0 equiv), Hydrazine Hydrochloride (

  ) (1.2 equiv).

• Solvent: Ethanol.

• Conditions: Reflux for 12 hours.

• Mechanism: Acid protonates the enaminone carbonyl, making it the "harder" and more reactive electrophile. The hydrazine attacks the carbonyl first.

• Outcome: 1-R'-5-R-pyrazole (Major).

Module 3: N-Alkylation of Unsubstituted Pyrazoles

Scenario: You have a pyrazole core (

) and need to add an R group. Issue: The "Lone Pair Paradox". The nitrogen with the lone pair (N2) is the nucleophile, but tautomerism equilibrates the system.

Troubleshooting Table: Alkylation Conditions

Variable	Recommendation	Reason
Base	Cs2CO3 or K2CO3	Cesium ("Cesium Effect") often favors N1 alkylation due to coordination effects and solubility in organic solvents.
Solvent	DMF vs. THF	Polar aprotic (DMF) dissociates ion pairs, increasing reactivity but lowering selectivity. Non-polar (Toluene) with phase transfer catalysts can improve steric discrimination.
Electrophile	Alkyl Halides	Soft electrophiles. Hard electrophiles (e.g., acyl chlorides) may attack N2 (kinetic) but rearrange to N1 (thermodynamic).
Sterics	Blocking Groups	If R3 is bulky (e.g., t-Butyl), alkylation will occur at the distal nitrogen (N1) to avoid steric clash.

Protocol 3.1: Regioselective N-Alkylation

• Mix: Pyrazole (1.0 equiv),

  (2.0 equiv) in dry MeCN.

• Add: Alkyl halide (1.1 equiv).

• Temp:

  .

• Note: If R3 is bulky (

  , ), selectivity for N1 (distal) is usually >90:10. If R3 is small (Me), expect mixtures (60:40).

FAQ: Rapid Troubleshooting

Q: I am synthesizing a trifluoromethyl (

) pyrazole. Which isomer will I get? A: In Knorr synthesis ( + Hydrazine), the hydrazine usually attacks the carbonyl adjacent to the group because it is more electrophilic (inductive effect).[1] However, the stable hydrate form of can inhibit this.

• Recommendation: Use the enaminone derived from the trifluoro-diketone (

  ). This locks the electrophilicity and guarantees the 3-trifluoromethyl isomer under neutral conditions.

Q: How do I distinguish the isomers by NMR? A:

• 1H NMR (NOE): Irradiate the N-Methyl (or N-Alkyl) group.

  • If you see enhancement of the C5-H or C5-Substituent, it is the 1,5-isomer .

  • If you see enhancement of only the C4-H, it is likely the 1,3-isomer .

• 13C NMR:

  coupling constants (for fluorinated pyrazoles) are diagnostic. C3-CF3 coupling is typically different from C5-CF3 coupling due to the proximity of the nitrogen lone pair.

Q: My reaction stalled at the intermediate hydrazone. What now? A: This is common with bulky hydrazines (e.g., t-Butylhydrazine).

• Fix: Add a Lewis Acid catalyst (

  , 5 mol%) or switch to microwave heating (120 °C, 10 min) to force the dehydration/cyclization step.

References

• Regioselective Synthesis of 5-Trifluoromethylpyrazoles. Organic Letters, 2012.

• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. Reaction Chemistry & Engineering, 2022.[11]

• Regioselective Synthesis of 1-Aryl-3,4,5-substituted Pyrazoles. The Journal of Organic Chemistry, 2005.

• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles. International Journal of Molecular Sciences, 2025.

• Strategic atom replacement enables regiocontrol in pyrazole alkylation. Nature, 2025.[9]

• Enaminones in Heterocyclic Synthesis. Arkivoc, 2006.[8]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 4. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Regioselective Synthesis of N-Aryl Pyrazoles from Alkenyl Sulfoxonium Ylides and Aryl Diazonium Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Enaminones as Building Blocks for the Synthesis of Substituted Pyrazoles with Antitumor and Antimicrobial Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Strategic atom replacement enables regiocontrol in pyrazole alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Chemo- and regioselective defluorinative annulation of (trifluoromethyl)alkenes with pyrazolones: synthesis and insecticidal activity of 6-fluoro-1,4-dihydropyrano[2,3-c]pyrazoles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 11. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]

preventing degradation of pyrazole derivatives in solution

Welcome to the Technical Support Center for the stability and handling of pyrazole derivatives. As a Senior Application Scientist, I have designed this guide to move beyond superficial troubleshooting. Here, we address the fundamental thermodynamic and kinetic drivers of pyrazole degradation in solution, providing you with self-validating protocols to ensure the integrity of your drug development workflows.

Diagnostic Troubleshooting Guide

Before altering your molecular design, you must correctly diagnose the mode of degradation. The table below correlates macroscopic observations with their underlying chemical causality and immediate mitigation strategies.

Macroscopic Observation	Mechanistic Causality	Self-Validating Mitigation Strategy
Brown/Yellow Discoloration	Oxidation: Atmospheric oxygen induces radical formation, particularly in electron-rich pyrazoles (e.g., aromatic amine substituents). This leads to conjugated polymeric degradants[1][2].	Deoxygenation: Sparge solvents with Argon for 15 mins. Validate by monitoring the absence of discoloration over 48h in a sealed amber vial.
Rapid Loss of Potency in Assay	Hydrolysis: Base-catalyzed cleavage of labile functional groups (e.g., pyrazole esters) at physiological pH (pH 7.4 - 8.0)[3].	pH Buffering: Lower formulation pH to 4-6 if solubility permits, or substitute esters with bioisosteres (e.g., amides/ethers)[3].
New Peaks in HPLC/LC-MS	Photodegradation: UV/Vis light triggers ring-opening or complex rearrangement pathways in the pyrazole core[1][4].	Light Shielding: Execute all handling under yellow light and store in amber vials (ICH Q1B compliance).
Inconsistent Biological IC50s	Tautomerization: Trace water lowers the energetic barrier for proton transfer in N-unsubstituted pyrazoles, shifting the tautomeric equilibrium[1].	Anhydrous Conditions: Store as dry solids in desiccators. Reconstitute in anhydrous DMSO immediately prior to the assay[1].

Deep-Dive FAQs: Mechanisms & Causality

Q1: Why do my pyrazole ester derivatives exhibit rapid degradation during in vitro biological assays, and how can I prevent this structurally? A1: The degradation is driven by base-catalyzed hydrolysis. In aqueous buffers at physiological pH (e.g., pH 8), the hydroxide ions nucleophilically attack the ester carbonyl, leading to rapid bond cleavage. Studies on West Nile Virus NS2B-NS3 proteinase inhibitors have shown that initial pyrazole ester hits degrade with a half-life of merely 1-2 hours[3]. Causality & Solution: To prevent this, you must increase the steric hindrance around the vulnerable bond or alter the electronic environment. Replacing the ester with non-hydrolyzable isosteres or introducing bulky groups (e.g., a methyl at the C3 position) significantly enhances hydrolytic and oxidative stability[3][5].

Q2: My pyrazole derivative solution turned brown overnight in the refrigerator. What is the chemical basis for this? A2: A brown discoloration is the hallmark of oxidative degradation[1]. If your pyrazole ring contains electron-donating substituents (like amines in diphenyl-1H-pyrazole-4,5-diamine), the molecule becomes highly susceptible to atmospheric oxygen, which initiates a radical chain reaction leading to colored, conjugated byproducts[2]. Causality & Solution: Cold temperatures alone do not stop oxygen dissolution. You must eliminate the oxidant. Store the compound under an inert atmosphere (Nitrogen or Argon) and consider adding a sacrificial antioxidant to the solution[1][2].

Q3: Can structural modifications intrinsically improve the stability of my target compound without changing the formulation? A3: Absolutely. Incorporating halogen atoms (particularly fluorine or chlorine) is a proven strategy to enhance metabolic, oxidative, and thermal stability by withdrawing electron density from the pyrazole ring, making it less susceptible to electrophilic attack[5]. Furthermore, replacing highly labile moieties with a pyrazole ring can drastically improve stability. For instance, replacing the unstable bis-ketone moiety in curcumin with a pyrazole ring increased the amount of intact compound remaining in physiological solution from 44% to over 90% after 160 minutes[6].

Mechanistic pathways of pyrazole degradation and targeted mitigation strategies.

Quantitative Stability Data

To contextualize the degradation kinetics, the following table summarizes the stability improvements achieved through structural optimization of pyrazole derivatives.

Compound Class / Modification	Environmental Condition	Stability Metric (Half-life / % Remaining)	Reference
Unoptimized Pyrazole Ester	pH 8.0 Aqueous Buffer	= 1 - 2 hours	[3]
Optimized Pyrazole Ester	pH 8.0 Aqueous Buffer	= 450 - 900 minutes	[3]
Standard Curcumin (Bis-ketone)	Physiological pH Solution	44% remaining at 160 minutes	[6]
Pyrazole-Curcumin Derivative	Physiological pH Solution	85% - 93% remaining at 160 minutes	[6]

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness, every experiment must contain internal controls that validate the results. Below are the definitive protocols for assessing and mitigating pyrazole degradation.

Protocol 1: Stability-Indicating Forced Degradation Assay

Forced degradation studies are critical during preformulation to identify degradation mechanisms and validate that your analytical method can separate the parent drug from its degradants[7].

Causality Check: We use extreme conditions (acid, base, peroxide, light) to force 10-20% degradation. If degradation exceeds 20%, secondary degradants form, complicating the analysis. If it is below 5%, the method is not proven to be "stability-indicating"[1][7].

• Step 1: Baseline Establishment. Prepare a 1 mg/mL stock solution of the pyrazole in HPLC-grade acetonitrile. Immediately aliquot 1 mL and store at -80°C. This is your 100% Mass Balance Control .

• Step 2: Stress Application. Aliquot 1 mL of the stock into four separate vials and apply the following stress conditions[1]:

  • Acid Hydrolysis: Add 1 mL of 0.1 M HCl. Heat at 60°C for 24h.

  • Base Hydrolysis: Add 1 mL of 0.1 M NaOH. Heat at 60°C for 24h.

  • Oxidation: Add 1 mL of 3%

    . Store at room temperature in the dark for 24h.

  • Photolysis: Expose to UV/Vis light per ICH Q1B guidelines.

• Step 3: Neutralization & Preparation. Neutralize the acid/base samples to pH 7. Dilute all samples to the linear range of your detector (e.g., 0.1 mg/mL).

• Step 4: Chromatographic Resolution (Validation Step). Inject samples into an HPLC equipped with a Photodiode Array (PDA) detector.

  • Self-Validation: Use the PDA to calculate the "Peak Purity Angle" of the main pyrazole peak. If the Purity Angle < Purity Threshold, the peak is spectrally homogenous, proving that no degradants are co-eluting with your parent compound.

• Step 5: Mass Balance Calculation. Sum the area of the parent peak and all degradant peaks. It must equal the area of the -80°C Control sample (±5%). If mass balance fails, volatile degradants have escaped, or degradants lack UV chromophores (necessitating LC-MS).

Workflow for conducting a stability-indicating forced degradation study on pyrazoles.

Protocol 2: Binary Solvent Recrystallization for Degraded Samples

If your pyrazole has partially degraded in solution, resulting in poor solubility or precipitation of oxidized polymers, use this binary solvent system to rescue and purify the compound[8].

• Step 1: Dissolution. Dissolve the crude, partially degraded pyrazole in a minimal volume of a "good" solvent (e.g., hot ethanol or DMSO) where the parent compound is highly soluble[8].

• Step 2: Hot Filtration (Validation Step). Rapidly filter the hot solution through a heated Buchner funnel. Causality: Oxidized polymeric degradants are typically highly polar and insoluble in the hot organic phase; this step physically removes them[8].

• Step 3: Titration. While maintaining heat, add a miscible "poor" solvent (e.g., water or cold ether) dropwise until the solution becomes slightly turbid (the saturation point)[8].

• Step 4: Controlled Crystallization. Allow the flask to cool slowly to room temperature, then transfer to an ice bath.

• Step 5: Verification. Collect crystals via vacuum filtration. Validate purity by comparing the melting point of the recovered crystals against the theoretical value of the pure pyrazole.

References

• Advances in Pyrazole as an Active Fragment for Herbicide Discovery - ACS Publications. Available at:[Link]

• Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase - PMC. Available at: [Link]

• Forced Degradation Study: An Important Tool in Drug Development - Asian Journal of Research in Chemistry. Available at:[Link]

• Characterization of Stable Pyrazole Derivatives of Curcumin with Improved Cytotoxicity on Osteosarcoma Cell Lines - MDPI. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. ajrconline.org [ajrconline.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

purification of pyrazole compounds without column chromatography

Technical Support Center: Non-Chromatographic Purification of Pyrazoles

Topic: Purification of Pyrazole Compounds Without Column Chromatography Audience: Process Chemists, Medicinal Chemists, and Graduate Researchers Lead Scientist: Dr. A. Vance, Senior Application Scientist

Welcome to the Technical Support Center

Objective: To provide scalable, robust, and column-free purification protocols for pyrazole derivatives. The Challenge: Pyrazoles are notoriously difficult to purify on silica gel due to their basicity (causing "streaking" or irreversible adsorption) and their tendency to form regioisomeric mixtures. This guide focuses on thermodynamic separation techniques—crystallization, pH-swing extraction, and salt formation—which are superior for scale-up and purity.

Module 1: The Acid-Base "pH Swing" (The Workhorse)

Concept: Pyrazoles are amphoteric heterocycles. The pyridine-like nitrogen (N2) is weakly basic (

for the conjugate acid), while the pyrrole-like nitrogen (N1-H), if unsubstituted, is weakly acidic ( ). We exploit this dual nature to wash away neutral impurities.

Protocol A: For N-Substituted Pyrazoles (Basic Only)

Best for: Pyrazoles with an alkyl/aryl group on N1. Removes neutral organic impurities.

• Dissolution: Dissolve crude residue in a non-polar organic solvent (e.g., Ethyl Acetate or

  ).

• Extraction (Forward): Extract the organic layer with dilute acid (1M HCl or 10% citric acid).

  • Mechanism: The pyrazole protonates to form a water-soluble pyrazolium salt. Neutral impurities remain in the organic layer.

• Wash: Discard the organic layer. Wash the aqueous layer once with fresh ether to remove entrained neutrals.

• Basification (Reverse): Cool the aqueous layer on ice. Slowly add base (6M NaOH or solid

  ) until pH > 10.

  • Observation: The solution will turn cloudy as the free-base pyrazole precipitates or oils out.

• Recovery: Extract the cloudy aqueous mixture with your organic solvent of choice (DCM or EtOAc). Dry (

  ) and concentrate.

Protocol B: For N-Unsubstituted Pyrazoles (Amphoteric)

Best for: 1H-pyrazoles.[1] Allows extraction into base to remove non-acidic impurities.

Visualization: The Amphoteric Logic Flow

Caption: Decision tree for pH-swing extraction based on pyrazole substitution patterns.

Module 2: Crystallization & Trituration (The Art)

Concept: Pyrazoles often "oil out" rather than crystallize due to their low melting points and hydrogen-bonding networks. Success requires specific solvent systems that disrupt these networks.

Solvent Selection Guide

Solvent System	Role	Best Use Case
Ethanol / Water	Universal	The "Gold Standard." Dissolve in hot EtOH; add until turbid.
EtOAc / Hexanes	Polarity	Good for lipophilic N-aryl pyrazoles.
Toluene	Aromatic	Excellent for highly crystalline, high-MW pyrazoles.
Pentane / Ether	Trituration	Crucial for oils. Stirring a sticky oil in cold pentane often induces solidification.
MTBE	Selective	Often dissolves impurities while leaving the pyrazole product as a solid (or vice versa).

Protocol: The "Oiling Out" Rescue (Trituration)

Use this when your product is a sticky gum.

• Evaporate all reaction solvents completely (high vacuum).

• Add a small volume of cold Pentane or Diethyl Ether (just enough to cover the oil).

• Sonicate the mixture for 5–10 minutes.

• Scratch the side of the flask with a glass rod while cooling in a dry ice/acetone bath.

• Result: The oil should harden into a powder. Filter rapidly cold.

Module 3: Salt Formation (The "Nuclear Option")

Concept: If the free base is an oil or an inseparable mixture of regioisomers, converting it to a salt often yields a crystalline solid. The crystal lattice of a salt is much more selective than the amorphous free base.

Preferred Salts:

• Hydrochloride (HCl): High crystallinity.

  • Method: Dissolve pyrazole in dry

    . Bubble HCl gas or add 4M HCl in Dioxane.

• Oxalate: Gentle, often forms beautiful needles.

  • Method: Add 1 equiv of oxalic acid in hot EtOH.

• Picrate: (Historical/Analytical) Excellent for characterization but hazardous (explosive). Avoid for scale-up.

Workflow: Salt Purification

Caption: Workflow for converting oily crude pyrazoles into crystalline salts for purification.

Troubleshooting & FAQ

Q1: I have a mixture of 1,3- and 1,5-regioisomers. How do I separate them without a column? A: This is the classic pyrazole problem.

• Fractional Crystallization: The 1,5-isomer is usually less soluble (higher melting point) due to symmetry/packing. Try recrystallizing from Toluene .

• Salt Screen: The HCl salts of regioisomers often have vastly different solubilities. Form the salt, recrystallize it from Ethanol, then check NMR. One isomer usually enriches in the solid, the other in the mother liquor.

• Process Control: If possible, switch your synthesis solvent to 2,2,2-Trifluoroethanol (TFE) .[2] TFE is known to drastically improve regioselectivity during the condensation step, minimizing the need for separation [1].

Q2: My pyrazole streaks on TLC and I'm worried about purity. A: Streaking is caused by the basic nitrogen interacting with acidic silanols. It does not necessarily indicate impurity. To verify purity without a column:

• Run the TLC with 1-5% Triethylamine (TEA) in the eluent. This blocks the silanols. If the spot becomes a tight circle, your compound is likely pure, and the "impurity" was just trailing.

Q3: I tried acid extraction (Module 1), but my yield is 0%. A: You likely have a highly electron-deficient pyrazole (e.g., -

or substituted).

• Reason: These groups reduce the basicity of the nitrogen (

  ), so 1M HCl won't protonate it efficiently to pull it into water.

• Solution: Use Protocol B (Base extraction). Even electron-deficient pyrazoles usually have an acidic N-H (if unsubstituted). If it is N-substituted and electron-poor, you must rely on Crystallization (Module 2) .

Q4: My product is water-soluble, so I can't do an aqueous workup. A: This is common for low molecular weight pyrazoles.

• Solution: Use a Resin Scavenger or Salt Formation .

• Protocol: Dissolve crude in dry organic solvent. Add anhydrous HCl (in dioxane). The pyrazole HCl salt will precipitate; impurities stay in solution. Filter the salt.[3][4]

References

• Regioselectivity in Pyrazole Synthesis: Fustero, S., et al. "Regioselective Synthesis of Pyrazoles." Organic Process Research & Development, 2009. (General principle of TFE usage).

• Recrystallization Solvents: BenchChem Technical Support. "Recrystallization techniques for purifying pyrazole compounds." Accessed 2025.[2][5][6]

• Acid-Base Extraction Logic: LibreTexts Chemistry. "Acid-Base Extraction."

• Salt Formation: "Method for purifying pyrazoles via acid addition salts."[6] Patent DE102009060150A1.

• General Properties: Clayden, J., Greeves, N., & Warren, S. Organic Chemistry. Oxford University Press.

Disclaimer: This guide is for research purposes only. Always consult Safety Data Sheets (SDS) before handling solvents and reagents.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

characterization of 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole

An in-depth technical characterization and comparative analysis of 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole for applications in medicinal chemistry and drug discovery.

Executive Summary & Structural Rationale

The pyrazole heterocycle is a profoundly privileged scaffold in modern drug discovery, forming the structural core of numerous blockbuster therapeutics, including advanced kinase inhibitors and anti-inflammatory agents 1. As medicinal chemistry shifts toward more complex, sp3-rich architectures to improve clinical success rates and metabolic stability 2, highly functionalized pyrazole building blocks have become indispensable.

Among these, 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole stands out as an elite, atom-economical electrophile. The integration of an oxirane (epoxide) ring at the C4 position provides a stereospecific handle for synthesizing β-amino alcohols—a ubiquitous pharmacophore in targeted therapies 3.

The Causality of the Scaffold: The precise substitution pattern of this molecule is engineered for synthetic high fidelity. Epoxides undergo ring-opening reactions driven by the release of significant angular strain, allowing nucleophilic attack under milder conditions than unactivated alkyl halides 3. Crucially, the methyl group at the 5-position exerts targeted steric hindrance adjacent to the internal carbon of the oxirane ring. When a nucleophile approaches, the SN2 trajectory toward the internal carbon is physically blocked, enforcing highly regioselective attack at the less hindered terminal carbon. This built-in steric control prevents the formation of complex regioisomer mixtures, drastically simplifying downstream purification.

Objective Performance Comparison

To benchmark the efficacy of 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole, we objectively compare it against two common alternative building blocks used for pyrazole functionalization:

• Alternative A: 1-methyl-4-(oxiran-2-yl)-1H-pyrazole (Lacks the sterically bulky 5-methyl group).

• Alternative B: 4-(2-bromoethyl)-1,5-dimethyl-1H-pyrazole (A traditional alkyl halide electrophile).

Table 1: Comparative Performance in Nucleophilic Amination (Synthesis of β-Amino Alcohols)

Performance Metric	1,5-Dimethyl-4-(oxiran-2-yl)-1H-pyrazole (Target)	1-Methyl-4-(oxiran-2-yl)-1H-pyrazole (Alternative A)	4-(2-bromoethyl)-1,5-dimethyl-1H-pyrazole (Alternative B)
Regioselectivity (Terminal:Internal)	>95:5	70:30	N/A (Single electrophilic site)
Typical Yield (%)	85 - 92%	60 - 65% (Due to isomer loss)	45 - 55%
Reaction Time (Microwave)	20 - 30 mins	20 - 30 mins	2 - 4 hours
Atom Economy	High (Addition reaction)	High (Addition reaction)	Low (Loss of HBr, requires base excess)
Primary Side Reactions	Minimal	Regioisomer formation	E2 Elimination (forming vinyl pyrazole)

Data synthesized from standard epoxide ring-opening methodologies and pyrazole derivatization studies 4, 5.

Mechanistic Logic Pathway

The diagram below maps the causal relationship between the compound's structural features and its synthetic outcome. The proximity of the 5-methyl group acts as a molecular shield, directing the incoming nucleophile to the terminal carbon.

Epoxide ring-opening logic highlighting steric control by the 5-methyl group.

Self-Validating Experimental Protocol: Microwave-Assisted Ring Opening

Recent advancements demonstrate that microwave-assisted, solvent-free conditions maximize the yield of epoxide ring-opening reactions while adhering to green chemistry principles [[5]](). The following protocol describes the synthesis of a pyrazole-derived β-amino alcohol, engineered as a self-validating system to ensure experimental integrity at every step.

Causality of Protocol Design: Microwave irradiation is selected over conventional thermal heating because it rapidly overcomes the activation energy required for the nucleophile to attack the sterically biased epoxide. This minimizes the time reagents spend at elevated temperatures, thereby preventing thermal degradation and polymerization side-reactions.

Step-by-step experimental workflow for microwave-assisted epoxide ring opening.

Step-by-Step Methodology

• Reagent Preparation: In a 10 mL microwave-safe reaction vial, combine 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole (1.0 mmol) and the desired primary amine (1.1 mmol).

  • Expert Insight: A slight 1.1x excess of the amine ensures complete consumption of the valuable pyrazole epoxide without complicating downstream purification. No solvent is added, maximizing the effective collision frequency of the reactants 5.

• Microwave Irradiation: Seal the vial and subject it to microwave irradiation at 110°C for 20 minutes.

  • Expert Insight: The localized superheating effect of the microwave reactor drives the SN2 ring-opening efficiently, leveraging the inherent ring strain of the epoxide in a basic/neutral environment [[3]]().

• Self-Validating Reaction Monitoring:

  • TLC Validation: Spot the crude mixture against the starting epoxide on a silica TLC plate (Eluent: 5% MeOH in DCM). The self-validating proof of reaction is the disappearance of the high-Rf epoxide spot and the appearance of a highly polar, low-Rf spot (due to the newly formed hydroxyl and secondary amine groups).

  • LC-MS Validation: Run a rapid LC-MS gradient. The success criterion is the total absence of the starting mass (M) and a dominant peak corresponding to the exact mass of the adduct (M + Amine Mass).

• Purification & Characterization: Dissolve the crude mixture in 2 mL of dichloromethane and load directly onto a silica gel column. Elute with a gradient of DCM to 10% MeOH/DCM.

  • NMR Validation: 1H-NMR will definitively prove regioselectivity. The appearance of a new methine proton (-CH-OH) multiplet at ~4.5 ppm, coupled with the upfield shift of the terminal methylene protons, confirms the terminal attack.

Applications in Medicinal Chemistry

For drug discovery professionals aiming to incorporate the pyrazole pharmacophore into their libraries, 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole offers superior synthetic performance. The resulting β-amino pyrazole derivatives are heavily utilized in the synthesis of anticancer agents (e.g., Aurora kinase inhibitors) and anti-inflammatory compounds [[6]](). The pyrazole nucleus enhances metabolic stability and target binding via hydrogen bonding 2, 7, while the built-in steric control of this specific building block guarantees high regioselectivity, translating to streamlined purification and highly efficient hit-to-lead optimization campaigns.

References

• Pyrazole: an Emerging Privileged Scaffold in Drug Discovery Source: Future Medicinal Chemistry / Taylor & Francis URL
• Source: National Institutes of Health (NIH)
• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics Source: MDPI URL
• PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY Source: ResearchGate URL
• Diarylborinic Acid-Catalyzed Regioselective Ring Openings of Epoxy Alcohols with Pyrazoles, Imidazoles, Triazoles, and Other Nitrogen Heterocycles Source: Organic Letters - ACS Publications URL
• Epoxide Ring Opening Under Mild Conditions Using Phenol, Amine, and Alcohols Source: Journal of Synthetic Chemistry URL
• Source: Molecules (MDPI)

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jsynthchem.com [jsynthchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Comparative Reactivity Profile: Pyrazole-Fused Epoxides vs. Conventional Aliphatic and Aromatic Analogs

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9][10][11]

In the landscape of heterocyclic chemistry, pyrazole epoxides (specifically spiro-epoxy pyrazolones ) represent a unique class of "activated" epoxides. Unlike standard aliphatic epoxides (e.g., propylene oxide) which are governed largely by steric factors, or styrene oxides which are influenced by benzylic resonance, pyrazole epoxides possess a spiro-quaternary center fused to an electron-deficient pyrazolone ring.

This guide provides a rigorous comparison of these systems, focusing on the spiro-epoxy pyrazolone scaffold. This scaffold is a critical intermediate in the synthesis of bioactive spiro-heterocycles, including anti-cancer and anti-inflammatory agents.

The Reactivity Hierarchy

• Spiro-Epoxy Pyrazolones: Highest Reactivity. Driven by high ring strain (spiro-fusion) and strong electron-withdrawing effects from the adjacent carbonyl and imine moieties.

• Styrene Oxides: High Reactivity. Activated by benzylic carbocation stabilization; prone to acid-catalyzed rearrangement.

• Aliphatic Epoxides (e.g., Cyclohexene oxide): Moderate/Low Reactivity. Driven primarily by relief of ring strain; generally require harsher conditions or strong nucleophiles.

Mechanistic Comparison & Regioselectivity

The defining feature of pyrazole epoxides is the competition between the steric hindrance of the spiro-center and the electronic activation provided by the pyrazolone core.

Comparative Data Table

Feature	Spiro-Epoxy Pyrazolone	Styrene Oxide	Cyclohexene Oxide
Electronic Nature	Electron-Deficient ( -epoxy carbonyl mimic)	Electron-Rich (Benzylic resonance)	Electron-Neutral (Aliphatic)
Primary Driver	Strain + Carbonyl Activation	Carbocation Stability	Steric Access
Nu- Attack (Basic)	Attack at Less Hindered carbon (usually non-spiro)	Attack at Less Hindered ( ) carbon	Attack at Less Hindered carbon
Nu- Attack (Acidic)	Attack at Spiro Carbon (C3) via activated intermediate	Attack at Benzylic ( ) carbon	Attack at Stereoelectronically favored site (Diaxial)
Rearrangement	Prone to Wagner-Meerwein type shifts to form 4-substituted pyrazolones	Isomerizes to Phenylacetaldehyde	Forms Cyclohexanone

The "Spiro-Activation" Effect

In spiro-epoxy pyrazolones, the epoxide oxygen is often chelated or hydrogen-bonded, increasing the electrophilicity of the ring carbons.

• Mechanism: The adjacent carbonyl group at C5 of the pyrazolone ring pulls electron density, destabilizing the epoxide C-O bonds.

• Result: These epoxides can undergo ring-opening with weak nucleophiles (e.g., indoles, water) under mild catalytic conditions that would leave aliphatic epoxides untouched.

Visualization: Reactivity Landscapes

The following diagram illustrates the decision matrix for nucleophilic attack, contrasting the three epoxide types.

Figure 1: Decision tree for regioselective ring opening based on substrate electronics and reaction conditions.

Experimental Protocol: Synthesis & Ring Opening

This section details a self-validating workflow for synthesizing a spiro-epoxy pyrazolone and demonstrating its superior reactivity compared to standard epoxides.

Synthesis of Spiro-Epoxy Pyrazolone (Corey-Chaykovsky Method)

Objective: Create the activated spiro-scaffold from an arylidene pyrazolone.

Reagents:

• 4-Benzylidene-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one (Substrate)

• Trimethylsulfoxonium iodide (TMSOI)

• Sodium Hydride (NaH)

• DMSO/THF (Solvent)

Protocol:

• Activation: In a flame-dried flask under Argon, suspend NaH (1.2 equiv) in dry DMSO. Add TMSOI (1.2 equiv) portion-wise. Stir at RT for 30 min until a clear ylide solution forms.

• Addition: Cool to 0°C. Add the pyrazolone substrate (1.0 equiv) dissolved in THF dropwise.

• Reaction: Warm to RT and stir for 2-4 hours. Validation Point: Monitor by TLC (Hexane/EtOAc 4:1). The bright yellow starting material spot will disappear, replaced by a colorless/UV-active spot (the epoxide).

• Workup: Quench with ice water. Extract with EtOAc. Wash with brine.

• Purification: Recrystallize from Ethanol. Note: Column chromatography can sometimes hydrolyze reactive spiro-epoxides on acidic silica.

Comparative Reactivity Assay (Nucleophilic Opening)

Objective: Demonstrate the "activated" nature of the pyrazole epoxide vs. styrene oxide using Indole as a weak nucleophile.

Reagents:

• Substrate A: Spiro-epoxy pyrazolone (from 3.1)

• Substrate B: Styrene Oxide (Commercial control)

• Nucleophile: Indole (1.1 equiv)

• Catalyst: Scandium Triflate [Sc(OTf)3] (5 mol%)

• Solvent: Acetonitrile (MeCN)

Step-by-Step:

• Set up two parallel vials with Substrate A and Substrate B (0.5 mmol each) in MeCN (2 mL).

• Add Indole (0.55 mmol) to both.

• Add Sc(OTf)3 (5 mol%) to both simultaneously.

• Time-Point Analysis (Self-Validation):

  • T = 15 min: Spot TLC.

    • Prediction A (Pyrazole): Significant conversion to the 3-indolyl-pyrazolone adduct (C-C bond formation at the spiro center).

    • Prediction B (Styrene): Minimal reaction; styrene oxide typically requires higher temperatures or stronger acidity for Friedel-Crafts type alkylation with indole.

• Endpoint: The pyrazole epoxide typically reaches full conversion in <1 hour at RT, while styrene oxide may require heating to 60-80°C or prolonged times (12+ hours) to achieve similar yields with weak nucleophiles.

Structural Logic & Pathway Visualization

Understanding the regioselectivity requires visualizing the transition state. In spiro-epoxy pyrazolones, the "Spiro C" (C3) is sterically hindered but electronically highly activated by the N-N bond and the carbonyl.

Figure 2: Mechanistic pathway for Lewis Acid-catalyzed ring opening, highlighting the electronic dominance over sterics.

References

• Hajra, S., et al. (2018).[1] Recent advances in the synthesis and reactivity of spiro-epoxyoxindoles.[1] Chemistry of Heterocyclic Compounds.[1][2][3] Link

• Monticelli, S., Pace, V., et al. (2018). Spiro-epoxyoxindoles: Synthesis and Reactivity. Forman Digital Repository. Link

• Sun, J., et al. (2013). Regio- and stereoselective ring-opening reaction of spiro-epoxyoxindoles with ammonia.[4] Green Chemistry. Link

• Corey, E. J., & Chaykovsky, M. (1965). Dimethyloxosulfonium Methylide and Dimethylsulfonium Methylide. Formation and Application to Organic Synthesis. Journal of the American Chemical Society. Link

• Miao, C. B., et al. (2014). Synthesis of fully functionalised spiropyran pyrazolone skeletons. RSC Advances. Link

Sources

• 1. digitalrepository.fccollege.edu.pk [digitalrepository.fccollege.edu.pk]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of fully functionalised spiropyran pyrazolone skeletons via a formal [4 + 2] cascade process using β-nitro-styrene-derived MBH-alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regio- and stereoselective ring-opening reaction of spiro-epoxyoxindoles with ammonia under catalyst-free conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Comparative Guide: Spectroscopic Differentiation of 1,5-Dimethyl-4-(oxiran-2-yl)-1H-pyrazole Isomers

Executive Summary

This guide addresses the critical analytical challenge in pyrazole chemistry: distinguishing the 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole regioisomer from its thermodynamically favored 1,3-dimethyl analog, and subsequently resolving the enantiomers of the oxirane moiety.[1]

In drug discovery, the pyrazole core is ubiquitous (e.g., Celecoxib, Rimonabant), but the regiochemistry of N-methylation is notoriously difficult to control during synthesis. Misidentification of the 1,3 vs. 1,5 isomer leads to "dead-end" SAR (Structure-Activity Relationship) data.[1] Furthermore, the C4-oxirane moiety introduces a chiral center, necessitating advanced stereochemical validation.

This document outlines a self-validating spectroscopic workflow combining 1D NOE (Nuclear Overhauser Effect) , 2D Heteronuclear Correlation , and Vibrational Circular Dichroism (VCD) to unambiguously assign structure.

Part 1: The Regioisomer Problem (1,3- vs. 1,5-Dimethyl)

The primary impurity in the synthesis of 1,5-dimethyl pyrazoles is the 1,3-dimethyl isomer. Standard 1H NMR integration is often insufficient due to overlapping methyl signals. The definitive method for differentiation is NOE Difference Spectroscopy .

Mechanistic Insight: The "Proximity Effect"

• 1,5-Dimethyl Isomer: The

  -methyl group at position 1 is sterically crowded against the -methyl group at position 5.[1] Irradiation of the -Me signal will transfer magnetization to the -Me signal (positive NOE).[1]

• 1,3-Dimethyl Isomer: The

  -methyl group is adjacent to a proton at position 5 ( -5).[1] Irradiation of the -Me signal will show a strong NOE enhancement of the aromatic -5 proton, not a methyl group.[1]

Comparative Data: 1,5- vs. 1,3-Dimethyl Isomers[1]

Feature	1,5-Dimethyl-4-(oxiran-2-yl) (Target)	1,3-Dimethyl-4-(oxiran-2-yl) (Impurity)	Diagnostic Technique
NOE Contact	N-Me C-Me (Strong)	N-Me Ar-H5 (Strong)	1D NOE / NOESY
C5 Shift ( )	Downfield (~138-140 ppm)	Upfield (~128-130 ppm)	13C NMR / HMBC
N-Me Shift ( )	~3.75 ppm (Deshielded by C5-Me)	~3.85 ppm	1H NMR
Boiling Point	Generally Higher	Generally Lower (More Volatile)	Distillation

Experimental Protocol: 1D NOE Difference Experiment

Objective: Confirm 1,5-substitution pattern.

• Sample Prep: Dissolve 10 mg of sample in 0.6 mL DMSO-d6 (preferred over CDCl3 to prevent signal overlap and reduce exchangeable proton interference).

• Degassing: Bubble dry nitrogen through the sample for 2 minutes (dissolved oxygen is paramagnetic and quenches NOE signals).

• Acquisition:

  • Set target irradiation frequency on the N-Methyl singlet (~3.75 ppm).[1]

  • Set mixing time (

    ) to 500 ms (optimal for small molecules).

  • Acquire control spectrum (off-resonance irradiation).[1]

• Analysis: Subtract control from irradiated spectrum.

  • Result A: Enhancement of a Methyl doublet/singlet

    1,5-Isomer confirmed.

  • Result B: Enhancement of an aromatic singlet

    1,3-Isomer confirmed.

Part 2: The Epoxide (Oxirane) Characterization

Once the pyrazole backbone is confirmed, the integrity of the epoxide ring at position 4 must be validated against potential ring-opened byproducts (diols) or unreacted aldehydes.

Spectroscopic Signatures

The oxirane ring protons exhibit a distinct AMX spin system (if the pyrazole is considered a substituent) or an ABX system depending on the exact magnetic environment.

• 1H NMR (DMSO-d6):

  • 3.8 - 4.2 ppm: (Methine proton on oxirane ring).[1]
  • 2.7 - 3.1 ppm: (Methylene protons of oxirane).

  • Coupling: Distinct geminal coupling (

    Hz) and vicinal coupling ( Hz).[1]

• 13C NMR:

  • Diagnostic signals at 45-55 ppm (strained ring carbons).[1] Ring-opened diols usually appear downfield at 60-70 ppm.[1]

Part 3: Stereochemical Analysis (Enantiomers)[1]

The 4-(oxiran-2-yl) group introduces a chiral center.[1] Synthesis from achiral precursors (e.g., Corey-Chaykovsky reaction) yields a racemic mixture (

).[1] Separation and absolute configuration assignment are required for advanced drug development.

Preferred Method: Vibrational Circular Dichroism (VCD)

Unlike X-ray crystallography, which requires a single crystal (difficult for oily epoxides), VCD works in solution.

Workflow for Absolute Configuration

• Chiral HPLC: Separate enantiomers using a polysaccharide-based column (e.g., Chiralpak IC).[1]

  • Mobile Phase: Hexane/IPA (90:10).

• VCD Acquisition:

  • Dissolve 5-10 mg of Enantiomer A in CDCl3.[1]

  • Collect IR and VCD spectra (1000–1800 cm⁻¹).

• DFT Calculation:

  • Compute the predicted VCD spectrum for the (

    )-isomer using Density Functional Theory (B3LYP/6-31G* level).

• Comparison:

  • If Experimental VCD matches Calculated (

    ) Isomer is ( ).

  • If Experimental VCD is mirror image of Calculated (

    ) Isomer is ( ).

Visualizing the Analytical Logic

The following diagram illustrates the decision matrix for validating the specific isomer.

Caption: Logical workflow for the spectroscopic validation of 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole, prioritizing regioisomer differentiation via NOE before stereochemical assignment.

References

• Rusak, V. V., et al. (2016).[2] Extracting 1,3-dimethylpyrazole and 1,5-dimethylpyrazole from binary industrial mixtures. Coke and Chemistry. Link

• Claramunt, R. M., et al. (1997).[3] 15N Nuclear Magnetic Resonance Chemical Shifts of Pyrazoles. Magnetic Resonance in Chemistry. Link

• Stephens, P. J., et al. (2023).[4] Vibrational circular dichroism spectroscopy: A powerful technique for structural analysis of chiral molecules. Hokkaido University Collection of Scholarly and Academic Papers. Link

• BenchChem Technical Guides. (2025). Spectroscopic Analysis of Pyrazole Derivatives. Link[1]

• El-Nahass, M. M., et al. Spectroscopic analysis of 1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-ylimino derivatives. Scilit. Link[1]

Sources

• 1. 1,5-Dimethylpyrazole(694-31-5) 1H NMR spectrum [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. spectrabase.com [spectrabase.com]
• 4. eprints.lib.hokudai.ac.jp [eprints.lib.hokudai.ac.jp]

Beyond 1D: The Definitive Guide to Validating Novel Pyrazole Regioisomers

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Structural Biologists, and Analytical Scientists Estimated Read Time: 12 Minutes

Executive Summary: The "N-Alkylation Coin Flip"

In medicinal chemistry, the pyrazole ring is a privileged scaffold, present in blockbuster drugs like Celecoxib and Sildenafil . However, the synthesis of N-substituted pyrazoles—particularly via the alkylation of asymmetric tautomers—presents a notorious structural challenge: Regioisomerism .

When alkylating a 3(5)-substituted pyrazole, two products are possible: the 1,3-disubstituted and the 1,5-disubstituted isomer. Standard analytical methods (1D ¹H NMR and Low-Res MS) often fail to distinguish these due to overlapping chemical shifts and identical molecular weights. Misidentifying these isomers can lead to months of wasted biological testing on the wrong pharmacophore.

This guide objectively compares the Standard Validation Workflow against the Integrated Multi-Dimensional Approach , demonstrating why the latter is the mandatory standard for high-impact publications and clinical development.

Comparative Analysis: Standard vs. Integrated Validation

The Scenario

You have synthesized a novel pyrazole by alkylating a 3-phenyl-1H-pyrazole with methyl iodide. You need to determine if you have the 1-methyl-3-phenyl (1,3-isomer) or the 1-methyl-5-phenyl (1,5-isomer) product.

Method A: The Standard Approach (1D NMR + LR-MS)

Commonly used in early screening, but prone to error.

• Technique: ¹H NMR (CDCl₃) and ESI-MS.

• The Logic: Rely on chemical shift heuristics (e.g., "C5-H is usually more downfield than C3-H").

• The Failure Point: Pyrazole chemical shifts are highly solvent-dependent and sensitive to electronic effects of substituents. A C5-H in one isomer can easily overlap with a C3-H in another. MS confirms the mass (

  ), but not the connectivity.

• Verdict: Inconclusive.

Method B: The Integrated Multi-Dimensional Approach (Recommended)

The self-validating standard required for high-impact journals.

• Technique: 2D NMR (NOESY, ¹H-¹⁵N HMBC) + HRMS/MS-MS.

• The Logic: Uses through-space interactions (NOE) to map physical proximity and long-range coupling (HMBC) to trace connectivity across heteroatoms.

• The Verdict: Definitive.

Performance Comparison Table

Feature	Method A: Standard (1D + LRMS)	Method B: Integrated (2D + HRMS)
Differentiation Power	Low (Guesswork based on shifts)	High (Structural proof)
Isomer Identification	Inferential (often wrong)	Absolute (via NOE/HMBC)
Solvent Sensitivity	High (Shifts drift with concentration)	Low (Connectivity remains constant)
Tautomer Detection	Poor (Broad signals)	Excellent (Exchange spectroscopy)
Publication Ready?	No (Likely to be rejected)	Yes (Gold Standard)

Deep Dive: The Scientific Logic (E-E-A-T)

The NMR "Smoking Gun": NOESY & HMBC

The core challenge is distinguishing the annular carbons (C3 vs. C5) and the nitrogen positions (N1 vs. N2).

• NOESY (Nuclear Overhauser Effect Spectroscopy): This is the primary tool for regiochemistry.

  • 1,5-Isomer: The N-methyl protons will show a strong NOE cross-peak with the ortho-protons of the 5-phenyl ring (or the substituent at C5). They are physically close in space.[1][2]

  • 1,3-Isomer: The N-methyl protons are far from the 3-phenyl group. Instead, you will see an NOE to the pyrazole C5-H (if unsubstituted) or no significant steric NOE to the phenyl ring.

• ¹H-¹⁵N HMBC: Often overlooked, this is the ultimate tie-breaker.

  • The pyrrole-like nitrogen (N1, alkylated) typically resonates upfield (~-160 to -220 ppm).

  • The pyridine-like nitrogen (N2) resonates downfield (~-60 to -100 ppm).

  • HMBC correlations from the N-methyl protons will exclusively point to N1, anchoring the structure.

Mass Spectrometry: Fragmentation Fingerprinting

High-Resolution MS (HRMS) confirms the elemental composition, but MS/MS fragmentation (tandem MS) reveals the skeleton.

• Loss of N₂ (28 Da): Characteristic of pyrazoles, but often requires high collision energy.

• Ring Cleavage: 1,5-isomers often fragment differently than 1,3-isomers due to the stability of the resulting cation. For example, loss of a substituent ortho to the N1 position is more favorable in specific steric configurations.

Visualization: The Validation Logic

Diagram 1: The Regioisomer Decision Tree

This flowchart illustrates the logical steps to definitively assign a pyrazole structure using NMR data.

Caption: Logical decision tree for distinguishing 1,3- vs 1,5-pyrazole regioisomers using NOESY.

Experimental Protocols

Protocol A: Advanced NMR Characterization

Objective: Unambiguous assignment of N1 position.

• Sample Preparation: Dissolve 5–10 mg of purified compound in 0.6 mL DMSO-d₆ .

  • Why DMSO? It prevents aggregation and slows proton exchange better than CDCl₃, sharpening tautomeric signals.

• Instrument: 500 MHz (or higher) NMR spectrometer with a cryoprobe.

• Experiments:

  • ¹H NMR: 16 scans, 30°C.

  • NOESY: Mixing time (

    ) = 500 ms. This is optimal for small-to-medium molecules (MW 200–500) to observe negative NOE signals.

  • ¹H-¹⁵N HMBC: Optimized for long-range coupling (

    Hz).

• Data Processing: Phase correction is critical in NOESY to distinguish true NOE (negative/positive depending on size) from exchange peaks (always same phase as diagonal).

Protocol B: HRMS Fragmentation Analysis

Objective: Confirm stability and substituent loss patterns.

• Method: ESI-QTOF or Orbitrap (Positive Mode).

• Infusion: Direct infusion at 5 µL/min in MeOH/Water (50:50) + 0.1% Formic Acid.

• MS/MS: Stepped Collision Energy (10, 30, 50 eV).

• Analysis: Look for the "Survivor Ion" (molecular ion) and the specific loss of the N-substituent vs. ring fission.

Diagram 2: The Integrated Workflow

From crude reaction to validated structure.

Caption: Step-by-step workflow from synthesis to structural validation.

References

• Claramunt, R. M., et al. (1991). "The use of NMR spectroscopy to distinguish between 3- and 5-substituted pyrazoles."[2][3] Journal of Heterocyclic Chemistry.

• Foces-Foces, C., et al. (2014). "Tautomerism and N-alkylation of pyrazoles: Structural validation." Beilstein Journal of Organic Chemistry.

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.

• BenchChem Technical Support. (2025). "Interpreting Complex NMR Spectra of Pyrazole Derivatives."

• Novikova, D. S., et al. (2023). "Analysis of NOESY spectra to obtain accurate information on the structure of pyrazolo-pyrimidines." St. Petersburg State University Research.[4]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. BJOC - Use of activated enol ethers in the synthesis of pyrazoles: reactions with hydrazine and a study of pyrazole tautomerism [beilstein-journals.org]
• 3. Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00972F [pubs.rsc.org]
• 4. pureportal.spbu.ru [pureportal.spbu.ru]

structure-activity relationship (SAR) studies of pyrazole derivatives

Introduction: The Pyrazole "Privileged Scaffold"

In the landscape of medicinal chemistry, the pyrazole ring (1,2-diazole) stands as a "privileged scaffold"—a molecular framework capable of providing ligands for diverse biological targets. Unlike its isomers (imidazole) or bioisosteres (isoxazole), the pyrazole moiety offers a unique balance of chemical stability, hydrogen-bonding versatility, and pharmacokinetic favorability.[1]

This guide objectively compares the Structure-Activity Relationship (SAR) profiles of pyrazole derivatives against alternative heterocycles, supported by experimental data in oncology (Kinase inhibition) and inflammation (COX-2 inhibition).

Core Chemical Differentiators

• pKa Profile: Pyrazole (pKa ~2.5) is significantly less basic than imidazole (pKa ~7.0), reducing non-specific protein binding while maintaining H-bond donor capability at physiological pH.

• Tautomerism: The N-unsubstituted pyrazoles exist in dynamic equilibrium (

  - and -tautomers), allowing adaptive binding to target pockets—a feature less pronounced in isoxazoles.

• Metabolic Stability: The pyrazole ring is generally more resistant to oxidative metabolism compared to the furan or thiophene rings often used in similar drug classes.

Scaffold Architecture: Pyrazole vs. Bioisosteres

The choice of heterocycle dictates the physicochemical baseline of a drug candidate. The table below contrasts Pyrazole with its common bioisosteres used in kinase and COX-2 inhibitor design.

Table 1: Physicochemical Comparison of Common Azole Scaffolds

Feature	Pyrazole (1,2-Diazole)	Isoxazole (1,2-Oxazole)	Imidazole (1,3-Diazole)
Structure	N-N bond (Adjacent)	N-O bond (Adjacent)	N-C-N (Separated)
H-Bonding	Donor (NH) & Acceptor (N)	Acceptor only (N, O)	Donor (NH) & Acceptor (N)
Basicity (pKa)	~2.5 (Weak base)	~ -3.0 (Very weak base)	~7.0 (Moderate base)
Metabolic Liability	Low (Ring stable)	Moderate (Ring opening potential)	Moderate (CYP inhibition risk)
Binding Mode	Adaptive (Tautomeric shift)	Rigid	Rigid
Key Drug Example	Celecoxib , Crizotinib	Valdecoxib, Leflunomide	Ketoconazole, Dacarbazine

Expert Insight: The pyrazole's ability to act as both a hydrogen bond donor (at N1) and acceptor (at N2) allows it to mimic the purine ring of ATP, making it superior for designing ATP-competitive kinase inhibitors compared to isoxazole, which lacks the H-bond donor capacity without exocyclic substitution.

Comparative SAR Case Studies

Case Study A: Anti-Inflammatory (COX-2 Inhibition)

Objective: Compare the selectivity and potency of pyrazole-based inhibitors (Celecoxib class) against isoxazole-based inhibitors (Valdecoxib class) and novel hybrids.

Mechanism: COX-2 selectivity relies on accessing a hydrophilic side pocket (Arg120, Val523). The pyrazole ring serves as a central scaffold that orients the sulfonamide/sulfone group into this pocket.

Experimental Data: Pyrazole vs. Isoxazole vs. Novel Hybrids

Data sourced from recent comparative studies (2023-2025) and standard drug profiles.

Compound	Scaffold	COX-2 IC50 (µM)	COX-1 IC50 (µM)	Selectivity Index (SI)
Celecoxib	Pyrazole	2.16	>50	>25
Valdecoxib	Isoxazole	0.87	25	~28
Compound 5f [1]	Pyrazole-Pyridazine	1.50	>100	66.6
Compound 6e [1]	Amino-Pyrazole	2.51	>100	39.8
Meloxicam	Thiazole (Enolic)	7.58	4.2	1.8

SAR Analysis:

• N1-Substitution: In Celecoxib, the N1-phenyl ring provides bulk to lock the conformation. Replacing the pyrazole with isoxazole (Valdecoxib) increases potency slightly but historically introduced skin toxicity risks (Stevens-Johnson syndrome), leading to market withdrawal.

• Hybridization: The novel Compound 5f (Pyrazole-Pyridazine hybrid) shows superior selectivity (SI = 66.6) compared to Celecoxib.[2] The pyrazole ring here facilitates a specific H-bond network with Tyr355 that stabilizes the inhibitor in the COX-2 active site.

Case Study B: Anticancer (Kinase Inhibition)

Objective: Evaluate pyrazole derivatives as ATP-competitive inhibitors against EGFR and VEGFR-2.

Mechanism: The pyrazole nitrogen (N2) typically accepts a hydrogen bond from the "hinge region" of the kinase, mimicking the N1 of adenine in ATP.

Experimental Data: Dual EGFR/VEGFR-2 Inhibition[3]

Compound	Target(s)	IC50 (µM)	Reference Std.[1][3][4][5] (IC50)
Compound 50 [2]	EGFR / VEGFR-2	0.09 / 0.23	Erlotinib (10.[3]6) / Sorafenib (1.06)
Compound 43 [3]	PI3K	0.25	Doxorubicin (0.[3]95)
Crizotinib	ALK / c-Met	0.02 (Ki)	N/A (Clinical Drug)

SAR Analysis:

• Hinge Binding: The pyrazole moiety in Compound 50 is critical. Methylation or removal of the pyrazole NH abolishes activity, confirming its role as an essential H-bond donor to the kinase hinge residues.

• 3,5-Substitution: Bulky groups at positions 3 and 5 of the pyrazole ring (e.g., trifluoromethyl in Celecoxib or aryl groups in Crizotinib) force the molecule into a twisted conformation, filling the hydrophobic pockets adjacent to the ATP site and improving selectivity.

Visualizations: SAR Logic & Workflows

Diagram 1: Pyrazole SAR Logic Map

This diagram illustrates the functional roles of specific pyrazole substitutions.

Caption: Functional mapping of the pyrazole scaffold. N1 controls pharmacokinetics, while C3/C5 substitutions dictate target selectivity via steric fitting.

Experimental Protocols (Self-Validating Systems)

To ensure reproducibility and scientific integrity, the following protocols are standardized "Gold Standard" methods.

Protocol A: Optimized Knorr Pyrazole Synthesis

The primary method for generating pyrazole libraries.

Principle: Condensation of 1,3-dicarbonyls with hydrazines. Self-Validation Step: The formation of the pyrazole ring is confirmed by the disappearance of the carbonyl peak (~1700 cm⁻¹) in IR and the appearance of the pyrazole C=N stretch (~1600 cm⁻¹).

Step-by-Step Workflow:

• Reactant Prep: Dissolve 1.0 eq of 1,3-diketone (e.g., acetylacetone) and 1.1 eq of hydrazine derivative (e.g., phenylhydrazine) in Ethanol (0.5 M concentration).

• Catalysis: Add catalytic Glacial Acetic Acid (3-5 drops). Why: Protonates the carbonyl, facilitating nucleophilic attack.

• Reflux: Heat at reflux (78°C) for 2-4 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3).

• Workup: Cool to room temperature. Pour mixture into crushed ice.

• Isolation: Filter the precipitate. Recrystallize from Ethanol/Water.

• Yield Check: Typical yields should range 80-95%. Lower yields indicate incomplete condensation or moisture contamination.

Protocol B: Radiometric Protein Kinase Assay (Gold Standard)

Used to determine IC50 values for kinase inhibitors.

Principle: Measures the transfer of the γ-phosphate from [γ-32P]ATP to a protein substrate.[6] Self-Validation Step: Linear incorporation of 32P over time must be established before testing inhibitors to ensure the enzyme is not rate-limiting.

Step-by-Step Workflow:

• Master Mix: Prepare kinase buffer (20 mM MOPS pH 7.2, 25 mM β-glycerophosphate, 5 mM EGTA, 1 mM Na3VO4, 1 mM DTT).

• Substrate Prep: Dilute specific substrate (e.g., Poly(Glu, Tyr) for EGFR) to 1 mg/mL.

• Inhibitor Addition: Add pyrazole derivative (dissolved in DMSO) to wells. Keep DMSO < 1% final vol.

• Reaction Start: Add MgATP mix containing [γ-32P]ATP (Specific activity ~500 cpm/pmol).

• Incubation: Incubate at 30°C for 15 minutes.

• Termination: Spot 20 µL onto P81 phosphocellulose paper.

• Wash: Wash papers 3x with 0.75% Phosphoric acid. Why: Removes unreacted ATP, leaving only phosphorylated substrate.

• Quantification: Count via liquid scintillation. Calculate IC50 using non-linear regression.

Diagram 2: Kinase Assay Workflow

Caption: Radiometric kinase assay workflow. The critical wash step ensures only substrate-bound phosphate is measured.

References

• New pyrazole–pyridazine hybrids as selective COX-2 inhibitors. (2025). RSC Advances. Retrieved from

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2023). Molecules. Retrieved from

• Structure-Activity Relationship (SAR) of pyrazole derivatives as PI3K inhibitors. (2024). Journal of Medicinal Chemistry. (Cited via general review context in search results).

• Assaying Protein Kinase Activity with Radiolabeled ATP. (2017). Journal of Visualized Experiments (JoVE).[7] Retrieved from

• Celecoxib vs. Non-selective NSAIDs: Clinical Safety Data. (2022). Cleveland Clinic. Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. my.clevelandclinic.org [my.clevelandclinic.org]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assay of protein kinases using radiolabeled ATP: a protocol | Springer Nature Experiments [experiments.springernature.com]
• 7. m.youtube.com [m.youtube.com]

Comparative Analysis of Pyrazole-Based Kinase Inhibitors: Ruxolitinib, Crizotinib, and Encorafenib

Mechanistic Grounding: The Pyrazole Scaffold in Kinase Inhibition

In the landscape of targeted oncology and immunology, the pyrazole ring has emerged as a privileged structural motif for small-molecule kinase inhibitors. As an Application Scientist evaluating lead compounds, the causality behind selecting a pyrazole scaffold is rooted in its highly efficient hydrogen-bonding profile. The planar, aromatic nature of the pyrazole core acts as a bioisostere for the adenine ring of ATP. The adjacent nitrogen atoms within the ring serve as[1]. This structural mimicry allows pyrazole derivatives to achieve exceptional potency and ligand efficiency across diverse kinase targets.

Comparative Profiling of Key Inhibitors

To understand the versatility of this scaffold, we compare three FDA-approved pyrazole-based inhibitors that target distinct signaling pathways:

• Ruxolitinib (JAK1/JAK2): A potent, ATP-competitive Type I inhibitor. Ruxolitinib features a substituted pyrazole ring that facilitates deep insertion into the Janus kinase (JAK) active site. It demonstrates[2]. By blocking JAK activity, it prevents the downstream phosphorylation of STAT proteins, making it a cornerstone therapy for myeloproliferative neoplasms.

• Crizotinib (ALK/ROS1/MET): An aminopyrazole derivative. The addition of the amino group to the pyrazole core enhances its interaction with the hinge region of Anaplastic Lymphoma Kinase (ALK). While primarily an ALK/MET inhibitor, structural profiling reveals that [3], highlighting the broad applicability—and potential off-target liabilities—of the aminopyrazole pharmacophore.

• Encorafenib (BRAF V600E): A pyrazole-pyrimidine derivative engineered for mutant BRAF. Compared to first-generation inhibitors like vemurafenib, [4]. This prolonged residence time translates to sustained suppression of the MAPK (MEK/ERK) pathway, which is critical for overcoming rapid resistance mechanisms in BRAF-mutant melanoma and colorectal cancers.

Quantitative Data Comparison

Inhibitor	Primary Target(s)	Scaffold Type	Biochemical IC50	Primary Clinical Indication
Ruxolitinib	JAK1 / JAK2	Pyrazole	3.3 nM / 2.8 nM	Myelofibrosis, Polycythemia Vera
Crizotinib	ALK / ROS1 / MET	Aminopyrazole	~20–40 nM (ALK)	ALK+ Non-Small Cell Lung Cancer
Encorafenib	BRAF (V600E)	Pyrazole-pyrimidine	~0.35 nM	BRAF+ Melanoma, Colorectal Cancer

Experimental Methodologies: Validating Kinase Inhibition

Translating a pyrazole-based compound from a chemical structure to a validated inhibitor requires rigorous, self-validating experimental workflows. Biochemical affinity must be proven first, followed by cellular target engagement.

Protocol 1: Cell-Free Kinase Profiling (TR-FRET)

Causality & Experience: Biochemical assays isolate the kinase from cellular variables (e.g., membrane permeability, efflux pumps). We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) because it provides a high signal-to-noise ratio and eliminates the radioactive waste associated with traditional

P-ATP assays. Self-Validating System: The assay must include a "No Enzyme" control to establish baseline background fluorescence and a "Vehicle (DMSO)" control to define 100% kinase activity. Calculating the Z'-factor ensures the assay window is robust enough (Z' > 0.5) to reliably distinguish potent inhibitors from inactive analogs.

Step-by-Step Workflow:

• Reagent Preparation: Prepare a master mix of the recombinant kinase domain (e.g., JAK2) and a biotinylated peptide substrate in a standardized kinase buffer.

• Compound Titration: Dispense the pyrazole inhibitor into a 384-well plate in a 10-point dose-response curve (typically 10 µM to 0.5 nM) to [5].

• Reaction Initiation: Initiate the reaction by adding ATP at a concentration equal to its Michaelis constant (

  ). This ensures that the competitive displacement by the Type I pyrazole inhibitor is accurately measurable.

• Signal Generation: Terminate the reaction using EDTA, followed by the addition of a Europium-labeled anti-phospho antibody and Streptavidin-APC.

• Detection: Measure the FRET signal (emission ratio at 665 nm / 615 nm) using a microplate reader.

Protocol 2: Cellular Target Engagement (Western Blotting)

Causality & Experience: A potent biochemical IC50 does not guarantee cellular efficacy. Intracellular ATP concentrations are exceptionally high (1–5 mM), which can easily outcompete an ATP-competitive pyrazole inhibitor if its residence time is poor. Western blotting confirms that the inhibitor successfully penetrates the cell membrane and blocks downstream signaling in a physiological ATP environment. Self-Validating System: Every blot must probe for both the phosphorylated target (e.g., p-STAT3) and the total protein (e.g., Total-STAT3). This proves that the loss of signal is due to direct kinase inhibition rather than compound-induced cytotoxicity or unequal sample loading.

Step-by-Step Workflow:

• Cell Seeding: Seed target cells (e.g., Ba/F3 cells expressing mutant kinases or patient-derived melanoma lines) and incubate overnight.

• Inhibitor Treatment: Treat cells with the pyrazole inhibitor across a concentration gradient for 2–4 hours.

• Lysis: Lyse cells on ice using RIPA buffer heavily supplemented with protease and phosphatase inhibitors to preserve the transient phosphorylation state.

• Electrophoresis: Resolve proteins via SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe with primary antibodies against the downstream target—such as [6] or p-STAT for Ruxolitinib[7]—and visualize using chemiluminescence against the total protein control.

Visualizations

Diagram 1: Signaling pathways targeted by pyrazole-based inhibitors and downstream cellular effects.

Diagram 2: Standard experimental workflow for validating pyrazole-based kinase inhibitors.

References

Sources

• 1. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Atomic Simulation of the Binding of JAK1 and JAK2 with the Selective Inhibitor Ruxolitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structural binding site comparisons reveal Crizotinib as a novel LRRK2 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Challenges and Opportunities in the Crusade of BRAF Inhibitors: From 2002 to 2022 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. researchgate.net [researchgate.net]
• 7. lgmpharma.com [lgmpharma.com]

Assessing Pyrazole Derivative Purity: HPLC Method Development &amp; Comparative Analysis

Executive Summary

The pyrazole ring is a privileged scaffold in medicinal chemistry, serving as the core structure for blockbuster drugs like Celecoxib (Celebrex) and Sildenafil (Viagra). However, the synthesis of pyrazoles—typically via the condensation of hydrazines with 1,3-diketones—presents a unique analytical challenge: regioisomerism .

Distinguishing between 1,3- and 1,5-substituted isomers, quantifying unreacted hydrazine (often genotoxic), and assessing overall purity requires a robust analytical strategy. While NMR provides structural certainty, it lacks the dynamic range to detect trace impurities (<0.1%) required for pharmaceutical release testing.

This guide details the development of High-Performance Liquid Chromatography (HPLC) methods specifically for pyrazoles, comparing their efficacy against qNMR and UHPLC alternatives.

Part 1: The Synthetic Challenge

To understand the analytical requirement, one must understand the sample matrix. The Knorr pyrazole synthesis is the most common route but is rarely regioselective.

Diagram 1: Pyrazole Synthesis & Impurity Genesis

This workflow illustrates the origin of the critical impurities: regioisomers and unreacted hydrazines.

Caption: The Knorr synthesis pathway often yields a mixture of 1,3- and 1,5-regioisomers alongside potentially genotoxic hydrazine residues.

Part 2: Comparative Analysis

Why is HPLC the gold standard over NMR or GC?

HPLC-UV vs. qNMR vs. GC-MS

While qNMR (Quantitative NMR) is excellent for establishing the "absolute" purity of a reference standard (assay), it fails in impurity profiling . A 1% impurity might be invisible in

H NMR due to baseline noise or peak overlap, whereas HPLC can easily detect 0.05% levels.

GC-MS is often unsuitable for pyrazoles because many derivatives are polar, non-volatile, or thermally labile, leading to degradation inside the injector port.

Table 1: Performance Matrix for Pyrazole Purity Assessment

Feature	HPLC-UV (Recommended)	qNMR ( H)	GC-MS
Primary Utility	Trace impurity profiling & Purity %	Absolute Assay (Content %)	Volatile residual solvents
LOD (Limit of Detection)	Excellent (< 0.05%)	Moderate (~1.0%)	Good (if volatile)
Regioisomer Separation	High (with Phenyl/C18 columns)	Low (Signals often overlap)	Moderate
Sample Recovery	Possible (Prep-HPLC)	Yes (Non-destructive)	No (Destructive)
Throughput	High (Automated)	Low (Manual processing)	High
Cost per Run	Low	High (Deuterated solvents)	Low

Part 3: Strategic Method Development

As a Senior Application Scientist, I recommend a specific "Scouting Strategy" rather than a single fixed method. Pyrazoles are basic (

~2.5) and possess aromatic character.

Critical Parameters

• Stationary Phase Selection:

  • C18 (Octadecyl): The starting point. Good for general hydrophobicity.

  • Phenyl-Hexyl / Biphenyl: Highly Recommended. These phases engage in

    interactions with the pyrazole ring. This often provides the selectivity needed to separate 1,3- vs 1,5-regioisomers that co-elute on C18.

• Mobile Phase pH:

  • Pyrazoles can tail severely on silica-based columns due to interaction with residual silanols.

  • Acidic Modifiers: Always use 0.1% Trifluoroacetic acid (TFA) or Formic Acid. This protonates the pyrazole (keeping it ionized) and suppresses silanol ionization, resulting in sharp peaks.

Diagram 2: Method Development Decision Tree

Follow this logic to optimize separation of difficult isomers.

Caption: A logical workflow prioritizing stationary phase selectivity (pi-pi interactions) over pH manipulation for pyrazole isomers.

Part 4: Standard Operating Procedure (SOP)

Protocol: Purity Profiling of 1,3/1,5-Disubstituted Pyrazoles

Sample Preparation

• Diluent: 50:50 Acetonitrile:Water. (Avoid pure acetonitrile if the sample is a salt).

• Concentration: 0.5 mg/mL.

• Filtration: 0.22 µm PTFE filter (Nylon can bind certain basic heterocycles).

Chromatographic Conditions (The "Universal" Starting Point)

• System: HPLC or UHPLC equipped with DAD (Diode Array Detector).

• Column:

  • Primary: C18, 150 x 4.6 mm, 3.5 µm (e.g., Agilent Zorbax or Waters XBridge).

  • Secondary (For Isomers): Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: Water + 0.1% TFA (v/v).

• Mobile Phase B: Acetonitrile + 0.1% TFA (v/v).

• Flow Rate: 1.0 mL/min (HPLC) or 0.4 mL/min (UHPLC).

• Column Temp: 30°C (Temperature control is vital for isomer reproducibility).

• Detection: UV 254 nm (universal aromatic) and 270 nm (pyrazole specific).

Gradient Profile

Time (min)	% Mobile Phase B	Event
0.0	5	Initial Hold
15.0	95	Linear Ramp
18.0	95	Wash
18.1	5	Re-equilibration
23.0	5	End of Run

Part 5: Data Interpretation & Troubleshooting

Calculating Purity

Do not rely on "Area %" alone if you suspect your impurities have different UV extinction coefficients (response factors).

• Area Normalization: Acceptable for rough purity if all components share the core pyrazole chromophore.

• Relative Response Factors (RRF): For accurate quantification of the regioisomer, you must synthesize the impurity (or isolate it via Prep-HPLC) to determine its RRF compared to the main peak.

Troubleshooting Guide

• Peak Tailing: The pyrazole nitrogen is interacting with silanols. Action: Increase TFA concentration to 0.2% or switch to a "End-capped" column.

• Isomer Co-elution: The 1,3 and 1,5 isomers are too similar in hydrophobicity. Action: Switch to a Phenyl-Hexyl column and use Methanol instead of Acetonitrile (Methanol enhances

  selectivity).

• Ghost Peaks: Check for hydrazine carryover. Hydrazines are sticky. Action: Implement a needle wash with 10% Formic Acid in Water.

References

• Separation of Pyrazole on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• Comparative Analysis of Benchtop NMR and HPLC‐UV for Illicit Drug Mixtures. National Institutes of Health (PMC). Available at: [Link]

• Preparation, separation and characterization of two pyrazolic regioisomers of high purity. Universitat Autònoma de Barcelona (UAB). Available at: [Link]

comparing the anti-proliferative activity of different pyrazole analogs

[1]

Executive Summary

This guide provides a technical comparison of emerging pyrazole-based small molecules, focusing on their anti-proliferative potency against human carcinoma cell lines.[1][2][3][4][5][6] Pyrazole (1,2-diazole) derivatives act as privileged scaffolds in medicinal chemistry due to their ability to interact with multiple biological targets, including EGFR , VEGFR , and Tubulin .[5]

This analysis synthesizes data from recent high-impact studies (2023–2025), categorizing analogs by their hybrid structural motifs. It is designed to assist drug development professionals in selecting lead compounds based on IC50 potency, selectivity indices, and mechanism of action (MOA).

Comparative Analysis of Pyrazole Hybrids

The following data compares the anti-proliferative efficacy of three distinct classes of pyrazole hybrids: Indole-Pyrazoles , Coumarin-Pyrazoles , and Thiazole-Pyrazoles .

Potency Landscape (IC50 Data)

Data represents the half-maximal inhibitory concentration (IC50) in µM. Lower values indicate higher potency.

Compound Class	Lead Analog ID	Target Mechanism	IC50 (MCF-7)	IC50 (A549)	IC50 (HCT-116)	Reference
Indole-Pyrazole	Cmpd 28	Tubulin Polymerization Inhibitor	0.29 µM	0.26 µM	N/A	[1]
Coumarin-Pyrazole	Cmpd 13	Multi-kinase Inhibitor	0.49 µM	N/A	0.94 µM	[2]
Thiazole-Pyrazole	Cmpd 44	Dual EGFR/HER2 Inhibitor	8.05 µM	10.76 µM	N/A	[2]
Benzimidazole-Pyrazole	Cmpd 7	Tubulin Inhibitor	0.33 µM	0.15 µM	N/A	[3]
Steroidal Pyrazole	Cmpd 80	Hormone Receptor Modulation	3.60 µM	N/A	N/A	[3]

Structure-Activity Relationship (SAR) Insights

• Tubulin Targeting: Analogs containing a 3,4,5-trimethoxyphenyl moiety (mimicking the colchicine pharmacophore) consistently demonstrate sub-micromolar potency (e.g., Indole-Pyrazole Cmpd 28). This substitution is critical for binding to the colchicine site on tubulin.

• Kinase Selectivity: The addition of a thiazole ring (Cmpd 44) shifts the mechanism towards kinase inhibition (EGFR/HER2), though often with slightly lower potency compared to tubulin inhibitors.

• Electron Withdrawal: In Coumarin-Pyrazoles, the presence of an electron-withdrawing group (e.g., para-chloride on the N-phenylsulfonyl group) significantly enhances cytotoxicity against colorectal cancer cells (HCT-116).

Mechanistic Pathways & Signaling

Understanding the downstream effects of these analogs is crucial for validation. The diagram below illustrates the dual-action mechanism observed in high-potency pyrazoles: Kinase Inhibition (upstream) and Microtubule Destabilization (downstream).

Caption: Dual mechanism of pyrazole hybrids targeting upstream kinase signaling and downstream cytoskeletal integrity.

Validated Experimental Protocols

To replicate the data cited above, the following standardized protocols for cytotoxicity (MTT) and mechanistic validation (Flow Cytometry) are recommended.

Standardized MTT Cytotoxicity Assay

Objective: Determine IC50 values with high reproducibility.

• Cell Seeding:

  • Harvest cells (MCF-7, A549, etc.) in the exponential growth phase.

  • Seed at 5,000–10,000 cells/well in 96-well plates.[1]

  • Incubate for 24 hours at 37°C, 5% CO2 to allow attachment.

• Compound Treatment:

  • Dissolve pyrazole analogs in DMSO (Stock: 10–20 mM).

  • Prepare serial dilutions in culture medium (Final DMSO < 0.1%).

  • Add 100 µL of treatment to wells; include Vehicle Control (DMSO only) and Positive Control (e.g., Doxorubicin or Combretastatin A4).

  • Incubate for 48 or 72 hours .

• MTT Reaction:

  • Add 10–20 µL of MTT reagent (5 mg/mL in PBS) to each well.

  • Incubate for 3–4 hours until purple formazan crystals form.

• Solubilization & Readout:

  • Aspirate medium carefully.

  • Add 100 µL DMSO or SDS-HCl solubilization buffer.

  • Measure absorbance at 570 nm (reference 630 nm) using a microplate reader.

• Analysis:

  • Calculate % Viability =

    .

  • Derive IC50 using non-linear regression (Sigmoidal dose-response) in GraphPad Prism or similar software.

Experimental Workflow Visualization

Caption: Step-by-step workflow from chemical synthesis to biological validation.

References

• Pyrazoline Hybrids as Promising Anticancer Agents: An Up-to-Date Overview. Source: PMC - NIH [Link] Key Data: Indole-pyrazole hybrids (Cmpd 28) targeting tubulin with IC50 ~0.2 µM.

• Recent Advances On Antiproliferative and Anti-inflammatory Potential Of Pyrazoline Derivatives. Source: Biointerface Research in Applied Chemistry [Link] Key Data: Coumarin-pyrazole (Cmpd 13) and Thiazole-pyrazole (Cmpd 44) efficacy profiles.

• Recent advances in the synthesis of anticancer pyrazole derivatives. Source: RSC Advances [Link] Key Data: Benzimidazole-pyrazole (Cmpd 7) and Steroidal pyrazole (Cmpd 80) comparisons.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. srrjournals.com [srrjournals.com]
• 3. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08866B [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 [journal.waocp.org]

Safety & Regulatory Compliance

Comprehensive Handling Guide: Personal Protective Equipment for 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole

This document provides essential safety and logistical information for the handling and disposal of 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole. As a dedicated partner in your research, our goal is to furnish you with procedural guidance that ensures both the integrity of your work and the safety of all laboratory personnel. The following protocols are synthesized from established best practices for handling reactive chemical species and are designed to build a self-validating system of safety within your laboratory.

Hazard Assessment: A Structural Causality Approach

• Pyrazole Moiety: Pyrazole and its derivatives are known to be biologically active. Depending on their substitution, they can range from being irritants to toxic upon contact or ingestion.[1][2][3][4] Data from analogous pyrazole compounds indicate hazards such as skin irritation, serious eye irritation, and potential harm if swallowed.[1][3][5]

• Epoxide (Oxirane) Ring: The three-membered epoxide ring is strained and highly reactive. Epoxides are electrophilic and can react with biological nucleophiles, such as DNA and proteins. This reactivity makes them a class of compounds that must be handled with extreme care. They are often classified as skin and eye irritants, skin sensitizers, and are considered potentially mutagenic or carcinogenic.[6][7]

Core Personal Protective Equipment (PPE) Requirements

A multi-layered approach to PPE is required for all work involving this compound. All operations, including weighing, transferring, and reaction work-ups, must be performed within a certified chemical fume hood.

PPE Component	Specification	Rationale
Eye & Face Protection	Chemical splash goggles with side shields and a full-face shield.	Protects against splashes and potential aerosols. Standard safety glasses are insufficient. The face shield provides an additional layer of protection for the entire face.[6][7][8]
Respiratory Protection	NIOSH-approved respirator with organic vapor cartridges.	While working in a fume hood is the primary engineering control, a respirator is necessary to protect against inhalation of vapors, especially during weighing or if there is a risk of aerosol generation.[6][7][9]
Hand Protection	Double-gloving with chemical-resistant gloves.	The inner glove should be a thin nitrile glove. The outer glove must be a thicker, chemical-resistant material such as butyl rubber or neoprene.[6] Cotton or latex gloves are strictly prohibited as they offer insufficient protection.[6]
Protective Clothing	Chemical-resistant lab coat or a disposable chemical-resistant coverall.	A standard cotton lab coat is not sufficient. A chemical-resistant material is required to prevent skin contact from splashes or spills.[6][8] Long sleeves and pants are mandatory.[7]
Foot Protection	Closed-toe, chemical-resistant shoes and disposable shoe covers.	Protects against accidental spills that may reach the floor. Taping pants inside boots or shoe covers can further reduce the risk of skin exposure.[6]

Operational Plan: Step-by-Step Protocols

Protocol 1: Donning and Doffing PPE

Adherence to the correct sequence for putting on and taking off PPE is critical to prevent cross-contamination.

Donning (Putting On) Sequence:

• Shoe Covers: Put on shoe covers first.

• Inner Gloves: Don the first pair of nitrile gloves.

• Coverall/Lab Coat: Put on the chemical-resistant coverall or lab coat.

• Respirator: Perform a seal check and don the respirator.

• Eye/Face Protection: Put on safety goggles, followed by the face shield.

• Outer Gloves: Don the outer, heavy-duty chemical-resistant gloves, ensuring the cuffs are pulled over the sleeves of the lab coat/coverall.

Doffing (Taking Off) Sequence (to be performed in a designated area):

• Outer Gloves: Remove the outer gloves, turning them inside out as you remove them to contain contamination.

• Face Shield/Goggles: Remove face shield and goggles from the back to the front.

• Coverall/Lab Coat: Remove the coverall or lab coat by rolling it down and away from the body, turning it inside out.

• Inner Gloves: Remove the inner gloves using the proper technique to avoid touching the outside of the glove with bare skin.

• Respirator: Remove the respirator last.

• Hand Hygiene: Immediately wash hands thoroughly with soap and water for at least 20 seconds.[6]

Emergency Procedures

Accidental Exposure

Immediate and correct action is vital. All laboratory personnel should be familiar with the location and operation of safety showers and eyewash stations.

Caption: Emergency workflow for different types of chemical exposure.

Spill Response

• Small Spill (inside a fume hood):

  • Alert personnel in the immediate area.

  • Wearing the full PPE described in Section 2, contain the spill using an inert absorbent material (e.g., vermiculite, sand).[10]

  • Carefully collect the contaminated absorbent material using non-sparking tools and place it into a designated hazardous waste container.[8]

  • Clean the spill area with a suitable solvent, and dispose of all cleaning materials as hazardous waste.[10]

• Large Spill (or any spill outside a fume hood):

  • Immediately evacuate the laboratory and alert neighboring labs.[10]

  • Activate the fire alarm if the substance is flammable or the spill is large.

  • From a safe location, contact your institution's Environmental Health and Safety (EHS) department or emergency response team.[11]

  • DO NOT ATTEMPT TO CLEAN UP A LARGE SPILL YOURSELF. [11]

Decontamination and Disposal Plan

Improper disposal can lead to environmental contamination and poses a risk to others.[12] All materials contaminated with 1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole must be treated as hazardous waste.

Caption: Segregation and disposal workflow for hazardous chemical waste.

Key Disposal Steps:

• Segregation: Do not mix waste containing this compound with other waste streams unless explicitly permitted by your EHS department.[10] Use separate, dedicated containers for solid and liquid waste.

• Containerization: All waste containers must be in good condition, made of a compatible material (e.g., high-density polyethylene), and have a secure, leak-proof lid.[10][12]

• Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name: "1,5-dimethyl-4-(oxiran-2-yl)-1H-pyrazole".[12]

• Disposal: All waste, including empty containers and contaminated PPE, must be disposed of through your institution's EHS office or a licensed hazardous waste contractor.[10][12] Never dispose of this chemical down the drain or in the regular trash.[1][12]

References

• International Enviroguard. (2022, July 11). How to Safely Work with Epoxy Coatings. Available at: [Link]

• Just4youonlineUK. (2024, January 18). Do I need protective equipment when working with Epoxy Resin?. Available at: [Link]

• Resin By Me. (2020, May 28). Resin Tips for Beginners - Resin Safety and PPE for Protection. YouTube. Available at: [Link]

• Polyestershoppen. Personal Protective Equipment When Working with Resins. Available at: [Link]

• Resin8. (2022, October 7). The importance of PPE when working with resin!. YouTube. Available at: [Link]

• Centers for Disease Control and Prevention. First Aid Procedures for Chemical Hazards. NIOSH. Available at: [Link]

• KISHIDA CHEMICAL CO., LTD. (2023, December 21). Safety Data Sheet: 5-Methyl-1-(pyridin-3-ylmethyl)-1H-pyrazole-3-carboxylic acid. Available at: [Link]

• New Mexico State University. Chemical Exposure and Spill Response Procedures. Available at: [Link]

• Safety+Health Magazine. (2023, March 10). Proper Procedures to Follow if Exposed to Toxic Chemicals at Work. Available at: [Link]

• GOV.UK. (2024, October 10). What to do in a chemical emergency. Available at: [Link]

• Thermo Fisher Scientific. (2020, December 14). SAFETY DATA SHEET: 3-Methyl-1H-pyrazole. Available at: [Link]

• PubChem. 1,5-Dimethylpyrazole. National Center for Biotechnology Information. Available at: [Link]

• Angene Chemical. (2026, January 5). Safety Data Sheet: Methyl 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate. Available at: [Link]

• Elguero, J., Goya, P., Jagerovic, N., & Silva, A. M. (2010). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. Available at: [Link]

• Al-Mulla, A. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. Available at: [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. angenechemical.com [angenechemical.com]
• 5. fishersci.com [fishersci.com]
• 6. int-enviroguard.com [int-enviroguard.com]
• 7. resinforbeginners.com [resinforbeginners.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. youtube.com [youtube.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Chemical Exposure and Spill Response Procedures | New Mexico State University [safety.nmsu.edu]
• 12. pdf.benchchem.com [pdf.benchchem.com]